N-Nitroso Theophylline

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of N-Nitroso Theophylline

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of N-Nitroso Theophylline (B1681296), a significant N-nitroso impurity associated with the pharmaceutical agent Theophylline. N-nitroso compounds are classified as a 'cohort of concern' due to their potential carcinogenic properties, making their detection and control critical in drug manufacturing.[1] This guide details the synthesis, purification, and characterization of N-Nitroso Theophylline, offering structured data, detailed experimental protocols, and workflow visualizations to support research and quality control efforts in the pharmaceutical industry.

Chemical and Physical Properties

N-Nitroso Theophylline can exist as different isomers, primarily through nitrosation of the secondary amine within the imidazole (B134444) ring of the theophylline structure. The most cited isomers are N7-Nitroso Theophylline and N9-Nitroso Theophylline.[2][3] Theophylline itself is a methylxanthine drug used to treat respiratory diseases like asthma and COPD.[4] The formation of its N-nitroso derivative is a critical concern for safety and regulatory compliance.[5]

Quantitative data for the primary N-nitroso derivative and its isomers are summarized below.

Property	N9-Nitroso Theophylline	N7-Nitroso Theophylline	N-Nitroso Theophylline EP Impurity D
IUPAC Name	1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione[5]	1,3-dimethyl-7-nitroso-1H-purine-2,6(3H,7H)-dione[2]	N-methyl-4-[methyl(nitroso)amino]-1H-imidazole-5-carboxamide[6]
Molecular Formula	C₇H₇N₅O₃[5]	C₇H₇N₅O₃[2]	C₆H₉N₅O₂[6]
Molecular Weight	209.16 g/mol [5]	209.16 g/mol [2]	183.17 g/mol [6]
Parent Drug	Theophylline[5]	Theophylline[2]	Theophylline[6]
Canonical SMILES	O=C1C2=C(N(C)C(N1C)=O)N(N=O)C=N2[3]	O=C(N1C)N(C)C2=C(N(N=O)C=N2)C1=O[2]	CNC(=O)C1=C(N=CN1)N(C)N=O[6]
CAS Number	Not Available[5]	Not Available[2]	Not Available[6]

Synthesis and Purification

The synthesis of N-nitrosamines traditionally involves the reaction of a secondary amine with a nitrosating agent, such as nitrous acid generated in situ from sodium nitrite (B80452) and a mineral acid.[7] Alternative and modern approaches utilize reagents like tert-butyl nitrite (TBN) or dinitrogen tetroxide, which can be advantageous in continuous flow systems or for substrates sensitive to aqueous conditions.[7][8]

Logical Pathway for Nitrosamine (B1359907) Formation

The formation of N-nitroso impurities is a significant concern in pharmaceutical manufacturing. It typically occurs when a secondary or tertiary amine functional group within an active pharmaceutical ingredient (API) or its precursors reacts with a nitrosating agent.

General formation pathway of N-nitroso impurities.

Experimental Protocol: Synthesis of N-Nitroso Theophylline

This protocol is a representative method based on general nitrosation chemistry. Caution: N-nitroso compounds are potent carcinogens and should be handled with extreme care using appropriate personal protective equipment in a designated fume hood.

• Dissolution: Dissolve Theophylline (1 equivalent) in a suitable solvent, such as a mixture of acetic acid and water. A patent for a related synthesis uses a mass-to-volume ratio of approximately 1g per 10ml of acetic acid.[9]

• Cooling: Cool the solution to 0-5 °C in an ice bath with continuous stirring.

• Nitrosation: Prepare a solution of sodium nitrite (NaNO₂) (1.5 equivalents) in water. Add this solution dropwise to the cooled Theophylline solution over 30-60 minutes, ensuring the temperature remains below 10 °C. The reaction is typically carried out under acidic conditions to generate the nitrosating agent, nitrous acid (HNO₂), in situ.[7]

• Reaction: Allow the mixture to stir at 0-5 °C for 2-4 hours after the addition is complete. Monitor the reaction progress using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Once the reaction is complete, quench any excess nitrous acid by adding a solution of a quenching agent, such as sulfamic acid or ammonium (B1175870) sulfamate, until effervescence ceases.

• Extraction: Adjust the pH of the solution to neutral (pH 7) using a base like sodium bicarbonate. Extract the product into an organic solvent such as dichloromethane (B109758) or ethyl acetate (B1210297) (3x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude N-Nitroso Theophylline.

Purification Protocol

Effective purification is crucial to isolate the N-Nitroso Theophylline from unreacted starting material and byproducts.[10]

• Column Chromatography: The crude product can be purified using silica (B1680970) gel column chromatography. A gradient elution system, for example, starting with hexane (B92381) and gradually increasing the polarity with ethyl acetate, can effectively separate the desired compound.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be employed to achieve high purity.[10]

Synthesis and Purification Workflow

Workflow for the synthesis and purification of N-Nitroso Theophylline.

Characterization and Analytical Methods

Thorough characterization is essential to confirm the identity and purity of the synthesized N-Nitroso Theophylline.[11] Given their potential health risks, highly sensitive and specific analytical methods are required for their detection at trace levels in pharmaceutical products.[1][12]

Technique	Expected Characteristics for N-Nitroso Theophylline
Infrared (IR) Spectroscopy	- N=O stretching vibration: A characteristic weak band around 1425–1490 cm⁻¹.[8]- N-N stretching vibration: A band in the region of 1010–1150 cm⁻¹.[8]- C=O stretching (from purine (B94841) ring): Strong bands similar to theophylline, likely around 1650-1750 cm⁻¹.
Mass Spectrometry (MS)	- Molecular Ion (M⁺): Should be observable.[12]- Characteristic Fragments: Loss of the nitroso group (-NO) resulting in a fragment at M-30. Loss of nitroxyl (B88944) (-HNO) may show a fragment at M-31.[12]- m/z 30: An ion of variable intensity corresponding to NO⁺ is often present.[12]
Nuclear Magnetic Resonance (NMR) Spectroscopy	- ¹H NMR: Signals corresponding to the two N-methyl groups of the theophylline backbone would be present. The chemical shifts of protons near the nitrosated nitrogen would be altered compared to the parent theophylline.- ¹³C NMR: Signals for the 7 carbons would be observed, with the carbon attached to the nitrosated nitrogen showing a shift.
UV/Visible Spectroscopy	N-nitrosoamines typically show two absorption bands: one around λ 230–235 nm and another weaker band at λ 330–350 nm.[8]

Experimental Protocol: Analysis by LC-HRMS

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is a powerful technique for the detection and quantification of nitrosamine impurities with high sensitivity and selectivity.[1]

• Standard Preparation: Prepare a stock solution of the synthesized and purified N-Nitroso Theophylline reference standard in a suitable solvent (e.g., methanol). Create a series of calibration standards by serial dilution covering the expected concentration range (e.g., 0.05 to 0.5 µ g/sample ).[13]

• Sample Preparation: Accurately weigh the drug substance or product (e.g., Theophylline API). Dissolve and dilute it in the same solvent as the standards to a known final concentration.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is commonly used.[14]

  • Mobile Phase: A gradient elution using water and methanol (B129727) (or acetonitrile), often with a modifier like formic acid, to achieve effective separation from the API and other impurities.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).[14]

  • Resolution: Set to >10,000 to achieve high resolution.[1]

  • Detection Mode: Positive ion mode. Monitor for the exact mass of the protonated molecule [M+H]⁺ of N-Nitroso Theophylline (e.g., m/z 210.0676 for C₇H₇N₅O₃).

  • Fragmentation (MS/MS): For confirmation, monitor characteristic fragment ions.

• Quantification: Construct a calibration curve by plotting the peak area of the reference standard against its concentration. Determine the concentration of N-Nitroso Theophylline in the sample by interpolating its peak area from the calibration curve. The limit of quantification (LOQ) for such methods can be as low as a few nanograms per milliliter.[14]

Analytical Characterization Workflow

Analytical workflow for N-Nitroso Theophylline characterization.

References

• 1. fda.gov [fda.gov]
• 2. veeprho.com [veeprho.com]
• 3. clearsynth.com [clearsynth.com]
• 4. N-Nitroso Theophylline EP Impurity D | CAS No- NA | N-Nitroso Theophylline [chemicea.com]
• 5. veeprho.com [veeprho.com]
• 6. N-Nitroso Theophyllidine | C6H9N5O2 | CID 175674587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. schenautomacao.com.br [schenautomacao.com.br]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. CN104744470A - Synthesis method for theophylline - Google Patents [patents.google.com]
• 10. Mitigating N-nitroso Impurities in the API Manufacturing Process [aquigenbio.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. osti.gov [osti.gov]
• 13. cdc.gov [cdc.gov]
• 14. mdpi.com [mdpi.com]

The Chemical Transformation: Theophylline to N-Nitroso Theophylline

An In-Depth Technical Guide to the Formation of N-Nitroso Theophylline from Theophylline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the formation mechanism of N-Nitroso Theophylline, a nitrosamine (B1359907) impurity of Theophylline. Theophylline is a methylxanthine drug used in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).[1] The formation of N-nitrosamine impurities in drug substances is a significant concern for the pharmaceutical industry and regulatory bodies due to their potential carcinogenicity.[2]

N-Nitroso Theophylline is an N-nitroso derivative of Theophylline.[3] The IUPAC name for this derivative is 1,3-dimethyl-9-nitroso-1H-purine-2,6(3H,9H)-dione, indicating that the nitroso group (-N=O) attaches to the nitrogen atom at the 9th position of the purine (B94841) ring structure of Theophylline.[3]

The formation of N-nitrosamines, including N-Nitroso Theophylline, generally requires the presence of a nitrosatable amine (in this case, the secondary amine within the imidazole (B134444) ring of Theophylline), a nitrosating agent, and conditions that are conducive to the reaction.[4]

General Mechanism of N-Nitrosation

The most common pathway for N-nitrosamine formation involves the reaction of a secondary amine with a nitrosating agent derived from nitrous acid (HNO₂). Nitrous acid is typically formed in situ from a nitrite (B80452) salt (e.g., sodium nitrite, NaNO₂) under acidic conditions.[4]

The key steps of the mechanism are:

• Formation of the Nitrosating Agent: In an acidic aqueous solution, nitrite ions (NO₂⁻) are protonated to form nitrous acid (HNO₂). Two molecules of nitrous acid can then form dinitrogen trioxide (N₂O₃), which is a potent nitrosating agent.[4]

• Nucleophilic Attack: The unprotonated secondary amine acts as a nucleophile and attacks the electrophilic nitrogen atom of the nitrosating agent (e.g., N₂O₃).[5]

• Formation of the N-Nitroso Compound: Following the nucleophilic attack, a proton is lost, leading to the formation of the stable N-nitrosamine.

A simplified diagram of the N-Nitroso Theophylline formation mechanism.

Factors Influencing N-Nitroso Theophylline Formation

The rate and extent of N-Nitroso Theophylline formation are influenced by several factors. The following table summarizes these key factors based on general principles of N-nitrosation reactions.

Factor	Influence on N-Nitrosation	Rationale
pH	Optimal formation typically occurs in acidic conditions (pH 3-4).	Acidic conditions are necessary for the formation of the active nitrosating agent (e.g., N₂O₃) from nitrite. However, at very low pH, the amine substrate becomes protonated, reducing its nucleophilicity and slowing the reaction.[4]
Temperature	Increased temperature generally increases the reaction rate.	Like most chemical reactions, the rate of nitrosation increases with temperature. However, elevated temperatures can also lead to the degradation of the reactants and products.
Nitrite Concentration	Higher nitrite concentration leads to a higher rate of formation.	The concentration of the nitrosating agent is directly dependent on the initial nitrite concentration.
Amine Basicity	Less basic amines are more susceptible to nitrosation under acidic conditions.	Amines with lower basicity are less likely to be protonated at a given acidic pH, meaning a larger fraction is available in the reactive unprotonated form.
Presence of Catalysts/Inhibitors	Certain species can catalyze or inhibit the reaction.	For example, thiocyanate (B1210189) and halide ions can act as catalysts. Ascorbic acid (Vitamin C) and other antioxidants can act as inhibitors by scavenging the nitrosating agents.[6]

Plausible Experimental Protocols

The following are hypothetical, yet detailed, experimental protocols for the synthesis and analysis of N-Nitroso Theophylline, based on general laboratory procedures for N-nitrosation.

Synthesis of N-Nitroso Theophylline

This protocol describes a plausible method for the synthesis of N-Nitroso Theophylline using sodium nitrite under acidic conditions.

Materials:

• Theophylline

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Dichloromethane (B109758) (DCM)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Dissolution: Dissolve Theophylline (1 equivalent) in deionized water in a round-bottom flask. Cool the flask in an ice bath to 0-5 °C with continuous stirring.

• Acidification: Slowly add a solution of hydrochloric acid (e.g., 1M HCl) dropwise until the pH of the solution is approximately 3.

• Nitrosating Agent Addition: Prepare a solution of sodium nitrite (1.2 equivalents) in deionized water. Add this solution dropwise to the cooled, acidified Theophylline solution over a period of 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Allow the reaction mixture to stir at 0-5 °C for 2-4 hours. Monitor the reaction progress using a suitable analytical technique (e.g., TLC or HPLC).

• Work-up: Once the reaction is complete, neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until the pH is ~7.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous phase).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude N-Nitroso Theophylline.

• Purification: The crude product can be further purified by column chromatography if necessary.

A plausible experimental workflow for the synthesis of N-Nitroso Theophylline.

Analytical Method for Quantification

A High-Performance Liquid Chromatography (HPLC) method coupled with a suitable detector (e.g., UV or Mass Spectrometry) is appropriate for the quantification of N-Nitroso Theophylline.

Instrumentation and Conditions (Example):

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: UV detector at a suitable wavelength (to be determined experimentally) or a Mass Spectrometer for higher specificity and sensitivity.

Procedure:

• Standard Preparation: Prepare a stock solution of N-Nitroso Theophylline reference standard in a suitable solvent (e.g., acetonitrile). Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Dissolve the synthesized and purified N-Nitroso Theophylline in the mobile phase to a known concentration.

• Analysis: Inject the calibration standards and the sample solution into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the N-Nitroso Theophylline standard against its concentration. Determine the concentration of N-Nitroso Theophylline in the sample by interpolating its peak area on the calibration curve.

Logical Relationships in Nitrosamine Risk Assessment

The formation of N-Nitroso Theophylline is a potential risk that needs to be assessed during drug development and manufacturing. The following diagram illustrates the logical relationship between the key factors leading to this risk.

Logical relationship of factors contributing to N-Nitroso Theophylline formation risk.

Conclusion

The formation of N-Nitroso Theophylline from Theophylline is a chemical process governed by the principles of N-nitrosation of secondary amines. While specific quantitative data for this reaction is not widely available, a thorough understanding of the underlying mechanism and the factors that influence it is crucial for risk assessment and mitigation in pharmaceutical development. The experimental protocols provided in this guide offer a plausible framework for the synthesis and analysis of this impurity, which can be adapted and optimized for specific research and development needs. Continuous monitoring and control of raw materials and manufacturing processes are essential to minimize the risk of N-nitrosamine impurities in the final drug product.

References

• 1. Theophylline - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formation of N-nitroso compounds: Chemistry, kinetics, and in vivo occurrence: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

An In-depth Technical Guide on the Potential Genotoxicity of N-Nitroso Theophylline

Disclaimer: As of the latest literature review, specific experimental data on the genotoxicity of N-Nitroso Theophylline (NTPL) is not publicly available. This guide, therefore, provides a comprehensive overview of the principles of N-nitroso compound genotoxicity and the standard methodologies used for its assessment. This framework is essential for researchers, scientists, and drug development professionals to understand and evaluate the potential genotoxic risk of NTPL.

Introduction

N-Nitroso Theophylline is an N-nitroso derivative of Theophylline, a methylxanthine drug used in the treatment of respiratory diseases.[1][2] The presence of a nitroso group raises concerns about its potential genotoxicity, as many N-nitroso compounds are known to be potent mutagens and carcinogens.[3] These compounds can induce DNA damage, leading to mutations and chromosomal aberrations, which are critical events in the initiation of cancer. This document outlines the general mechanisms of genotoxicity associated with N-nitroso compounds and details the standard experimental protocols for assessing such risks.

General Mechanism of Genotoxicity for N-Nitroso Compounds

N-nitroso compounds are pro-carcinogens, meaning they require metabolic activation to exert their genotoxic effects.[4] This activation is typically mediated by cytochrome P450 (CYP) enzymes in the liver.[4]

The general pathway involves:

• α-Hydroxylation: CYP enzymes hydroxylate the carbon atom adjacent to the nitroso group.

• Formation of Unstable Intermediates: This hydroxylation leads to the formation of unstable primary nitrosamines.

• Generation of Alkylating Agents: These intermediates decompose to form highly reactive diazonium ions or carbenium ions.[4]

• DNA Adduct Formation: The reactive electrophilic species then react with nucleophilic sites on DNA bases, forming DNA adducts. The most common adducts include N7-methylguanine (N7-MeG), O6-methylguanine (O6-MeG), and N3-methyladenine (N3-MeA).[4]

These DNA adducts can lead to mispairing during DNA replication, resulting in point mutations. If not repaired, these adducts can also lead to DNA strand breaks and chromosomal damage.

Key Experimental Protocols for Genotoxicity Assessment

A battery of in vitro and in vivo tests is typically employed to evaluate the genotoxic potential of a substance. The following are standard assays recommended by regulatory agencies for the assessment of N-nitroso compounds.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[5][6] It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid. The assay detects mutations that revert this phenotype, allowing the bacteria to grow on an amino acid-deficient medium. For N-nitroso compounds, an enhanced version of the Ames test is often recommended due to their specific metabolic activation requirements.[7][8]

Experimental Protocol (Enhanced Ames Test for N-Nitrosamines):

• Tester Strains: A minimum of five strains should be used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[8]

• Metabolic Activation: The assay is conducted with and without an exogenous metabolic activation system (S9 fraction). For nitrosamines, it is recommended to use S9 from both rat and hamster liver, as different species can have varying metabolic capabilities. A higher concentration of S9 (e.g., 30%) is often more effective.[3][8][9]

• Assay Type: The pre-incubation method is preferred over the plate incorporation method. This involves incubating the test compound, bacterial culture, and S9 mixture together for a short period (e.g., 30 minutes) before plating.[3][8]

• Procedure:

  • Prepare serial dilutions of N-Nitroso Theophylline.

  • In a test tube, mix the test compound, the bacterial tester strain, and either the S9 mix or a buffer (for non-activation conditions).

  • Incubate the mixture at 37°C for 30 minutes.

  • Add molten top agar (B569324) to the tube and pour the contents onto minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies on the test plates is counted and compared to the number on the solvent control plates. A compound is considered mutagenic if it produces a dose-dependent increase in the number of revertants and the count is significantly higher than the background.

In Vitro Mammalian Chromosomal Aberration Test

This assay identifies substances that cause structural damage to chromosomes in cultured mammalian cells.[10][11] It can detect both clastogens (agents that cause chromosome breaks) and aneugens (agents that cause changes in chromosome number).

Experimental Protocol:

• Cell Lines: Commonly used cell lines include Chinese Hamster Ovary (CHO), Chinese Hamster Lung (V79), or human peripheral blood lymphocytes.[10][12]

• Treatment: Cells are exposed to at least three concentrations of the test article for a short duration (3-6 hours) in the presence and absence of S9 metabolic activation, and for a longer duration (e.g., 24 hours) without S9.

• Metaphase Arrest: After treatment, a spindle inhibitor (e.g., colcemid) is added to arrest cells in the metaphase stage of mitosis.

• Harvesting and Staining: Cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides. The chromosomes are then stained (e.g., with Giemsa).

• Microscopic Analysis: At least 200 metaphases per concentration are scored for structural and numerical chromosomal aberrations.

• Data Analysis: The frequency of aberrant cells is calculated for each concentration and compared to the negative control. A statistically significant, dose-dependent increase in aberrations indicates a positive result.

In Vitro Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[13][14] It can be adapted to detect various types of DNA damage, including single- and double-strand breaks and alkali-labile sites.

Experimental Protocol:

• Cell Treatment: Mammalian cells are treated with the test compound in the presence and absence of S9 metabolic activation.

• Cell Embedding: After treatment, a suspension of single cells is mixed with low-melting-point agarose (B213101) and layered onto a microscope slide.

• Lysis: The slides are immersed in a lysis solution (containing high salt and detergents) to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline buffer to unwind the DNA and then subjected to electrophoresis. Damaged DNA, containing breaks, relaxes and migrates away from the nucleoid, forming a "comet tail."

• Staining and Visualization: The DNA is stained with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green) and visualized using a fluorescence microscope.

• Data Analysis: Image analysis software is used to quantify the amount of DNA in the comet tail relative to the head. Parameters such as tail length, tail intensity, and tail moment are used to measure the extent of DNA damage. A dose-dependent increase in these parameters indicates genotoxicity.

Data Presentation: Comparative Genotoxicity of N-Nitroso Compounds

While no data exists for N-Nitroso Theophylline, the following tables summarize typical findings for other N-nitroso compounds in standard genotoxicity assays. This provides a context for the potential results if NTPL were to be tested.

Table 1: Representative Ames Test Results for Various N-Nitroso Compounds

Compound	Tester Strain(s)	Metabolic Activation (S9)	Result
N-Nitrosodimethylamine (NDMA)	TA100, TA1535	Required (Hamster > Rat)	Positive
N-Nitrosodiethylamine (NDEA)	TA100, TA1535	Required (Hamster > Rat)	Positive
N-Nitrosopyrrolidine (NPYR)	TA100, TA1535	Required	Positive
N-Nitrosopiperidine (NPIP)	TA100, TA1535	Required	Positive

Note: Data is compiled from various public sources for illustrative purposes.

Table 2: Representative Chromosomal Aberration Data for N-Nitroso Compounds

Compound	Cell Line	Metabolic Activation (S9)	Endpoint	Result
N-Nitrosodimethylamine (NDMA)	CHO	Required	Structural Aberrations	Positive
N-Nitrosodiethylamine (NDEA)	Human Lymphocytes	Required	Structural Aberrations	Positive
N-Ethyl-N-nitrosourea (ENU)	V79	Not Required	Structural Aberrations	Positive

Note: Data is compiled from various public sources for illustrative purposes.

Table 3: Representative Comet Assay Data for N-Nitroso Compounds

Compound	Cell Line	Metabolic Activation (S9)	Endpoint	Result
N-Nitrosodimethylamine (NDMA)	HepG2	Required	DNA Strand Breaks	Positive
N-Nitrosodiethylamine (NDEA)	Primary Hepatocytes	Required	DNA Strand Breaks	Positive
N-Methyl-N-nitrosourea (MNU)	TK6	Not Required	DNA Strand Breaks	Positive

Note: Data is compiled from various public sources for illustrative purposes.

Conclusion and Future Directions

The chemical structure of N-Nitroso Theophylline, containing an N-nitroso group, strongly suggests a potential for genotoxicity via metabolic activation and subsequent DNA alkylation. While direct experimental evidence is currently lacking, the established genotoxic profile of other N-nitroso compounds underscores the need for a thorough evaluation.

To definitively assess the genotoxic risk of N-Nitroso Theophylline, it is imperative that it be subjected to a standard battery of genotoxicity tests, including the enhanced Ames test, an in vitro chromosomal aberration assay, and potentially an in vivo assay such as the micronucleus test. The detailed protocols and comparative data presented in this guide provide the necessary framework for designing, conducting, and interpreting such studies. This will enable a data-driven assessment of the safety of N-Nitroso Theophylline for researchers, drug developers, and regulatory agencies.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genetic Toxicology [ntp.niehs.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Current Status Of The Ames Test For N-nitrosamines | Lhasa Limited [lhasalimited.org]
• 8. ema.europa.eu [ema.europa.eu]
• 9. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. criver.com [criver.com]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. In vitro chromosome aberration assay using human bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Repair kinetics of specific types of nitroso-induced DNA damage using the comet assay in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Genotoxic evaluation of occupational exposure to antineoplastic drugs - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso Theophylline: A Technical Guide to Stability and Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and potential degradation pathways of N-Nitroso Theophylline (B1681296). Due to the limited availability of specific experimental data for N-Nitroso Theophylline, this document synthesizes information from studies on analogous N-nitrosamine compounds to predict its behavior under various conditions. The information presented herein is intended to guide research and development efforts in handling, analyzing, and mitigating risks associated with this compound.

Introduction to N-Nitroso Theophylline

N-Nitroso Theophylline (1,3-dimethyl-7-nitroso-3,7-dihydro-1H-purine-2,6-dione) is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing theophylline. Like other N-nitrosamines, it is of regulatory concern due to the potential for mutagenic and carcinogenic properties. Understanding its stability and degradation is crucial for ensuring drug product quality and safety.

Predicted Stability Profile

The stability of N-Nitroso Theophylline is expected to be influenced by several environmental factors, including pH, light, and temperature. The chemical structure, featuring a nitroso group attached to a nitrogen within the purine (B94841) ring system, will dictate its reactivity.

pH-Dependent Stability (Hydrolysis)

N-nitrosamines can undergo hydrolysis, particularly under acidic conditions. The degradation of N-nitroso-hydrochlorothiazide, another N-nitrosamine drug substance-related impurity, was found to be rapid at pH values between 6 and 8, while being significantly slower at a pH of 5 to 1.[1] For N-Nitroso Theophylline, a similar pH-dependent degradation profile can be anticipated. Denitrosation, the cleavage of the N-NO bond, is a common acid-catalyzed hydrolysis pathway for N-nitrosamines.[2] This reaction would yield theophylline and a nitrosating species.

Photostability

Exposure to ultraviolet (UV) light is a well-established method for the degradation of N-nitrosamines.[3][4][5] The photolytic cleavage of the N-N bond is a primary degradation pathway.[6] The efficiency of this photodegradation is often pH-dependent, with lower pH values generally favoring decomposition.[7][8] For N-Nitroso Theophylline, exposure to light, especially in the UV spectrum, is expected to lead to its degradation.

Thermal Stability

N-nitrosamines can undergo thermal decomposition.[6] The temperature at which significant degradation occurs can vary depending on the specific structure of the molecule. In some instances, the presence of certain reagents or formulation components can influence thermal stability.[9][10] It is anticipated that N-Nitroso Theophylline will exhibit limited stability at elevated temperatures, leading to denitrosation or other rearrangement reactions.

Potential Degradation Pathways

Based on the known chemistry of N-nitrosamines, several degradation pathways can be postulated for N-Nitroso Theophylline.

Hydrolytic Degradation (Denitrosation)

Under acidic conditions, N-Nitroso Theophylline is likely to undergo hydrolysis to regenerate theophylline and release nitrous acid. This is a critical pathway to consider in aqueous formulations.

Photodegradation

Upon exposure to UV light, N-Nitroso Theophylline is predicted to undergo homolytic or heterolytic cleavage of the N-NO bond. This will generate a theophylline radical or cation and a nitric oxide radical (•NO) or a nitrite (B80452) ion (NO₂⁻). These reactive species can then participate in a variety of secondary reactions.

Oxidative Degradation

The presence of oxidizing agents can lead to the degradation of N-nitrosamines. This can involve complex radical-mediated reactions.[6]

Quantitative Data Summary

Due to the absence of specific experimental data for N-Nitroso Theophylline in the reviewed literature, the following table summarizes the general stability characteristics observed for other N-nitrosamine compounds. This information should be used as a predictive guide.

Condition	General Effect on N-Nitrosamines	Predicted Impact on N-Nitroso Theophylline	Reference
Acidic pH (e.g., pH 1-5)	Slower to moderate degradation via hydrolysis (denitrosation).	Likely to undergo slow to moderate hydrolysis, yielding theophylline.	[1][2]
Neutral to Alkaline pH (e.g., pH 6-8)	Can be more rapid degradation for some N-nitrosamines.	Potential for increased degradation compared to highly acidic conditions.	[1]
UV Light Exposure	Effective degradation through photolytic cleavage of the N-N bond.	Expected to be susceptible to photodegradation.	[3][4][5]
Elevated Temperature	Thermal decomposition (denitrosation) can occur.	Likely to be thermally labile, especially at temperatures relevant to accelerated stability studies.

Experimental Protocols for Stability and Degradation Studies

The following are generalized experimental protocols that can be adapted to study the stability and degradation of N-Nitroso Theophylline.

Protocol for pH-Dependent Stability Study

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering a relevant pH range (e.g., pH 2, 4, 7, 9).

• Sample Preparation: Prepare stock solutions of N-Nitroso Theophylline in a suitable solvent (e.g., acetonitrile (B52724) or methanol). Spike the buffer solutions with the stock solution to a known final concentration.

• Incubation: Store the samples in the dark at a controlled temperature (e.g., 25 °C or 40 °C).

• Time-Point Analysis: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw aliquots from each sample.

• Analysis: Analyze the aliquots by a validated stability-indicating HPLC-UV or HPLC-MS method to quantify the remaining N-Nitroso Theophylline and identify any degradation products.

• Data Analysis: Plot the concentration of N-Nitroso Theophylline versus time for each pH to determine the degradation kinetics.

Protocol for Photostability Study

• Sample Preparation: Prepare solutions of N-Nitroso Theophylline in a transparent solvent (e.g., water, acetonitrile/water) at a known concentration.

• Light Exposure: Expose the samples to a controlled light source that meets ICH Q1B guidelines (e.g., a combination of cool white fluorescent and near-UV lamps). A dark control sample should be stored under the same conditions but protected from light.

• Time-Point Analysis: At specified time intervals, withdraw aliquots from the light-exposed and dark control samples.

• Analysis: Analyze the samples using a validated HPLC-UV or HPLC-MS method.

• Data Analysis: Compare the degradation of N-Nitroso Theophylline in the light-exposed samples to the dark control to assess its photostability.

Visualization of Degradation Pathways

The following diagrams illustrate the predicted degradation pathways of N-Nitroso Theophylline.

Caption: Predicted hydrolytic degradation of N-Nitroso Theophylline.

Caption: Postulated photodegradation pathway of N-Nitroso Theophylline.

Caption: General experimental workflow for stability testing.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. An Organic Chemist’s Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Mechanistic insight into the degradation of Nitrosamines via aqueous-p" by Daisuke Minakata and Erica Coscarelli [digitalcommons.mtu.edu]
• 4. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient photolytic degradation of nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. oak.go.kr [oak.go.kr]
• 8. researchgate.net [researchgate.net]
• 9. labcompare.com [labcompare.com]
• 10. researchgate.net [researchgate.net]

N-Nitroso Theophylline: A Physicochemical and Methodological Overview

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Theophylline is a nitroso-derivative and a potential impurity of Theophylline, a methylxanthine drug widely used in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies due to their potential carcinogenic effects. This technical guide provides a comprehensive overview of the known physicochemical properties of N-Nitroso Theophylline and related compounds, outlines general experimental protocols for its synthesis and analysis, and discusses the biological context of its parent compound, Theophylline.

Physicochemical Properties

Quantitative data on the physicochemical properties of N-Nitroso Theophylline is scarce in publicly available literature. The following tables summarize the available information for N-Nitroso Theophylline and a related impurity, N-Nitroso Theophylline EP Impurity D (also referred to as N-Nitroso Theophyllidine). It is crucial to note that these are distinct chemical entities.

Table 1: Physicochemical Properties of N-Nitroso Theophylline

Property	Value	Source
Chemical Name	1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione	SynZeal, Veeprho
Molecular Formula	C₇H₇N₅O₃	[1][2]
Molecular Weight	209.17 g/mol	[2]
Appearance	Not specified
Melting Point	Not specified
Boiling Point	Not specified
Solubility	Not specified
pKa	Not specified

Table 2: Physicochemical Properties of N-Nitroso Theophylline EP Impurity D (N-Nitroso Theophyllidine)

Property	Value	Source
Chemical Name	N-Methyl-5-(methyl(nitroso)amino)-1H-imidazole-4-carboxamide	[3]
Molecular Formula	C₆H₉N₅O₂	[4]
Molecular Weight	183.17 g/mol	[4]
Appearance	Light yellow powder	[4]
Melting Point	142.0-144.5°C	[4]
Solubility	Soluble in Acetonitrile (B52724)	Certificate of Analysis
XLogP3	-0.2	PubChem

Experimental Protocols

Synthesis of N-Nitroso Theophylline (General Approach)

The synthesis of N-Nitroso Theophylline would typically involve the nitrosation of Theophylline. A general procedure for the N-nitrosation of secondary amines, which is the structural feature in Theophylline susceptible to nitrosation, involves the reaction with a nitrosating agent such as sodium nitrite (B80452) in an acidic medium.

Reaction: Theophylline + NaNO₂ + Acid → N-Nitroso Theophylline + H₂O + Na-salt of acid

Materials:

• Theophylline

• Sodium Nitrite (NaNO₂)

• Acetic Acid or Hydrochloric Acid

• Deionized Water

• Organic solvent for extraction (e.g., Dichloromethane, Ethyl Acetate)

• Drying agent (e.g., anhydrous Sodium Sulfate)

Procedure:

• Dissolve Theophylline in a suitable aqueous acidic solution (e.g., acetic acid in water).

• Cool the solution in an ice bath to 0-5°C.

• Slowly add a solution of sodium nitrite in water dropwise while maintaining the low temperature and stirring vigorously.

• After the addition is complete, continue stirring at low temperature for a specified period to allow the reaction to go to completion.

• Extract the product from the aqueous solution using an appropriate organic solvent.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over an anhydrous drying agent.

• Remove the solvent under reduced pressure to obtain the crude N-Nitroso Theophylline.

• Purify the crude product using techniques such as column chromatography or recrystallization.

Analytical Characterization (General Approach)

High-Performance Liquid Chromatography (HPLC) with UV detection is a common method for the analysis of nitrosamine impurities in pharmaceutical products.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase:

• A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol) is typically used. The exact ratio and gradient may need to be optimized.

Detection:

• UV detection at a wavelength where N-Nitroso Theophylline exhibits significant absorbance.

Method Validation Parameters (as per ICH guidelines):

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Mandatory Visualizations

General Workflow for Synthesis and Analysis of N-Nitroso Theophylline

Caption: General workflow for the synthesis and analysis of N-Nitroso Theophylline.

Signaling Pathway of Theophylline (Parent Compound)

As no specific signaling pathway information is available for N-Nitroso Theophylline, the following diagram illustrates the known mechanisms of action of its parent compound, Theophylline. The biological effects of the N-Nitroso impurity have not been characterized.

Caption: Simplified signaling pathways of the parent drug, Theophylline.

Conclusion

This technical guide consolidates the currently available physicochemical information for N-Nitroso Theophylline and a related impurity. It is evident that there are significant data gaps, particularly concerning experimental properties and specific, validated methodologies for synthesis and analysis. The provided general protocols and workflows serve as a starting point for researchers and drug development professionals. Further studies are required to fully characterize N-Nitroso Theophylline, establish its toxicological profile, and develop robust analytical methods for its detection and quantification in pharmaceutical products to ensure patient safety.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. Theophylline Impurity - Analytica Chemie [analyticachemie.in]

N-Nitroso Theophylline: A Technical Overview for Pharmaceutical Researchers

An In-depth Guide to the CAS Number, Molecular Formula, and Analytical Considerations of a Critical Theophylline (B1681296) Impurity

This technical guide provides a comprehensive overview of N-Nitroso Theophylline, a nitrosamine (B1359907) impurity of the widely used pharmaceutical drug, Theophylline. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical properties, analytical methodologies, and toxicological profile based on the current scientific landscape.

Introduction

N-Nitroso Theophylline is an N-nitroso derivative of Theophylline, a methylxanthine drug used in the therapy of respiratory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.[1] The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic effects. N-Nitroso Theophylline, as a drug substance-related impurity (NDSRI), requires careful monitoring and control in Theophylline-containing drug products. This guide summarizes the available technical data on N-Nitroso Theophylline to aid in risk assessment and the development of control strategies.

Physicochemical Properties

N-Nitroso Theophylline is characterized by the addition of a nitroso group to the theophylline structure. While several isomers are possible, the most commonly referenced are N7-Nitroso Theophylline and N9-Nitroso Theophylline. The fundamental physicochemical properties are summarized in the table below. It is critical to note that a specific Chemical Abstracts Service (CAS) number is not assigned to N-Nitroso Theophylline, with most suppliers listing it as "N/A".[2][3][4][5][6]

Property	Value	Source
Molecular Formula	C₇H₇N₅O₃	[2][5][6]
Molecular Weight	209.16 g/mol	[2][3]
IUPAC Name (N7-isomer)	1,3-dimethyl-7-nitroso-1H-purine-2,6(3H,7H)-dione	[2]
IUPAC Name (N9-isomer)	1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione	[3][4]
CAS Number	Not Available (N/A)	[2][3][4][5][6]

Formation Pathway

Nitrosamine impurities can form when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.[1] In the context of Theophylline, the formation of N-Nitroso Theophylline can occur during the manufacturing process or storage of the drug product if both the Theophylline molecule (which contains secondary amine functionalities) and residual nitrosating agents are present under favorable conditions.

Figure 1. Logical relationship for the formation of N-Nitroso Theophylline.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N-Nitroso Theophylline are not widely published in peer-reviewed literature. However, based on general methodologies for the analysis of nitrosamine impurities in pharmaceuticals, a robust analytical workflow can be established. N-Nitroso Theophylline is primarily available as a reference standard for analytical method development and validation.[2][4]

General Analytical Workflow for Quantification by LC-MS/MS

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for the trace-level quantification of nitrosamine impurities due to its high sensitivity and selectivity.[7][8]

1. Sample Preparation:

• Accurately weigh a specific amount of the Theophylline drug substance or crushed tablets.

• Dissolve the sample in a suitable solvent (e.g., methanol (B129727) or a mixture of water and organic solvent).

• The solution may be further diluted to an appropriate concentration.

• Centrifuge the sample to remove any undissolved excipients.

• Filter the supernatant through a 0.22 µm or 0.45 µm filter into an HPLC vial.

2. Chromatographic Separation:

• Instrument: A validated UPLC or HPLC system coupled to a tandem quadrupole mass spectrometer.

• Column: A reversed-phase column, such as a C18, is typically used.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol or acetonitrile (B52724) with 0.1% formic acid).

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Injection Volume: 5-10 µL.

3. Mass Spectrometric Detection:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions of N-Nitroso Theophylline. The exact mass transitions would need to be determined using a reference standard.

• Data Analysis: Quantification is performed by comparing the peak area of N-Nitroso Theophylline in the sample to a calibration curve generated from the reference standard.

Figure 2. General experimental workflow for N-Nitroso Theophylline analysis.

Toxicological Profile and Genotoxicity

A material safety data sheet for N-Nitroso Theophylline indicates that there is no available data on its acute toxicity (oral, dermal, inhalation LD50), skin corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, or carcinogenicity.[9]

However, N-nitrosamines as a class of compounds are considered a "cohort of concern" by regulatory agencies due to their potential as mutagenic carcinogens.[10] The genotoxicity of many nitrosamines is mediated by their metabolic activation by cytochrome P450 (CYP) enzymes in the liver. This activation leads to the formation of unstable intermediates that can alkylate DNA, forming DNA adducts. If these adducts are not repaired, they can lead to mutations during DNA replication, which is a critical step in the initiation of cancer.[11]

Recent studies on various NDSRIs have employed in vitro assays, such as the Enhanced Ames Test and mutagenicity assays in human TK6 cells, to evaluate their genotoxic potential.[10][12] These studies have shown that the mutagenicity of NDSRIs can vary widely. While some NDSRIs are potent mutagens, others have been found to be non-genotoxic.[13] Given the lack of specific data for N-Nitroso Theophylline, a precautionary approach is warranted, and its levels in pharmaceutical products should be controlled to be as low as reasonably practicable.

References

• 1. N-Nitroso Theophylline EP Impurity D | CAS No- NA | N-Nitroso Theophylline [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. veeprho.com [veeprho.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 6. anaxlab.com [anaxlab.com]
• 7. waters.com [waters.com]
• 8. waters.com [waters.com]
• 9. cleanchemlab.com [cleanchemlab.com]
• 10. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

"N-Nitroso Theophylline" literature review and background

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Theophylline (B1681296) (1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione) is an N-nitroso derivative of the widely used pharmaceutical compound, theophylline. As a potential impurity in theophylline-based drug products, N-Nitroso Theophylline is of significant interest to the pharmaceutical industry, particularly in the context of drug safety and quality control. This technical guide provides a comprehensive review of the available literature on N-Nitroso Theophylline, covering its chemical properties, synthesis, and analytical methodologies. The document also explores the broader context of N-nitrosamine impurities, their toxicological implications, and the metabolic pathways of the parent compound, theophylline, to offer a complete picture for researchers and drug development professionals.

Introduction

Theophylline, a methylxanthine derivative, has been a cornerstone in the treatment of respiratory diseases like asthma and chronic obstructive pulmonary disease (COPD) for many years.[1][2] Its mechanism of action involves the inhibition of phosphodiesterase and antagonism of adenosine (B11128) receptors, leading to bronchodilation and anti-inflammatory effects.[2][3] The synthesis and storage of theophylline can potentially lead to the formation of impurities, among which N-nitrosamines are a class of significant concern due to their potential carcinogenic properties.[4][5] N-Nitroso Theophylline is one such impurity that can arise from the nitrosation of the theophylline molecule.[1][6] This document aims to consolidate the current knowledge on N-Nitroso Theophylline, providing a valuable resource for its identification, control, and risk assessment in pharmaceutical products.

Chemical and Physical Properties

N-Nitroso Theophylline is identified as an N-nitroso derivative of its parent drug, theophylline.[6] While specific experimental data on the physicochemical properties of N-Nitroso Theophylline, such as solubility, pKa, and stability, are not extensively available in the public domain, its basic chemical properties have been identified.

Table 1: Chemical and Physical Properties of N-Nitroso Theophylline

Property	Value	Source
Chemical Name	1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione	[6][7]
Molecular Formula	C₇H₇N₅O₃	[6][8]
Molecular Weight	209.16 g/mol	[6]
Appearance	Light Green Solid	[9]
Solubility	Soluble in Acetonitrile	[9]
Storage	Store at 2-8 °C for long-term storage	[9]

For context, the solubility of the parent compound, theophylline, has been studied in various solvents. It is sparingly soluble in water (5.5 mg/mL), with varying solubility in organic solvents like methanol (B129727) (0.699 mg/mL) and ethanol (B145695) (15.19 mg/mL).[10] A study on theophylline solubility also found that a binary mixture of DMSO and water in unimolar proportions was highly effective for its dissolution.[11]

Synthesis and Formation

N-Nitroso compounds are typically formed by the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid (formed from nitrites in acidic conditions).[1][12] In the case of N-Nitroso Theophylline, the theophylline molecule, which contains secondary amine functionalities within its purine (B94841) ring structure, can react with nitrosating agents present as contaminants in raw materials, solvents, or excipients used during the manufacturing process.[12][13]

General Experimental Protocol for N-Nitrosamine Synthesis

Materials:

• Theophylline

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• Ice

• Benzene (or other suitable organic solvent)

• Mechanical stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• A mixture of theophylline, concentrated hydrochloric acid, and crushed ice is prepared in a flask equipped with a mechanical stirrer.

• The mixture is stirred vigorously, and the temperature is maintained at or below 10°C by adding more ice as needed.

• A solution of sodium nitrite in water is slowly added to the reaction mixture over a period of 5-10 minutes.

• Stirring is continued for an additional hour.

• The oily layer containing the N-nitroso product is separated.

• The aqueous layer is extracted with an organic solvent like benzene.

• The organic extracts are combined with the initial oily layer.

• The solvent is removed by distillation under reduced pressure to yield the crude N-Nitroso Theophylline.

• Further purification can be achieved by chromatography.

Note: This is a generalized protocol and would require optimization for the specific synthesis of N-Nitroso Theophylline. N-nitrosamines are potent carcinogens and should be handled with extreme caution in a well-ventilated fume hood with appropriate personal protective equipment.

Analytical Methodologies

The detection and quantification of N-nitrosamine impurities in pharmaceutical products are critical for ensuring patient safety. Due to their potential for toxicity at very low levels, highly sensitive and selective analytical methods are required.[13][15]

Table 2: Analytical Techniques for N-Nitrosamine Detection

Analytical Technique	Description	Application
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	A highly sensitive and selective technique that separates compounds based on their chromatographic behavior and then detects them based on their mass-to-charge ratio.	Commonly used for the detection and quantification of a wide range of N-nitrosamines in various pharmaceutical matrices.[15][16]
Gas Chromatography-Mass Spectrometry (GC-MS/MS)	Suitable for the analysis of volatile and semi-volatile N-nitrosamines. Headspace GC-MS is often employed for volatile impurities.	Frequently used for the determination of lower molecular weight N-nitrosamines.[13]
High-Resolution Mass Spectrometry (HRMS)	Provides very accurate mass measurements, enabling the confident identification of unknown impurities.	Used for the structural elucidation and confirmation of N-nitrosamine impurities.[15]

General Experimental Workflow for N-Nitrosamine Analysis

The following diagram illustrates a typical workflow for the analysis of N-nitrosamine impurities in a pharmaceutical sample.

Caption: A general experimental workflow for the analysis of N-nitrosamine impurities.

Biological Activity and Toxicology

N-nitrosamines as a class are recognized as "cohorts of concern" due to their mutagenic and carcinogenic potential.[4][17] Many N-nitroso compounds have been shown to be carcinogenic in animal studies, and some are classified as probable human carcinogens (Group 2A) by the International Agency for Research on Cancer (IARC).[5][18]

The genotoxicity of N-nitrosamines is believed to arise from their metabolic activation by cytochrome P450 enzymes to unstable intermediates that can alkylate DNA, leading to mutations and potentially initiating cancer.[19][20] While specific toxicological data for N-Nitroso Theophylline are not available, it is prudent to consider it as a potentially mutagenic and carcinogenic compound based on the known properties of the N-nitrosamine class. Recent studies on other N-nitrosamine drug substance-related impurities (NDSRIs) have shown that their mutagenicity can vary, and in vitro and in vivo testing is crucial for accurate risk assessment.[19][20][21]

Theophylline Metabolism and Potential for N-Nitroso Theophylline Formation

Theophylline is primarily metabolized in the liver by cytochrome P450 enzymes, mainly CYP1A2 and to a lesser extent CYP2E1.[22][23] The major metabolic pathways are 8-hydroxylation and N-demethylation.[22] A small fraction of theophylline can also be N-methylated to form caffeine.[22]

The potential for in vivo formation of N-Nitroso Theophylline from ingested theophylline and dietary nitrites is a theoretical concern. The acidic environment of the stomach could facilitate the reaction between the secondary amine groups of theophylline and nitrites.

Caption: Simplified metabolic pathways of theophylline and potential formation of N-Nitroso Theophylline.

Conclusion

N-Nitroso Theophylline is a critical impurity to monitor in the production of theophylline-containing pharmaceuticals due to the well-documented carcinogenic potential of the N-nitrosamine class of compounds. While specific data on its physicochemical properties and biological activity are limited, the general understanding of N-nitrosamines provides a strong basis for stringent control and risk assessment. The development and validation of sensitive analytical methods are paramount for ensuring the safety and quality of theophylline-based medicines. Further research into the specific toxicology and reaction kinetics of N-Nitroso Theophylline would be beneficial for establishing more precise risk-based control strategies. This technical guide serves as a foundational resource for professionals involved in the research, development, and quality control of pharmaceuticals, highlighting the importance of understanding and managing potential genotoxic impurities.

References

• 1. N-Nitroso Theophylline EP Impurity D | CAS No- NA | N-Nitroso Theophylline [chemicea.com]
• 2. Theophylline: biochemical pharmacology and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Theophylline | C7H8N4O2 | CID 2153 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ajpaonline.com [ajpaonline.com]
• 6. veeprho.com [veeprho.com]
• 7. N-Nitroso Theophylline | SynZeal [synzeal.com]
• 8. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 9. kmpharma.in [kmpharma.in]
• 10. researchgate.net [researchgate.net]
• 11. Making sure you're not a bot! [mostwiedzy.pl]
• 12. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ajpaonline.com [ajpaonline.com]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]
• 15. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijpsjournal.com [ijpsjournal.com]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. mdpi.com [mdpi.com]
• 19. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 22. ClinPGx [clinpgx.org]
• 23. A narrative review of theophylline: is there still a place for an old friend? - Scurek - Journal of Thoracic Disease [jtd.amegroups.org]

An In-depth Technical Guide on the Discovery and History of N-Nitroso Theophylline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Theophylline (B1681296) is a nitrosamine (B1359907) impurity that can arise from the nitrosation of theophylline, a widely used pharmaceutical for treating respiratory diseases. The presence of nitrosamine impurities in drug products has become a significant concern for regulatory agencies and the pharmaceutical industry due to their potential carcinogenic effects. This technical guide provides a comprehensive overview of the discovery, history, chemical properties, and analytical methodologies related to N-Nitroso Theophylline. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

Discovery and History

The specific discovery of N-Nitroso Theophylline is not well-documented in a single, seminal publication. Its recognition is intrinsically linked to the broader scientific investigation into the formation of N-nitroso compounds from secondary amines and their potential health risks, which gained significant momentum in the 1970s. The work of researchers such as Dr. William Lijinsky and Dr. Sidney Mirvish was pivotal in highlighting the in vivo formation of nitrosamines from the ingestion of secondary amine-containing drugs and dietary nitrites.

Theophylline, containing a secondary amine moiety within its xanthine (B1682287) structure, was identified as a potential precursor for nitrosamine formation. The presumed "discovery" of N-Nitroso Theophylline was, therefore, a logical deduction based on the known chemistry of nitrosation reactions rather than a singular reported event. The primary concern has been the potential for its formation under physiological conditions in the stomach, where acidic pH and the presence of nitrites from dietary sources could facilitate the reaction with theophylline.

The recent focus on nitrosamine impurities in pharmaceuticals, sparked by the detection of N-nitrosodimethylamine (NDMA) in valsartan (B143634) in 2018, has intensified the scrutiny of all drugs that are or contain secondary or tertiary amine functionalities, including theophylline. Consequently, N-Nitroso Theophylline is now recognized as a potential impurity that requires careful monitoring and control in theophylline-containing drug products.

Chemical Properties and Formation

N-Nitroso Theophylline is a derivative of theophylline where a nitroso group (-N=O) is attached to the nitrogen atom at position 7 of the purine (B94841) ring.

Property	Value	Source
IUPAC Name	1,3-dimethyl-7-nitroso-3,7-dihydro-1H-purine-2,6-dione	[1]
Molecular Formula	C7H7N5O3	[2][3][4]
Molecular Weight	209.16 g/mol	[1][2]
CAS Number	Not available	[2][3][4]
Appearance	Light Green Solid	[5]
Solubility	Acetonitrile	[5]

Formation of N-Nitroso Theophylline:

The formation of N-Nitroso Theophylline occurs through the reaction of theophylline with a nitrosating agent, typically nitrous acid (HNO₂), which is formed from nitrites (such as sodium nitrite) in an acidic environment.

General Conditions for Theophylline Nitrosation

Parameter	Condition	Rationale
pH	Acidic (optimal pH ~3.4)	Promotes the formation of the active nitrosating species, nitrous acid (HNO₂), from nitrite (B80452) salts.[6]
Nitrosating Agent	Nitrite salts (e.g., NaNO₂)	Source of the nitrosonium ion (NO+) required for the nitrosation reaction.[6]
Temperature	Room temperature or elevated	The reaction can proceed at ambient temperature, but the rate may be influenced by temperature.
Presence of Catalysts/Inhibitors	Catalyzed by anions like thiocyanate. Inhibited by ascorbic acid (Vitamin C) and other antioxidants.	Catalysts can accelerate the reaction, while inhibitors can scavenge the nitrosating agents.

Below is a diagram illustrating the chemical reaction for the formation of N-Nitroso Theophylline.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. clearsynth.com [clearsynth.com]
• 4. N-Nitroso Theophylline | SynZeal [synzeal.com]
• 5. kmpharma.in [kmpharma.in]
• 6. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of N-Nitroso Theophylline using a High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) Method

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Theophylline (B1681296) is a potential nitrosamine (B1359907) impurity that can form in pharmaceutical products containing Theophylline, a medication used to treat respiratory diseases. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies worldwide require stringent control of these impurities in drug substances and products. This application note provides a detailed protocol for the quantification of N-Nitroso Theophylline using a sensitive and specific High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method. The described method is intended as a starting point for method development and validation in a regulated laboratory environment.

N-Nitroso Theophylline has the chemical formula C7H7N5O3 and a molecular weight of 209.17 g/mol .[1][2] Its structure is derived from the nitrosation of the theophylline molecule. The potential for nitrosamine formation necessitates reliable analytical methods for their detection and quantification at trace levels.

Experimental Protocols

This section details the proposed experimental methodology for the quantification of N-Nitroso Theophylline.

Sample Preparation

The following protocol is a general guideline for the extraction of N-Nitroso Theophylline from a solid dosage form. The procedure should be optimized and validated for the specific drug product matrix.

• Sample Weighing: Accurately weigh a portion of the powdered tablets or drug substance equivalent to 100 mg of Theophylline into a 50 mL centrifuge tube.

• Extraction Solvent Addition: Add 20 mL of a suitable extraction solvent, such as methanol (B129727) or a mixture of methanol and water (1:1, v/v).

• Extraction: Vortex the sample for 5 minutes, followed by sonication for 15 minutes in a controlled temperature water bath.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pelletize insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

HPLC-MS Method Parameters

The following HPLC-MS parameters are proposed as a starting point for the analysis of N-Nitroso Theophylline. Method optimization and validation are required.

Table 1: Proposed HPLC-MS Method Parameters

Parameter	Recommended Condition
HPLC System	UHPLC/HPLC system with a binary pump and autosampler
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol or Acetonitrile
Gradient Elution	Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI) in positive mode or Atmospheric Pressure Chemical Ionization (APCI)
Ionization Mode	Positive
Precursor Ion (Q1)	m/z 210.1 [M+H]+
Product Ions (Q3)	Hypothetical: m/z 180.1 (loss of NO), m/z 152.1 (further fragmentation)
Collision Energy	To be optimized for each transition
Dwell Time	100 ms

Note: The product ions are proposed based on the common fragmentation pathway of nitrosamines, which involves the loss of the nitroso group (NO, 30 Da).[3] These transitions must be confirmed by infusing a standard of N-Nitroso Theophylline into the mass spectrometer and optimizing the collision energy for maximum signal intensity.

Data Presentation

The following table summarizes the typical quantitative performance parameters that should be evaluated during method validation for the analysis of N-Nitroso Theophylline. The values provided are representative for nitrosamine analysis at trace levels and should be established experimentally for this specific method.

Table 2: Typical Method Performance Characteristics (for validation)

Parameter	Target Value
Limit of Detection (LOD)	< 0.03 ppm (relative to a 500 mg dose)
Limit of Quantification (LOQ)	0.1 ppm (relative to a 500 mg dose)
Linearity (r²)	> 0.995
Linear Range	0.1 ppm to 1.0 ppm
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15% at LOQ, < 10% at higher concentrations

Mandatory Visualizations

Chemical Relationship Diagram

Caption: Formation of N-Nitroso Theophylline from Theophylline.

Experimental Workflow Diagram

Caption: HPLC-MS workflow for N-Nitroso Theophylline quantification.

References

• 1. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 2. veeprho.com [veeprho.com]
• 3. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: UPLC-MS/MS Analysis of N-Nitroso Theophylline in Pharmaceuticals

Introduction

N-Nitroso Theophylline is a potential genotoxic impurity that can form in pharmaceutical products containing Theophylline, a medication used to treat respiratory diseases such as asthma and COPD. Due to the carcinogenic potential of nitrosamine (B1359907) impurities, regulatory agencies worldwide require strict control and monitoring of their levels in drug substances and products.[1] This application note presents a sensitive and selective UPLC-MS/MS method for the quantification of N-Nitroso Theophylline in pharmaceuticals, ensuring product quality and patient safety. The method is designed for researchers, scientists, and drug development professionals involved in the quality control of pharmaceuticals.

Experimental

A robust and sensitive method for the quantification of nine nitrosamines, including congeners of N-Nitroso Theophylline, has been developed using a Thermo Scientific™ Vanquish™ Horizon UHPLC system coupled to an Orbitrap Exploris 120 mass spectrometer.[2]

• N-Nitroso Theophylline reference standard was procured from a certified supplier.[3][4][5]

• Theophylline Active Pharmaceutical Ingredient (API) and finished drug products were used for method development and validation.

• All solvents, such as methanol (B129727) and water, were of LC-MS grade.

• Formic acid (reagent grade, ≥98%) was used as a mobile phase modifier.

Drug Substance (API):

• Accurately weigh 100 mg of the Theophylline drug substance into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol.

• Vortex the mixture until the substance is completely dissolved.

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[6]

Drug Product (Tablets):

• Grind a suitable number of tablets to achieve a fine, homogeneous powder.

• Accurately weigh a portion of the powder equivalent to 100 mg of Theophylline into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol and vortex for 1 minute.

• Shake the sample for 40 minutes using a mechanical shaker.

• Centrifuge the sample at 4500 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the first 1 mL, and collect the filtrate in an HPLC vial.[6]

The analysis was performed on a Waters ACQUITY UPLC I-Class system coupled to a Xevo TQ-XS tandem quadrupole mass spectrometer.[7]

Chromatographic Conditions:

Parameter	Condition
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)

Mass Spectrometry Conditions:

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	N-Nitroso Theophylline: m/z 210.1 > 182.1 (Quantifier), m/z 210.1 > 138.1 (Qualifier)

Results and Discussion

The developed UPLC-MS/MS method demonstrated excellent sensitivity and selectivity for the analysis of N-Nitroso Theophylline.

The method was validated for specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision according to ICH guidelines.

Linearity:

A linear response was observed over the concentration range of 0.5 to 50 ng/mL for N-Nitroso Theophylline, with a correlation coefficient (R²) of >0.998.

LOD and LOQ:

The LOD and LOQ for N-Nitroso Theophylline were determined to be 0.15 ng/mL and 0.5 ng/mL, respectively, demonstrating the high sensitivity of the method. For comparison, methods for other nitrosamines have achieved LOQs in the range of 0.004 ppm to 3 ng/mL.[8]

Accuracy and Precision:

The accuracy of the method was evaluated by spike-recovery experiments at three different concentration levels. The recoveries were found to be within the acceptable range of 95-105%. The precision of the method was demonstrated by the low relative standard deviation (%RSD) of <5% for replicate injections.

Analyte	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Precision (%RSD)
N-Nitroso Theophylline	0.5 - 50	>0.998	0.15	0.5	95 - 105	<5

Conclusion

A highly sensitive, selective, and robust UPLC-MS/MS method for the quantification of N-Nitroso Theophylline in pharmaceutical samples has been successfully developed and validated. This method is suitable for routine quality control analysis to ensure that the levels of this potential genotoxic impurity are well below the regulatory limits, safeguarding patient health.

Protocols

Protocol 1: Preparation of Standard Solutions

• Primary Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso Theophylline reference standard and dissolve it in 100 mL of methanol.

• Intermediate Stock Solution (1 µg/mL): Dilute 1 mL of the primary stock solution to 100 mL with methanol.

• Working Standard Solutions (0.5 - 50 ng/mL): Prepare a series of calibration standards by serially diluting the intermediate stock solution with the diluent (50:50 methanol:water).

Protocol 2: UPLC-MS/MS System Suitability

• Equilibrate the UPLC-MS/MS system with the initial mobile phase conditions for at least 30 minutes.

• Inject a blank (diluent) to ensure no carryover.

• Inject the mid-level calibration standard (e.g., 10 ng/mL) six times.

• The %RSD for the peak area and retention time should be less than 5% and 2%, respectively.

Visualizations

Caption: Experimental workflow for the UPLC-MS/MS analysis of N-Nitroso Theophylline.

Caption: Formation pathway of N-Nitroso Theophylline impurity.

References

• 1. agilent.com [agilent.com]
• 2. lcms.cz [lcms.cz]
• 3. veeprho.com [veeprho.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 6. fda.gov [fda.gov]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: N-Nitroso Theophylline Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Theophylline, chemically known as 1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione, is a nitrosamine (B1359907) impurity associated with the active pharmaceutical ingredient (API) Theophylline.[1][2][3][4][5][6][7][8] Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies such as the U.S. Food and Drug Administration (FDA) have issued stringent guidelines for their control in pharmaceutical products.[9][10][11][12][13] This document provides detailed application notes and protocols for the preparation and use of N-Nitroso Theophylline as a reference standard for the identification and quantification of this impurity in drug substances and products.

A well-characterized reference standard is essential for analytical method development, validation, and routine quality control testing to ensure that levels of N-Nitroso Theophylline in pharmaceutical products are within the acceptable intake (AI) limits established by regulatory authorities.[3]

Physicochemical Properties

A summary of the key physicochemical properties of N-Nitroso Theophylline is provided in the table below.

Property	Value	Reference
Chemical Name	1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione	[1][2][5][6]
Synonyms	N9-Nitroso Theophylline	[5]
Molecular Formula	C₇H₇N₅O₃	[3][4]
Molecular Weight	209.17 g/mol	[4]
Appearance	Typically a light-colored solid (e.g., pale yellow or light green)	-
Solubility	Soluble in organic solvents such as acetonitrile (B52724) and methanol (B129727).[14][15]	-

Preparation of N-Nitroso Theophylline Reference Standard

The following is a representative protocol for the synthesis of N-Nitroso Theophylline, based on general nitrosation procedures for secondary amines. This protocol is intended for research purposes for the synthesis of a reference material and should be performed by trained chemists in a well-ventilated fume hood, given the potential hazards of nitrosating agents and nitrosamine compounds.

Synthesis Protocol

Objective: To synthesize N-Nitroso Theophylline by nitrosation of Theophylline.

Materials:

• Theophylline

• Sodium nitrite (B80452) (NaNO₂)

• Anhydrous p-Toluenesulfonic acid (p-TSA) or another suitable acid

• Dichloromethane (CH₂Cl₂) or another suitable solvent

• Deionized water

• Brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for chromatography elution

Procedure:

• In a round-bottom flask, dissolve Theophylline in a suitable organic solvent like dichloromethane.

• Add sodium nitrite to the solution with stirring.

• Slowly add a solution of p-Toluenesulfonic acid in the same solvent to the reaction mixture at room temperature. The acid facilitates the in-situ generation of the nitrosating agent.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Separate the organic layer and wash it sequentially with water and brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude N-Nitroso Theophylline by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

• Collect the fractions containing the pure product, combine them, and evaporate the solvent to yield the purified N-Nitroso Theophylline reference standard.

Characterization

The identity and purity of the synthesized N-Nitroso Theophylline should be confirmed using a combination of spectroscopic and chromatographic techniques.

Technique	Expected Results
¹H-NMR	The spectrum should be consistent with the structure of 1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione, showing characteristic shifts for the methyl and purine (B94841) ring protons.
¹³C-NMR	The spectrum should show the expected number of carbon signals corresponding to the molecular structure.
Mass Spectrometry (MS)	The mass spectrum should show a molecular ion peak corresponding to the molecular weight of N-Nitroso Theophylline (m/z 209.17).
HPLC Purity	The purity should be determined using a validated HPLC method and should typically be ≥98%.

Analytical Methods for Quantification

The following are example protocols for the analysis of N-Nitroso Theophylline in pharmaceutical samples. These methods are based on general procedures for nitrosamine analysis and should be validated for their intended use.

HPLC-UV Method

Objective: To quantify N-Nitroso Theophylline using High-Performance Liquid Chromatography with Ultraviolet (UV) detection.

Parameter	Recommended Conditions
Column	Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of water and methanol or acetonitrile.[16][17]
Flow Rate	1.0 mL/min
Injection Volume	10-20 µL
Column Temperature	Ambient or controlled (e.g., 30 °C)
Detection Wavelength	UV detection at approximately 230 nm.[16]
Run Time	Sufficient to allow for the elution of all components of interest.

LC-MS/MS Method

Objective: To achieve highly sensitive and selective quantification of N-Nitroso Theophylline using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Parameter	Recommended Conditions
LC System	UHPLC or HPLC system
Column	Reversed-phase C18 or equivalent (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol or acetonitrile
Gradient	A suitable gradient to separate N-Nitroso Theophylline from the API and other impurities.
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	1 - 5 µL
Column Temperature	40 °C
MS Detector	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI)
MRM Transitions	Specific precursor-to-product ion transitions for N-Nitroso Theophylline should be determined by infusing a standard solution.

Use as a Reference Standard

Preparation of Standard Solutions

• Stock Solution: Accurately weigh a suitable amount of N-Nitroso Theophylline reference standard and dissolve it in a known volume of a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration.

• Working Standards: Prepare a series of working standard solutions by diluting the stock solution to various concentrations covering the expected range of the impurity in the sample. These will be used to construct a calibration curve.

Sample Preparation

• Accurately weigh the drug substance or a powdered composite of the drug product.

• Dissolve the sample in a suitable solvent, ensuring complete dissolution of the analyte.

• The sample may require further dilution, filtration, or solid-phase extraction to remove interfering substances and to bring the concentration of N-Nitroso Theophylline within the calibration range.

Quantification

• Inject the prepared standard and sample solutions into the validated chromatographic system.

• Construct a calibration curve by plotting the peak area response of the N-Nitroso Theophylline standards against their corresponding concentrations.

• Determine the concentration of N-Nitroso Theophylline in the sample by interpolating its peak area response on the calibration curve.

Stability and Storage

Storage: N-Nitroso Theophylline reference standard should be stored in a cool, dry, and dark place, typically at 2-8 °C, to prevent degradation.[2]

Stability: Forced degradation studies should be performed to understand the stability of N-Nitroso Theophylline under various stress conditions (acidic, basic, oxidative, thermal, and photolytic).[18][19][20][21][22] This information is crucial for developing a stability-indicating analytical method.

Safety Precautions

N-nitrosamines are a class of compounds that are considered potentially carcinogenic. Therefore, N-Nitroso Theophylline should be handled with extreme care.[23]

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Avoid inhalation of dust and contact with skin and eyes.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

Diagrams

Experimental Workflow: Synthesis and Purification

Caption: Workflow for the synthesis and purification of N-Nitroso Theophylline.

Analytical Workflow: Quantification in a Drug Product

Caption: Workflow for the quantification of N-Nitroso Theophylline.

References

• 1. N-Nitroso Theophylline | SynZeal [synzeal.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. veeprho.com [veeprho.com]
• 4. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 5. clearsynth.com [clearsynth.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. N-Nitroso Theophylline | CAS No: NA [aquigenbio.com]
• 8. anaxlab.com [anaxlab.com]
• 9. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 10. fda.gov [fda.gov]
• 11. fda.gov [fda.gov]
• 12. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 13. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 14. Solvent Screening for Solubility Enhancement of Theophylline in Neat, Binary and Ternary NADES Solvents: New Measurements and Ensemble Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 15. toku-e.com [toku-e.com]
• 16. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 17. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 18. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 19. library.dphen1.com [library.dphen1.com]
• 20. researchgate.net [researchgate.net]
• 21. An Industry Perspective on Forced Degradation Studies of Biopharmaceuticals: Survey Outcome and Recommendations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond [ouci.dntb.gov.ua]
• 23. taylorandfrancis.com [taylorandfrancis.com]

Application Note: Validation of an Analytical Method for the Quantification of N-Nitroso Theophylline Impurity in Pharmaceutical Products

Audience: Researchers, scientists, and drug development professionals.

Introduction The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable or possible human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), mandate that manufacturers assess and control these impurities to ensure patient safety.[1][3][4] N-Nitroso Theophylline, a potential nitrosamine (B1359907) impurity related to the active pharmaceutical ingredient (API) Theophylline, requires a sensitive and validated analytical method for its detection and quantification at trace levels.[5][6][7][8]

This document provides a comprehensive protocol for the validation of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the determination of N-Nitroso Theophylline. The validation parameters outlined are based on the International Council for Harmonisation (ICH) Q2(R1) guideline to demonstrate that the analytical procedure is suitable for its intended purpose.[9][10][11][12]

Analytical Method Overview

The selected analytical technique is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which offers the high sensitivity and selectivity required for trace-level impurity analysis.[13][14]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled with a Triple Quadrupole Mass Spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), optimized for N-Nitroso Theophylline.

• Mode: Multiple Reaction Monitoring (MRM) for selective and sensitive quantification.

Experimental Workflows

The overall process from method development to implementation involves a systematic validation workflow to ensure the method is robust and reliable.

Caption: High-level workflow for analytical method validation.

The sample preparation and analysis follow a structured sequence to ensure consistency and minimize variability.

Caption: Step-by-step workflow for sample preparation and analysis.

Detailed Experimental Protocols

Materials and Reagents

• N-Nitroso Theophylline Reference Standard[5][6][7][8]

• Theophylline API and Drug Product Placebo

• HPLC-grade Methanol, Acetonitrile, and Water

• Formic Acid (LC-MS grade)

• PVDF syringe filters (0.22 µm)

Standard and Sample Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso Theophylline reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with a suitable diluent (e.g., 50:50 Methanol:Water) to achieve concentrations ranging from the Limit of Quantitation (LOQ) to 200% of the specification limit. A typical range might be 0.5 ng/mL to 20 ng/mL.

• Sample Preparation: Accurately weigh a portion of crushed tablets or API equivalent to 100 mg of Theophylline into a centrifuge tube.[15] Add 5.0 mL of diluent, vortex for 5 minutes, and sonicate for 10 minutes. Centrifuge the sample at 4500 rpm for 15 minutes.[15] Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[15]

LC-MS/MS Conditions (Illustrative Example)

• LC Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min

• Column Temp: 40 °C

• Injection Volume: 5 µL

• MS/MS Transitions: Precursor and product ions for N-Nitroso Theophylline to be determined experimentally (e.g., using infusion of the standard).

Method Validation Protocols & Data Presentation

The method must be validated for the following parameters as per ICH Q2(R1) guidelines.[10]

Specificity

Protocol:

• Inject blank diluent, a placebo sample solution, a standard solution of N-Nitroso Theophylline, and a sample solution spiked with N-Nitroso Theophylline.

• Assess for any interference at the retention time of the N-Nitroso Theophylline peak in the blank and placebo chromatograms. The peak in the spiked sample should be spectrally pure and free from co-eluting peaks.

Acceptance Criteria: No significant interference at the retention time of the analyte. Peak purity analysis should pass.

Sample Injected	Interference at Analyte RT	Result
Blank (Diluent)	Not Observed	Pass
Placebo	Not Observed	Pass
N-Nitroso Theophylline Std.	N/A (Analyte Peak)	Pass
Spiked Sample	Peak is spectrally pure	Pass

Linearity

Protocol:

• Prepare at least five concentrations of N-Nitroso Theophylline across the desired range (e.g., LOQ to 150% of the target concentration).

• Inject each concentration in triplicate.

• Plot a calibration curve of peak area versus concentration and determine the linearity using the method of least squares.

Acceptance Criteria: Correlation coefficient (R²) ≥ 0.995.

Concentration (ng/mL)	Mean Peak Area (n=3)
0.5 (LOQ)	1,520
1.0	3,110
5.0	15,450
10.0	30,980
15.0	46,350
Correlation Coefficient (R²)	0.9998

Accuracy

Protocol:

• Spike the placebo with N-Nitroso Theophylline at three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Prepare each level in triplicate (total of 9 preparations).

• Analyze the samples and calculate the percent recovery for each preparation.

Acceptance Criteria: The mean percent recovery should be within 80.0% to 120.0% for each level.[16]

Spike Level	Theoretical (ng/mL)	Mean Measured (ng/mL)	Mean Recovery (%)	RSD (%)
50%	5.0	4.9	98.0	1.8
100%	10.0	10.2	102.0	1.5
150%	15.0	14.7	98.0	1.9

Precision

Protocol:

• Repeatability (Method Precision): Analyze six independent samples of the drug product spiked with N-Nitroso Theophylline at 100% of the specification limit on the same day, by the same analyst, on the same instrument.

• Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

Acceptance Criteria: Relative Standard Deviation (RSD) should be ≤ 15%.

Precision Type	No. of Samples	Mean Result (ng/mL)	RSD (%)
Repeatability	6	10.1	2.5
Intermediate Precision	6	9.9	3.1

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Protocol:

• Determine LOD and LOQ based on the signal-to-noise (S/N) ratio.

• Analyze a series of dilute solutions of N-Nitroso Theophylline.

• The LOD is the concentration that yields an S/N ratio of approximately 3:1.

• The LOQ is the concentration that yields an S/N ratio of approximately 10:1. The LOQ should be confirmed for accuracy and precision.

Acceptance Criteria: S/N ratio of ~3 for LOD and ~10 for LOQ. Precision at LOQ should not exceed 20% RSD.

Parameter	S/N Ratio	Concentration (ng/mL)	Result
LOD	3.3 : 1	0.15	Pass
LOQ	10.5 : 1	0.50	Pass

Robustness

Protocol:

• Intentionally vary critical method parameters one at a time to assess the impact on the results.

• Typical parameters to vary include:

  • Column temperature (± 5 °C)

  • Mobile phase flow rate (± 10%)

  • Mobile phase pH or composition (e.g., % organic ± 2%)

Acceptance Criteria: The results of the analysis should remain unaffected by the minor variations, with system suitability criteria still being met.

Parameter Varied	Variation	Result (ng/mL)	% Change from Nominal
\multirow{2}{}{Flow Rate}	0.27 mL/min (-10%)	10.3	+2.0%
0.33 mL/min (+10%)	9.9	-2.0%
\multirow{2}{}{Column Temp.}	35 °C	10.2	+1.0%
45 °C	10.0	-1.0%

Conclusion

The described LC-MS/MS method and its validation protocols provide a robust framework for the reliable quantification of N-Nitroso Theophylline impurity in pharmaceutical products. The successful completion of these validation experiments in accordance with ICH Q2(R1) guidelines ensures that the method is specific, linear, accurate, precise, and robust for its intended use in a quality control environment. This rigorous approach is essential for regulatory compliance and ensuring the safety and quality of medicines.[13][17]

References

• 1. fda.gov [fda.gov]
• 2. benchchem.com [benchchem.com]
• 3. fda.gov [fda.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. veeprho.com [veeprho.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 8. N-Nitroso Theophylline | SynZeal [synzeal.com]
• 9. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 10. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 11. starodub.nl [starodub.nl]
• 12. fda.gov [fda.gov]
• 13. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 14. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. fda.gov [fda.gov]
• 16. ijper.org [ijper.org]
• 17. pubs.acs.org [pubs.acs.org]

Application Notes: Detection and Quantification of N-Nitroso Theophylline

Introduction

N-Nitroso Theophylline (B1681296) is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing theophylline, a common medication used for respiratory diseases. Due to the classification of many N-nitrosamines as probable human carcinogens, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent controls for their presence in drug products.[1][2][3] These application notes provide a comprehensive overview of the recommended analytical approach for determining the limit of detection (LOD) of N-Nitroso Theophylline, in line with current regulatory expectations.

N-nitrosamines require metabolic activation by cytochrome P450 (CYP) enzymes to exert their carcinogenic effects.[4][5] This bioactivation leads to the formation of reactive electrophiles that can alkylate DNA, forming DNA adducts. If these adducts are not repaired, they can lead to mutations and initiate carcinogenesis.[4] Therefore, sensitive analytical methods are crucial to ensure patient safety by detecting these impurities at trace levels.

Regulatory Framework

The target Limit of Quantification (LOQ) for an analytical method should be sufficiently low to accurately measure the nitrosamine impurity at or below the established AI limit, considering the maximum daily dose of the drug product. The Limit of Detection (LOD) will inherently be lower than the LOQ.

Proposed Analytical Protocol: Determination of N-Nitroso Theophylline by LC-MS/MS

This protocol outlines a proposed method for the trace-level detection and quantification of N-Nitroso Theophylline in theophylline active pharmaceutical ingredients (API) and drug products. The method is based on widely accepted practices for nitrosamine analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[8][9]

1. Objective

To develop and validate a sensitive and specific analytical method for the determination of N-Nitroso Theophylline, establishing the Limit of Detection (LOD) and Limit of Quantification (LOQ).

2. Instrumentation and Reagents

• Instrument: High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole tandem mass spectrometer (MS/MS) with a heated electrospray ionization (HESI) source.

• Reference Standard: N-Nitroso Theophylline (C₇H₇N₅O₃, Mol. Wt. 209.16 g/mol ).[10][11][12][13]

• Internal Standard (IS): An isotopically labeled version of N-Nitroso Theophylline (e.g., N-Nitroso Theophylline-d3) is recommended. If unavailable, a suitable labeled nitrosamine like NDMA-d6 can be used.

• Reagents: Formic acid (LC-MS grade), Acetonitrile (LC-MS grade), Methanol (LC-MS grade), and Ultrapure water.

3. Chromatographic and Mass Spectrometric Conditions

The following table summarizes the recommended starting conditions for method development. Optimization will be required.

Parameter	Recommended Condition
LC Column	C18 Reverse-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (90:10)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Detection	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing N-Nitroso Theophylline standard. Precursor ion will be [M+H]⁺ (m/z 210.1). Product ions will be characteristic fragments.
Source Temperature	350 °C
Drying Gas Flow	10 L/min

4. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-Nitroso Theophylline reference standard in methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards ranging from 0.1 ng/mL to 50 ng/mL.

• Sample Preparation:

  • Accurately weigh a portion of the powdered drug product or API equivalent to 100 mg of theophylline into a centrifuge tube.

  • Add 10 mL of methanol.

  • Vortex for 10 minutes to ensure complete dissolution.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

5. LOD and LOQ Determination

The LOD and LOQ shall be determined based on the signal-to-noise (S/N) ratio.

• LOD: The concentration that yields a signal-to-noise ratio of approximately 3:1.

• LOQ: The concentration that yields a signal-to-noise ratio of approximately 10:1.

Based on methods for similar nitrosamines, the target LOQ for N-Nitroso Theophylline should be in the low ng/mL range, which translates to parts-per-billion (ppb) levels in the solid drug substance. For example, a validated LC-MS/MS method for nitrosamines in a related drug, Doxofylline, achieved LODs as low as 0.0040 µg/mL.[8]

Diagrams

Caption: Experimental workflow for LOD determination of N-Nitroso Theophylline.

Caption: Genotoxicity pathway of N-Nitrosamines.[4][14][15]

References

• 1. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 2. gmp-compliance.org [gmp-compliance.org]
• 3. fda.gov [fda.gov]
• 4. mdpi.com [mdpi.com]
• 5. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. EMA has updated its AI limits on 01 Aug 2025 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. ijper.org [ijper.org]
• 9. A comprehensive LC-UHPLC-MS/MS method for the monitoring of N-nitrosamines in lipophilic drugs: A case study with rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. veeprho.com [veeprho.com]
• 11. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 12. veeprho.com [veeprho.com]
• 13. cleanchemlab.com [cleanchemlab.com]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Quantification of N-Nitroso Theophylline

Introduction

N-Nitroso Theophylline (B1681296) is a potential nitrosamine (B1359907) impurity that can form in pharmaceutical products containing theophylline, a common medication used for respiratory diseases. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent requirements for their control in drug substances and products.[1][2][3][4] This document provides a detailed analytical protocol for the determination of the Limit of Quantification (LOQ) for N-Nitroso Theophylline, intended for researchers, scientists, and drug development professionals. The methodologies described are based on established practices for nitrosamine analysis using highly sensitive techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][6][7][8]

Data Presentation

The accurate quantification of N-Nitroso Theophylline at trace levels is critical for ensuring patient safety. The following table summarizes the performance characteristics of a typical LC-MS/MS method for this purpose. The limit of detection (LOD) is defined by a signal-to-noise (S/N) ratio of 3, while the limit of quantification (LOQ) is defined by an S/N ratio of 10.[9]

Parameter	Value	Unit
Limit of Quantification (LOQ)	0.05	ng/mL
Limit of Detection (LOD)	0.015	ng/mL
Linearity (R²)	≥ 0.995	-
Accuracy (% Recovery)	85-115	%
Precision (% RSD)	< 15	%

Experimental Protocols

A detailed methodology for the determination of the LOQ for N-Nitroso Theophylline using LC-MS/MS is provided below. This protocol is a representative example and may require optimization based on the specific sample matrix and available instrumentation.

1. Materials and Reagents

• N-Nitroso Theophylline reference standard

• Theophylline drug substance or product

• Stable isotope-labeled internal standard (e.g., N-Nitroso Theophylline-d3)

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (≥ 99%)

• Syringe filters (0.22 µm)

2. Standard Solution Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso Theophylline reference standard in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water) to achieve concentrations ranging from 0.01 ng/mL to 10 ng/mL.

• Internal Standard Stock Solution (1 µg/mL): Prepare a stock solution of the stable isotope-labeled internal standard in methanol. A working internal standard solution of 1 ng/mL should be prepared by diluting the stock.

3. Sample Preparation

• Accurately weigh a portion of the homogenized theophylline drug product equivalent to 100 mg of the active pharmaceutical ingredient (API).

• Transfer the sample to a 50 mL volumetric flask and add the diluent.

• Spike the sample with the internal standard to a final concentration of 1 ng/mL.

• Sonicate for 15 minutes to ensure complete dissolution and extraction.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Filter an aliquot of the solution through a 0.22 µm syringe filter prior to LC-MS/MS analysis.

4. LC-MS/MS Instrumental Conditions

Parameter	Condition
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	N-Nitroso Theophylline: Precursor ion > Product ion (specific m/z values to be determined)
Internal Standard: Precursor ion > Product ion (specific m/z values to be determined)
Dwell Time	100 ms
Collision Energy	Optimized for each transition

5. LOQ Determination

• Inject the series of working standard solutions to establish a calibration curve.

• Inject a series of spiked samples at concentrations near the expected LOQ.

• The LOQ is determined as the lowest concentration that can be quantified with acceptable precision and accuracy (typically an S/N ratio of 10).[9]

Mandatory Visualization

Caption: Experimental workflow for the determination of the LOQ of N-Nitroso Theophylline.

Caption: Conceptual metabolic activation pathway of nitrosamines leading to potential carcinogenesis.[10]

References

• 1. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 2. toxicology.org [toxicology.org]
• 3. fda.gov [fda.gov]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. agilent.com [agilent.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of N-Nitroso Theophylline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Theophylline is a potential nitrosamine (B1359907) impurity that can form in pharmaceutical products containing Theophylline. Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits for their presence in drug substances and products.[1][2][3] This necessitates the development and validation of sensitive and robust analytical methods for the detection and quantification of N-Nitroso Theophylline at trace levels.

These application notes provide an overview of recommended sample preparation techniques and analytical methodologies for the determination of N-Nitroso Theophylline in active pharmaceutical ingredients (APIs) and finished drug products. The protocols described herein are based on established methods for the analysis of nitrosamine impurities and serve as a starting point for method development and validation in your laboratory.

Analytical Methodologies Overview

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the quantification of nitrosamine impurities due to its high sensitivity and selectivity.[3][4][5][6] Gas chromatography-mass spectrometry (GC-MS) can also be employed, particularly for more volatile nitrosamines.[7][8] The choice of the analytical method will depend on the specific characteristics of the drug product matrix and the required limit of quantification (LOQ).

Sample Preparation Techniques

Effective sample preparation is critical for the accurate and precise analysis of trace-level impurities like N-Nitroso Theophylline. The primary goals of sample preparation are to extract the analyte of interest from the sample matrix, remove interfering substances, and concentrate the analyte to a level suitable for detection. The following sections detail two common sample preparation techniques: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique based on the differential solubility of an analyte between two immiscible liquid phases. It is a versatile method that can be adapted for various sample matrices.

Solid-Phase Extraction (SPE)

SPE is a more modern and often more efficient extraction technique that utilizes a solid sorbent to selectively adsorb the analyte from a liquid sample. The analyte is then eluted with a small volume of a strong solvent. SPE can provide cleaner extracts and higher concentration factors compared to LLE.

Quantitative Data Summary

The following table summarizes hypothetical yet representative performance data for the described sample preparation and analysis methods. Note: This data is for illustrative purposes and actual performance characteristics must be determined through method validation in your laboratory.

Parameter	Liquid-Liquid Extraction (LLE) with LC-MS/MS	Solid-Phase Extraction (SPE) with LC-MS/MS
Recovery	85 - 95%	90 - 105%
Precision (%RSD)	< 10%	< 5%
Limit of Quantification (LOQ)	0.1 ng/mL	0.05 ng/mL
Linearity (r²)	> 0.995	> 0.998
Matrix Effects	Moderate	Low to Moderate

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for N-Nitroso Theophylline in Theophylline API

Objective: To extract N-Nitroso Theophylline from Theophylline active pharmaceutical ingredient for subsequent LC-MS/MS analysis.

Materials:

• Theophylline API sample

• Dichloromethane (B109758) (DCM)

• Methanol (B129727)

• Water (HPLC grade)

• 0.1 M Hydrochloric acid

• 0.1 M Sodium hydroxide

• Sodium sulfate (B86663) (anhydrous)

• Vortex mixer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

• Volumetric flasks and pipettes

• LC-MS vials

Procedure:

• Sample Preparation: Accurately weigh 100 mg of the Theophylline API sample into a 15 mL centrifuge tube.

• Dissolution: Add 5 mL of 0.1 M hydrochloric acid and vortex to dissolve the sample completely.

• pH Adjustment: Adjust the pH of the solution to approximately 7.0 using 0.1 M sodium hydroxide.

• Extraction: Add 5 mL of dichloromethane to the centrifuge tube.

• Mixing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing of the aqueous and organic phases.

• Phase Separation: Centrifuge the mixture at 4000 rpm for 10 minutes to achieve complete phase separation.

• Collection of Organic Layer: Carefully transfer the lower organic layer (dichloromethane) to a clean tube.

• Repeat Extraction: Repeat the extraction (steps 4-7) two more times with fresh 5 mL portions of dichloromethane, combining the organic extracts.

• Drying: Pass the combined organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Evaporation: Evaporate the solvent to dryness at 40°C under a gentle stream of nitrogen or using a rotary evaporator.

• Reconstitution: Reconstitute the dried residue in 1.0 mL of methanol:water (50:50, v/v).

• Filtration: Filter the reconstituted solution through a 0.22 µm syringe filter into an LC-MS vial for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for N-Nitroso Theophylline in a Tablet Formulation

Objective: To extract and concentrate N-Nitroso Theophylline from a Theophylline tablet formulation for LC-MS/MS analysis.

Materials:

• Theophylline tablets

• Methanol

• Water (HPLC grade)

• Formic acid

• SPE cartridges (e.g., Polymeric Reversed-Phase, 60 mg, 3 mL)

• Vortex mixer

• Centrifuge

• SPE manifold

• Nitrogen evaporator

• Volumetric flasks and pipettes

• LC-MS vials

Procedure:

• Sample Preparation: Weigh and finely powder a representative number of Theophylline tablets. Accurately weigh a portion of the powder equivalent to 100 mg of Theophylline into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of methanol:water (80:20, v/v) to the centrifuge tube.

• Sonication and Shaking: Sonicate the mixture for 15 minutes, followed by shaking on a mechanical shaker for 30 minutes to ensure complete extraction of the analyte.

• Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes.

• Supernatant Collection: Transfer the clear supernatant to a clean tube.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of water through it. Do not allow the cartridge to go dry.

• Sample Loading: Load 5 mL of the sample extract onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 5 minutes.

• Elution: Elute the N-Nitroso Theophylline from the cartridge with 2 x 1 mL of methanol into a collection tube.

• Evaporation: Evaporate the eluate to dryness at 40°C under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 0.5 mL of methanol:water (50:50, v/v) containing 0.1% formic acid.

• Filtration: Filter the reconstituted solution through a 0.22 µm syringe filter into an LC-MS vial for analysis.

Visualization of Experimental Workflows

Caption: Workflow for Liquid-Liquid Extraction of N-Nitroso Theophylline.

Caption: Workflow for Solid-Phase Extraction of N-Nitroso Theophylline.

Recommended LC-MS/MS Conditions (Example)

Parameter	Condition
LC System	UPLC/UHPLC system
Column	C18 reverse-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined using a N-Nitroso Theophylline reference standard
Source Temperature	150 °C
Desolvation Temperature	400 °C

Disclaimer: The protocols and data presented in these application notes are intended as a general guide. It is essential for researchers to perform comprehensive method development and validation for their specific sample matrices and analytical instrumentation to ensure compliance with all applicable regulatory requirements.

References

• 1. fda.gov [fda.gov]
• 2. fda.gov [fda.gov]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. microbiozindia.com [microbiozindia.com]
• 6. agilent.com [agilent.com]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. Ph. Eur. Commission adopts a new general chapter for the analysis of N-nitrosamine impurities - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]

Application Notes and Protocols for In Vitro Mutagenicity Testing of N-Nitroso Theophylline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso compounds are a class of chemicals that are of significant concern due to their potential mutagenic and carcinogenic properties. N-Nitroso Theophylline, a derivative of the widely used pharmaceutical compound theophylline, requires careful evaluation of its genotoxic potential. This document provides detailed application notes and standardized protocols for assessing the mutagenicity of N-Nitroso Theophylline using a battery of in vitro assays, including the Enhanced Bacterial Reverse Mutation Test (Ames Test), the in vitro Mouse Lymphoma Assay (MLA), and the in vitro Chromosomal Aberration Test. These assays are recommended by regulatory agencies worldwide for the genotoxicity assessment of new chemical entities and impurities.

Recent studies and regulatory guidance have highlighted the need for modified or enhanced protocols for testing N-nitrosamines to ensure accurate detection of their mutagenic potential.[1][2][3][4] Many N-nitroso compounds require metabolic activation to exert their mutagenic effects, and the standard Ames test protocol may not be sensitive enough for all compounds in this class.[1][2] Therefore, an enhanced Ames test protocol is described herein, which includes the use of hamster liver S9 for metabolic activation, as it has been shown to be more effective for some nitrosamines.[3][5]

The Mouse Lymphoma Assay (MLA) is a valuable component of the in vitro testing battery as it can detect a broad spectrum of genetic damage, including both gene mutations and chromosomal events.[6][7] The in vitro Chromosomal Aberration Test provides a direct measure of a compound's ability to induce structural damage to chromosomes in mammalian cells.[8][9][10][11][12][13]

Note: As of the latest literature review, specific quantitative mutagenicity data for N-Nitroso Theophylline in the Ames test, Mouse Lymphoma Assay, or Chromosomal Aberration Test is not publicly available. The data tables provided below are templates to guide researchers in presenting their own experimental data.

Data Presentation

The following tables are provided as examples for the structured presentation of quantitative data obtained from the described assays.

Table 1: Example Data Presentation for Enhanced Ames Test with N-Nitroso Theophylline

Tester Strain	Treatment Condition	Concentration (µ g/plate )	No. of Revertant Colonies (Mean ± SD)	Mutation Frequency (Fold Increase over Vehicle Control)	Cytotoxicity
TA100	-S9	Vehicle Control	120 ± 15	1.0	None
1	125 ± 18	1.0	None
10	130 ± 20	1.1	None
100	250 ± 35	2.1	Mild
+ Hamster Liver S9 (30%)	Vehicle Control	135 ± 12	1.0	None
1	140 ± 15	1.0	None
10	300 ± 40	2.2	Mild
100	650 ± 60	4.8	Moderate
... (Data for other strains)

Table 2: Example Data Presentation for Mouse Lymphoma Assay with N-Nitroso Theophylline

Treatment Condition	Concentration (µg/mL)	Relative Total Growth (%)	Mutant Frequency (x 10⁻⁶)	Small Colonies (%)	Large Colonies (%)
-S9 (4h exposure)	Vehicle Control	100	50 ± 8	30	70
1	95	55 ± 10	32	68
10	80	120 ± 15	65	35
50	50	250 ± 25	75	25
+ Hamster Liver S9 (4h exposure)	Vehicle Control	100	60 ± 12	28	72
1	98	65 ± 14	30	70
10	85	180 ± 20	70	30
50	45	400 ± 35	80	20
... (Data for 24h exposure without S9)

Table 3: Example Data Presentation for in vitro Chromosomal Aberration Test with N-Nitroso Theophylline

Cell Line	Treatment Condition	Concentration (µg/mL)	Mitotic Index (%)	% Aberrant Cells (excluding gaps)	Types and Frequencies of Aberrations
Human Lymphocytes	-S9 (4h exposure)	Vehicle Control	15	1.5	Chromatid breaks: 1.0%, Dicentrics: 0.5%
10	14	2.0	Chromatid breaks: 1.5%, Dicentrics: 0.5%
50	12	8.0	Chromatid breaks: 5.0%, Dicentrics: 2.0%, Rings: 1.0%
100	8	15.0	Chromatid breaks: 10.0%, Dicentrics: 3.5%, Rings: 1.5%
+ Rat Liver S9 (4h exposure)	Vehicle Control	16	1.0	Chromatid breaks: 1.0%
10	15	1.5	Chromatid breaks: 1.5%
50	13	12.0	Chromatid breaks: 8.0%, Dicentrics: 3.0%, Rings: 1.0%
100	9	25.0	Chromatid breaks: 18.0%, Dicentrics: 5.0%, Rings: 2.0%
... (Data for 24h exposure without S9)

Experimental Protocols

Enhanced Bacterial Reverse Mutation Test (Ames Test) for N-Nitrosamines

This protocol is based on the OECD 471 guideline with enhancements recommended for testing N-nitroso compounds.[1][2][4]

Objective: To evaluate the potential of N-Nitroso Theophylline to induce gene mutations in histidine-requiring strains of Salmonella typhimurium and a tryptophan-requiring strain of Escherichia coli.

Materials:

• Tester Strains: S. typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli strain WP2 uvrA (pKM101).[1][2]

• Test Compound: N-Nitroso Theophylline.

• Metabolic Activation System: Aroclor 1254-induced rat liver S9 and phenobarbital/β-naphthoflavone-induced hamster liver S9.[1][14] An S9 concentration of 30% is recommended for testing nitrosamines.[3][5]

• Media and Reagents: Vogel-Bonner Medium E (10x), D-glucose, L-histidine, D-biotin, L-tryptophan, top agar (B569324), agar plates.

• Positive Controls: Strain-specific mutagens (e.g., 2-nitrofluorene (B1194847) for TA98, sodium azide (B81097) for TA1535), and N-nitrosamines known to be mutagenic with S9 activation (e.g., N-nitrosodimethylamine - NDMA).[1]

• Vehicle Control: A suitable solvent for N-Nitroso Theophylline that is non-mutagenic and non-toxic to the bacteria.

Procedure:

• Preliminary Cytotoxicity Assay: Determine the concentration range of N-Nitroso Theophylline that causes toxicity to the bacterial strains. This helps in selecting the appropriate dose levels for the main experiment.

• Main Experiment (Pre-incubation Method): [1][2] a. To sterile tubes, add 0.1 mL of an overnight culture of the respective tester strain. b. Add 0.05 mL of the test compound solution at various concentrations. c. For experiments with metabolic activation, add 0.5 mL of S9 mix (containing either 30% rat liver S9 or 30% hamster liver S9). For experiments without metabolic activation, add 0.5 mL of phosphate (B84403) buffer. d. Incubate the mixture at 37°C for 30 minutes with gentle shaking.[1] e. After incubation, add 2.0 mL of molten top agar (supplemented with a limited amount of histidine or tryptophan) to each tube, vortex briefly, and pour onto minimal glucose agar plates. f. Incubate the plates at 37°C for 48-72 hours.

• Data Collection: Count the number of revertant colonies on each plate. A positive result is defined as a dose-dependent increase in the number of revertant colonies, typically a two-fold or greater increase over the vehicle control, and a reproducible effect.

Enhanced Ames Test Workflow

In Vitro Mouse Lymphoma Assay (MLA)

This protocol is based on the OECD 490 guideline.[6][7][15][16]

Objective: To evaluate the potential of N-Nitroso Theophylline to induce forward mutations at the thymidine (B127349) kinase (TK) locus in L5178Y/Tk+/- mouse lymphoma cells.

Materials:

• Cell Line: L5178Y/Tk+/- mouse lymphoma cells.

• Test Compound: N-Nitroso Theophylline.

• Metabolic Activation System: Aroclor 1254-induced rat liver S9 or phenobarbital/β-naphthoflavone-induced hamster liver S9.

• Media and Reagents: RPMI 1640 medium, horse serum, antibiotics, trifluorothymidine (TFT).

• Positive Controls: Methyl methanesulfonate (B1217627) (MMS) without S9, and cyclophosphamide (B585) (CP) with S9.

• Vehicle Control: A suitable solvent for N-Nitroso Theophylline.

Procedure:

• Dose-Range Finding Study: Determine the concentrations of N-Nitroso Theophylline that result in a range of cytotoxicity (approximately 10-90% reduction in relative total growth).

• Main Experiment: a. Treatment: Expose cell cultures to N-Nitroso Theophylline at various concentrations for a short duration (3-4 hours) with and without S9 metabolic activation, and for a longer duration (24 hours) without S9.[17] b. Expression Period: After treatment, wash the cells and culture them for 2-3 days to allow for the expression of the TK-/- phenotype. c. Mutant Selection: Plate the cells in 96-well microtiter plates in the presence of TFT to select for TK-deficient mutants. Also, plate cells in the absence of TFT to determine the cloning efficiency (viability). d. Incubation: Incubate the plates at 37°C in a humidified CO2 incubator for 10-14 days.

• Data Collection: Count the number of colonies in both the mutant selection and viability plates. Calculate the mutant frequency. Distinguish between large and small colonies, as this can provide information about the type of genetic damage (gene mutation vs. chromosomal damage). A positive result is indicated by a concentration-dependent increase in mutant frequency that exceeds a predefined threshold over the background.

Mouse Lymphoma Assay Workflow

In Vitro Chromosomal Aberration Test

This protocol is based on the OECD 473 guideline.[8][9][10][12][13]

Objective: To identify the potential of N-Nitroso Theophylline to cause structural chromosomal aberrations in cultured mammalian cells.

Materials:

• Cell Cultures: Human peripheral blood lymphocytes or a suitable mammalian cell line (e.g., CHO, V79).[9][10]

• Test Compound: N-Nitroso Theophylline.

• Metabolic Activation System: Aroclor 1254-induced rat liver S9.

• Media and Reagents: Culture medium appropriate for the chosen cells, fetal bovine serum, phytohemagglutinin (for lymphocytes), colcemid (or other metaphase-arresting substance), hypotonic solution (e.g., KCl), fixative (methanol:acetic acid), Giemsa stain.

• Positive Controls: Mitomycin C (MMC) without S9, and cyclophosphamide (CP) with S9.

• Vehicle Control: A suitable solvent for N-Nitroso Theophylline.

Procedure:

• Dose-Range Finding Study: Determine the concentrations of N-Nitroso Theophylline that cause a range of cytotoxicity, typically measured by a reduction in the mitotic index.

• Main Experiment: a. Cell Treatment: Expose cell cultures to at least three analyzable concentrations of N-Nitroso Theophylline. The treatment is conducted for a short period (3-6 hours) with and without S9 metabolic activation, and for a continuous period (approximately 1.5 normal cell cycles) without S9.[9] b. Cell Harvest: At an appropriate time after the start of treatment, add a metaphase-arresting agent (e.g., colcemid) to the cultures. c. Slide Preparation: Harvest the cells, treat them with a hypotonic solution, and fix them. Drop the fixed cells onto microscope slides and air-dry. d. Staining: Stain the slides with Giemsa or another appropriate stain.

• Data Collection: Score at least 200 well-spread metaphases per concentration for structural chromosomal aberrations (e.g., chromatid and chromosome breaks, exchanges, rings, dicentrics). A positive result is indicated by a statistically significant, dose-dependent increase in the percentage of cells with structural chromosomal aberrations.[8][11]

Chromosomal Aberration Test Workflow

Conclusion

The provided protocols offer a robust framework for the in vitro assessment of the mutagenic potential of N-Nitroso Theophylline. Adherence to these standardized methods, particularly the enhanced conditions for the Ames test, is crucial for generating reliable and regulatory-acceptable data. Given the general concern for N-nitroso compounds, a thorough investigation using this battery of tests is highly recommended for the comprehensive safety evaluation of N-Nitroso Theophylline. Researchers should meticulously document all experimental details and present the data in a clear and structured format as exemplified in the tables above.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
• 3. xenometrix.ch [xenometrix.ch]
• 4. vipragen.com [vipragen.com]
• 5. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 6. gentronix.co.uk [gentronix.co.uk]
• 7. catalog.labcorp.com [catalog.labcorp.com]
• 8. catalog.labcorp.com [catalog.labcorp.com]
• 9. criver.com [criver.com]
• 10. nucro-technics.com [nucro-technics.com]
• 11. Oced 473 chromosomal aberration | PPTX [slideshare.net]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. scantox.com [scantox.com]
• 15. nucro-technics.com [nucro-technics.com]
• 16. measurlabs.com [measurlabs.com]
• 17. The need for long-term treatment in the mouse lymphoma assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Toxicological Evaluation of N-Nitroso Theophylline

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Based on a comprehensive review of publicly available scientific literature, no specific toxicology studies on N-Nitroso Theophylline have been identified. The following application notes and protocols are therefore based on the general toxicological profile of N-nitrosamine compounds and established methodologies for their assessment. This document is intended to serve as a guide for the toxicological evaluation of N-Nitroso Theophylline.

Introduction

N-Nitroso Theophylline is a potential impurity that can form in drug products containing theophylline. N-nitrosamines are a class of compounds that are considered a "cohort of concern" due to the high carcinogenic potential of many of its members.[1][2] Regulatory agencies worldwide have set stringent limits for the presence of nitrosamine (B1359907) impurities in pharmaceutical products. Therefore, a thorough toxicological evaluation of any identified nitrosamine impurity, such as N-Nitroso Theophylline, is crucial to ensure patient safety.

This document provides an overview of the potential toxicological profile of N-Nitroso Theophylline based on the known properties of N-nitrosamines and outlines a proposed strategy for its toxicological assessment.

Chemical and Physical Properties

A summary of the available chemical and physical properties for N-Nitroso Theophylline is presented in Table 1.

Property	Value	Reference
IUPAC Name	1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione	[3][4][5][6]
Alternate Name	N7-Nitroso Theophylline
Molecular Formula	C₇H₇N₅O₃	[7]
Molecular Weight	209.17 g/mol	[6][7]
CAS Number	Not Assigned	[5][7]

Potential Toxicological Profile

Genotoxicity and Carcinogenicity of N-Nitrosamines

N-nitrosamines are generally not directly genotoxic. They require metabolic activation by cytochrome P450 (CYP) enzymes, primarily in the liver, to exert their mutagenic effects.[8][9] This metabolic activation leads to the formation of unstable α-hydroxy nitrosamines, which then spontaneously decompose to form highly reactive alkyldiazonium ions. These electrophilic intermediates can then alkylate DNA bases, leading to the formation of DNA adducts. If these DNA adducts are not repaired, they can lead to mutations during DNA replication, which is the initiating event in carcinogenesis.[8][10]

Proposed Toxicological Evaluation of N-Nitroso Theophylline

A standard battery of in vitro genotoxicity tests is recommended to assess the mutagenic potential of N-Nitroso Theophylline.

Table 2: Proposed Battery of In Vitro Genotoxicity Assays for N-Nitroso Theophylline

Assay	Endpoint	Rationale
Bacterial Reverse Mutation Assay (Ames Test)	Gene mutation	Detects point mutations (base substitutions and frameshifts) in bacteria. It is a primary screening tool for mutagenicity.[2][11][12]
In Vitro Micronucleus Assay	Chromosomal damage (clastogenicity and aneugenicity)	Detects chromosome breaks and loss in mammalian cells.[5][13][14]
In Vitro Chromosomal Aberration Assay	Structural and numerical chromosomal abnormalities	Evaluates the ability of a substance to induce structural changes in chromosomes of mammalian cells.[3][15][16]

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test)

This protocol is based on the OECD 471 guideline and enhanced recommendations for nitrosamines.[12]

Objective: To evaluate the potential of N-Nitroso Theophylline to induce gene mutations in bacteria.

Materials:

• Salmonella typhimurium strains: TA98, TA100, TA1535, TA1537

• Escherichia coli strain: WP2 uvrA (pKM101)

• N-Nitroso Theophylline

• Positive controls (e.g., 2-nitrofluorene, sodium azide, mitomycin C, benzo[a]pyrene)

• Negative/vehicle control (e.g., DMSO)

• S9 fraction (from phenobarbital/β-naphthoflavone-induced hamster and rat liver) and co-factors (S9 mix)

• Minimal glucose agar (B569324) plates

• Top agar

Procedure:

• Dose Range Finding: A preliminary assay is performed to determine the appropriate concentration range of N-Nitroso Theophylline, including cytotoxic concentrations.

• Main Experiment (Pre-incubation Method): a. To sterile test tubes, add 0.1 mL of the appropriate bacterial culture, 0.5 mL of S9 mix (for metabolic activation) or buffer (without metabolic activation), and 0.1 mL of N-Nitroso Theophylline solution at various concentrations. b. Incubate the mixture at 37°C for 30 minutes.[12] c. Add 2 mL of molten top agar to each tube, vortex briefly, and pour onto the surface of minimal glucose agar plates. d. Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: a. Count the number of revertant colonies on each plate. b. A positive result is defined as a dose-related increase in the number of revertant colonies, typically a 2-fold or greater increase over the negative control, and a reproducible effect.

Table 3: Hypothetical Ames Test Data for N-Nitroso Theophylline with Metabolic Activation

Concentration (µ g/plate )	Mean Revertant Colonies (TA100) ± SD	Fold Increase over Vehicle
Vehicle Control (DMSO)	150 ± 15	1.0
0.1	165 ± 12	1.1
1	280 ± 25	1.9
10	450 ± 30	3.0
100	620 ± 45	4.1
Positive Control	950 ± 60	6.3

In Vitro Micronucleus Assay

This protocol is based on the OECD 487 guideline.

Objective: To assess the potential of N-Nitroso Theophylline to induce chromosomal damage in mammalian cells.

Materials:

• Mammalian cells (e.g., human peripheral blood lymphocytes, CHO, or TK6 cells)[5]

• N-Nitroso Theophylline

• Positive controls (e.g., mitomycin C, colchicine)

• Negative/vehicle control

• S9 mix

• Cytochalasin B (for cytokinesis-block method)

• Culture medium, sera, and other cell culture reagents

• Fixatives and stains (e.g., Giemsa)

Procedure:

• Cell Culture and Treatment: a. Culture cells to an appropriate density. b. Treat the cells with N-Nitroso Theophylline at various concentrations, with and without S9 metabolic activation, for a short duration (e.g., 3-6 hours). A long-duration treatment (e.g., 24 hours) without S9 is also performed.

• Cell Harvest and Staining: a. After treatment, wash the cells and culture them in fresh medium. b. Add cytochalasin B to block cytokinesis, resulting in binucleated cells. c. Harvest the cells at a time point that allows for cell division and micronuclei expression. d. Fix and stain the cells on microscope slides.

• Data Analysis: a. Score at least 2000 binucleated cells per concentration for the presence of micronuclei. b. A positive result is a concentration-dependent, statistically significant increase in the frequency of micronucleated cells.

In Vitro Chromosomal Aberration Assay

This protocol is based on the OECD 473 guideline.

Objective: To determine the ability of N-Nitroso Theophylline to induce structural chromosomal aberrations in cultured mammalian cells.

Materials:

• Mammalian cells (e.g., CHO cells, human lymphocytes)[15][16]

• N-Nitroso Theophylline

• Positive and negative controls

• S9 mix

• Colcemid or another metaphase-arresting agent

• Hypotonic solution and fixative

• Giemsa stain

Procedure:

• Cell Culture and Treatment: Similar to the micronucleus assay, treat cells with N-Nitroso Theophylline with and without S9 activation.

• Metaphase Arrest and Harvesting: a. Add a metaphase-arresting agent (e.g., colcemid) to the cultures. b. Harvest the cells, treat with a hypotonic solution, and fix.

• Slide Preparation and Analysis: a. Drop the cell suspension onto microscope slides and stain. b. Analyze at least 200 metaphases per concentration for chromosomal aberrations (e.g., breaks, gaps, exchanges).

• Data Analysis: A positive result is a concentration-dependent, statistically significant increase in the percentage of cells with chromosomal aberrations.

Analytical Methods for Detection

Accurate quantification of N-Nitroso Theophylline is essential for toxicology studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and specific detection of nitrosamine impurities in pharmaceutical products.[4][7][17][18]

General LC-MS/MS Protocol Outline:

• Sample Preparation: The drug substance is dissolved in an appropriate solvent, and an internal standard is added.

• Chromatographic Separation: An HPLC system with a suitable column (e.g., C18) is used to separate N-Nitroso Theophylline from the drug substance and other components.

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for detection and quantification. Specific precursor-to-product ion transitions for N-Nitroso Theophylline would need to be determined.

In Silico Assessment

Quantitative Structure-Activity Relationship (QSAR) models can be used as a preliminary tool to predict the mutagenic and carcinogenic potential of N-Nitroso Theophylline based on its chemical structure.[1][19][20][21] These computational models can provide an initial risk assessment and help in prioritizing further testing.

Visualizations

Caption: Formation of N-Nitroso Theophylline from its precursors.

Caption: Proposed workflow for the toxicological assessment of N-Nitroso Theophylline.

Caption: Simplified signaling pathway for N-nitrosamine-induced genotoxicity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 3. Chromosome aberration assays in genetic toxicology testing in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. criver.com [criver.com]
• 6. Testing Strategies of the In Vitro Micronucleus Assay for the Genotoxicity Assessment of Nanomaterials in BEAS-2B Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method | Separation Science [sepscience.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. hesiglobal.org [hesiglobal.org]
• 10. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. iphasebiosci.com [iphasebiosci.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 14. An Automated Method to Perform The In Vitro Micronucleus Assay using Multispectral Imaging Flow Cytometry [jove.com]
• 15. criver.com [criver.com]
• 16. syngeneintl.com [syngeneintl.com]
• 17. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 18. shimadzu.com [shimadzu.com]
• 19. Quantum Chemical Evaluation and QSAR Modeling of N-Nitrosamine Carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. sciforum.net [sciforum.net]

Technical Notes & Optimization

Technical Support Center: N-Nitroso Theophylline Analytical Method

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analytical method for the detection and quantification of N-Nitroso Theophylline.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-Nitroso Theophylline.

Question: Why am I observing poor peak shape (tailing or fronting) for the N-Nitroso Theophylline peak?

Answer:

Poor peak shape can arise from several factors related to the chromatography, the sample, or the interaction between the analyte and the stationary phase.

• Potential Causes & Solutions:

  • Secondary Silanol (B1196071) Interactions: Residual silanol groups on the C18 column can interact with the basic sites of N-Nitroso Theophylline, causing peak tailing.

    • Solution: Use a mobile phase with a lower pH (e.g., containing 0.1% formic acid) to suppress silanol activity. Employing an end-capped column or a column with a different stationary phase (e.g., a hybrid particle column) can also mitigate these interactions.[1]

  • Column Overload: Injecting too high a concentration of the analyte can lead to peak fronting.

    • Solution: Dilute the sample and re-inject. Ensure the concentration falls within the linear range of the method.[2]

  • Inappropriate Injection Solvent: If the sample solvent is significantly stronger than the mobile phase, it can cause peak distortion.

    • Solution: Whenever possible, dissolve and inject the sample in the mobile phase or a solvent with a similar or weaker elution strength.[3]

  • Column Degradation: Over time, the column's stationary phase can degrade, leading to poor peak shapes for all analytes.

    • Solution: Replace the guard column if one is in use. If the problem persists, replace the analytical column.[4]

Question: My N-Nitroso Theophylline peak has low sensitivity or is not detected. What should I do?

Answer:

Low sensitivity is a critical issue, especially given the low detection limits required for nitrosamine (B1359907) impurities.[5]

• Potential Causes & Solutions:

  • Suboptimal Mass Spectrometry (MS) Parameters: Incorrect ionization or fragmentation settings will result in a weak signal.

    • Solution: Optimize MS parameters such as spray voltage, capillary temperature, and collision energy specifically for N-Nitroso Theophylline using a reference standard. Atmospheric Pressure Chemical Ionization (APCI) can sometimes provide better sensitivity for certain nitrosamines than Electrospray Ionization (ESI).

  • Matrix Effects (Ion Suppression): Co-eluting compounds from the sample matrix can suppress the ionization of N-Nitroso Theophylline in the MS source.[6]

    • Solution: Improve sample preparation to remove interfering matrix components. This can include solid-phase extraction (SPE) or liquid-liquid extraction (LLE). Diluting the sample can also reduce matrix effects, but may compromise the ability to reach the required limit of quantification (LOQ). Using an isotopically labeled internal standard can help to compensate for ion suppression.[6]

  • In-source Degradation: N-Nitroso compounds can be susceptible to degradation in the high-temperature environment of the MS source.

    • Solution: Optimize the source temperature to find a balance between efficient desolvation and minimal degradation.

Question: I am seeing high variability in my results. What are the likely causes?

Answer:

High variability can undermine the reliability of the analytical method.

• Potential Causes & Solutions:

  • Inconsistent Sample Preparation: Variability in extraction efficiency can lead to inconsistent results.

    • Solution: Ensure the sample preparation procedure is well-defined and followed precisely. Automated sample preparation systems can improve reproducibility.[7]

  • System Leaks: Leaks in the HPLC system can cause fluctuations in flow rate and pressure, leading to variable retention times and peak areas.

    • Solution: Inspect the system for any loose fittings or signs of leaks, particularly around the pump heads and injector.[3]

  • Sample Instability: N-Nitroso Theophylline may not be stable in the sample solvent or under certain storage conditions.

    • Solution: Analyze samples as soon as possible after preparation. If storage is necessary, investigate the stability of N-Nitroso Theophylline under different conditions (e.g., refrigerated, protected from light) to establish appropriate storage procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for N-Nitroso Theophylline analysis?

A1: Due to the requirement for high sensitivity and selectivity to detect trace levels of nitrosamine impurities, Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the preferred technique.[8] Gas Chromatography with mass spectrometry (GC-MS) can also be used, but LC-MS/MS is often more suitable for non-volatile and thermally labile compounds.[9]

Q2: How should I prepare my Theophylline drug substance or drug product sample for analysis?

A2: A typical sample preparation involves dissolving the sample in a suitable solvent, followed by a clean-up step to remove excipients and other matrix components. A general procedure is to dissolve the sample in a solvent like methanol (B129727) or a mixture of water and organic solvent, followed by centrifugation and filtration to remove insoluble materials.[1] For more complex matrices, a solid-phase extraction (SPE) step may be necessary to achieve the required level of cleanliness and concentration.

Q3: What are the critical parameters to consider during method validation for N-Nitroso Theophylline?

A3: Method validation should be performed according to ICH Q2(R1) guidelines.[10] Key parameters include:

• Specificity: The ability to detect N-Nitroso Theophylline without interference from the drug substance, other impurities, or excipients.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOQ must be low enough to meet regulatory requirements for nitrosamine impurities.[11]

• Linearity: The method should be linear over a range that covers the expected concentration of the impurity.

• Accuracy and Precision: The method should be accurate (close to the true value) and precise (reproducible) over the specified range.

• Robustness: The method's performance should not be significantly affected by small, deliberate variations in method parameters (e.g., mobile phase composition, pH, column temperature).[10]

Q4: Where can I obtain a reference standard for N-Nitroso Theophylline?

A4: N-Nitroso Theophylline reference standards can be purchased from various chemical suppliers that specialize in pharmaceutical impurities and reference materials.[12][13][14] It is crucial to use a well-characterized reference standard for accurate quantification.

Quantitative Data Summary

The following tables present typical performance characteristics for an LC-MS/MS method for the analysis of nitrosamine impurities. These values are illustrative and should be established for each specific method and laboratory.

Table 1: Typical Linearity and Sensitivity Parameters

Parameter	Typical Value
Linear Range	0.1 - 50 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL

Table 2: Typical Accuracy and Precision Parameters

QC Level	Concentration (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)
Low	0.5	95 - 105%	< 15%
Medium	10	98 - 102%	< 10%
High	40	98 - 102%	< 10%

Experimental Protocols

Illustrative LC-MS/MS Method for N-Nitroso Theophylline

This protocol is a general guideline and requires optimization for specific instrumentation and sample matrices.

1. Sample Preparation (Theophylline Tablets)

• Weigh and grind a sufficient number of tablets to obtain a fine powder.

• Accurately weigh a portion of the powder equivalent to 100 mg of Theophylline into a volumetric flask.

• Add a suitable diluent (e.g., 50:50 methanol:water) to dissolve the sample.

• Sonicate for 15 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge an aliquot of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2. Chromatographic Conditions

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

3. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	To be determined using a reference standard for N-Nitroso Theophylline

Visualizations

Caption: General pathway for the formation of N-Nitroso Theophylline.

Caption: A typical sample preparation workflow for N-Nitroso Theophylline analysis.

Caption: A decision tree for troubleshooting common analytical issues.

References

• 1. waters.com [waters.com]
• 2. uhplcs.com [uhplcs.com]
• 3. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ema.europa.eu [ema.europa.eu]
• 11. mdpi.com [mdpi.com]
• 12. veeprho.com [veeprho.com]
• 13. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 14. cleanchemlab.com [cleanchemlab.com]

Technical Support Center: N-Nitroso Theophylline HPLC Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of High-Performance Liquid Chromatography (HPLC) parameters for the analysis of N-Nitroso Theophylline.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for the analysis of N-Nitroso Theophylline?

A1: Based on methods for similar nitrosamine (B1359907) compounds and theophylline, a good starting point for an HPLC method for N-Nitroso Theophylline would be a reversed-phase method.[1][2][3] Specific starting conditions are detailed in the experimental protocols section.

Q2: What are the critical parameters to consider for method development?

A2: The most critical parameters include the choice of stationary phase (column), mobile phase composition (including pH and organic modifier), and detector wavelength. For nitrosamines, achieving adequate sensitivity and resolution from potential matrix interferences is key.[4]

Q3: How can I improve the sensitivity of my method for trace-level detection of N-Nitroso Theophylline?

A3: To enhance sensitivity, consider using a mass spectrometer (MS) detector, as it offers higher sensitivity and selectivity compared to UV detection.[4][5] Optimizing the mobile phase to ensure efficient ionization is crucial when using LC-MS. Additionally, careful sample preparation to concentrate the analyte and remove interfering substances can significantly improve detection limits.

Q4: What are the common causes of peak tailing for N-Nitroso Theophylline?

A4: Peak tailing can be caused by secondary interactions between the analyte and the stationary phase, such as interactions with residual silanols on the silica (B1680970) support.[6] Adjusting the mobile phase pH or using a column with end-capping can help mitigate this issue. Other causes can include column overload or a blocked frit.[6]

Q5: Why am I seeing extraneous peaks in my chromatogram?

A5: Extraneous peaks can originate from several sources, including contamination in the mobile phase, sample solvent, or from the sample matrix itself. Ensure high-purity solvents and proper sample clean-up procedures are used. It is also important to rule out carryover from previous injections by running a blank.

Experimental Protocols

Proposed HPLC-UV Method for N-Nitroso Theophylline

This protocol is a recommended starting point, and further optimization may be required based on your specific instrumentation and sample matrix.

1. Chromatographic Conditions:

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)[7]
Mobile Phase A	0.1% Formic acid in Water[3][8]
Mobile Phase B	Acetonitrile[3][7]
Gradient	Start with a linear gradient, for example: 0-20 min, 10-90% B
Flow Rate	1.0 mL/min[1]
Injection Volume	10 µL
Column Temperature	30 °C
Detection (UV)	280 nm (based on theophylline)[1][9]

2. Standard Preparation:

• Prepare a stock solution of N-Nitroso Theophylline in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Perform serial dilutions from the stock solution to prepare working standards at concentrations relevant to the expected sample concentrations.

3. Sample Preparation:

• The sample preparation method will be highly dependent on the matrix. For drug substances, a simple dissolution in the mobile phase may be sufficient.

• For more complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interfering components and concentrate the analyte.

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the HPLC analysis of N-Nitroso Theophylline.

Diagram: HPLC Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common HPLC issues.

Diagram: General Experimental Workflow for HPLC Analysis

Caption: A general workflow for HPLC analysis from preparation to reporting.

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. waters.com [waters.com]
• 3. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 4. uhplcs.com [uhplcs.com]
• 5. A practical HPLC-MS method for the analysis of nitrosamine drug substance related impurities using an inexpensive single quadrupole mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. HPLC Method for Analysis of N-Nitrosodiethylamine on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 8. fda.gov [fda.gov]
• 9. Simple, Fast and Reliable Liquid Chromatographic and Spectrophotometric Methods for the Determination of Theophylline in Urine, Saliva and Plasma Samples - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming matrix effects in "N-Nitroso Theophylline" analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address and overcome matrix effects during the analysis of "N-Nitroso Theophylline."

Troubleshooting Guide

This guide addresses specific issues encountered during the LC-MS/MS analysis of N-Nitroso Theophylline, focusing on problems arising from matrix effects.

Issue 1: Inconsistent or Low Analyte Signal

Question: My N-Nitroso Theophylline signal is unexpectedly low and varies significantly between injections, even though the concentration should be the same. What is the likely cause and how can I fix it?

Answer: Low and inconsistent signals are classic symptoms of ion suppression, a matrix effect where co-eluting compounds from the sample interfere with the ionization of N-Nitroso Theophylline in the mass spectrometer's ion source.[1] This leads to a decreased signal intensity and can negatively impact the accuracy, precision, and sensitivity of the method.[1] The variability suggests that the concentration of interfering components differs between your samples.[1]

Troubleshooting Steps:

• Confirm Ion Suppression: Perform a post-column infusion experiment to confirm that ion suppression is occurring at the retention time of your analyte.[1][2] This involves infusing a constant flow of N-Nitroso Theophylline standard post-column while injecting a blank, extracted sample matrix. A dip in the signal at the analyte's retention time confirms suppression.[2]

• Enhance Sample Preparation: The most effective way to combat matrix effects is to remove the interfering substances before analysis.[3] Consider switching from a simple "dilute-and-shoot" method to a more robust cleanup technique.[3][4]

  • Solid-Phase Extraction (SPE): Use SPE cartridges, particularly mixed-mode cartridges, to selectively remove contaminants while retaining the analyte.[3]

  • Liquid-Liquid Extraction (LLE): This can also be effective at separating the analyte from interfering matrix components.[4]

• Optimize Chromatography: Improve the chromatographic separation between N-Nitroso Theophylline and the interfering peaks.[3] A shallower gradient can enhance resolution.[1] The goal is to prevent matrix components from co-eluting with the analyte.[5]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS for N-Nitroso Theophylline is the best way to compensate for signal variability. Since the SIL-IS has nearly identical chemical and physical properties, it will be affected by ion suppression in the same way as the analyte, allowing for an accurate analyte-to-internal standard response ratio and reliable quantification.[6][7]

• Adjust Ion Source Parameters: Optimize ion source settings such as gas flows, temperature, and voltages to minimize the impact of the matrix.[1][3]

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Question: I'm observing poor chromatographic peak shape for N-Nitroso Theophylline. What could be causing this and what are the solutions?

Answer: Poor peak shape can be caused by a variety of factors, including matrix interference, column contamination or degradation, or interactions with the HPLC system itself.

Troubleshooting Steps:

• Check for Matrix Overload: High concentrations of matrix components can overload the analytical column, leading to peak distortion.[8] Improve sample cleanup using SPE or LLE to reduce the matrix load.

• Evaluate Diluent Effects: If using an organic diluent like methanol (B129727) for sample preparation, a mismatch with a highly aqueous mobile phase can cause poor peak shape.[8] If possible, use a diluent that is similar in composition to the initial mobile phase.

• Address Potential Metal Chelation: Some compounds can interact with metal surfaces in standard stainless steel HPLC columns and tubing, causing peak tailing and signal loss.[9] If you suspect this, consider using a metal-free or PEEK-lined column and system components.[9]

• Column Health:

  • Wash the Column: Flush the column with a strong solvent to remove contaminants.

  • Regenerate: Follow the manufacturer's instructions for column regeneration.

  • Replace: If the peak shape does not improve, the column may be permanently damaged and require replacement.

Frequently Asked Questions (FAQs)

General Matrix Effects

Q1: What exactly are matrix effects in N-Nitroso Theophylline analysis? A1: Matrix effects are changes in the analytical signal of N-Nitroso Theophylline caused by the presence of other components in the sample matrix.[3][5] These effects typically manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal) during LC-MS/MS analysis.[5][10] They occur when co-eluting substances interfere with the ionization process in the mass spectrometer, leading to inaccurate and unreliable quantification.[3][5]

Q2: What are the most common sources of matrix interference in pharmaceutical samples? A2: In pharmaceutical matrices, common sources of interference include:

• Excipients: Fillers, binders, and other additives used in drug formulations.[3]

• Active Pharmaceutical Ingredient (API): The drug substance itself, present at a much higher concentration than the nitrosamine (B1359907) impurity.

• Degradation Products: Impurities that form from the degradation of the API or excipients.[3]

• Endogenous Substances: Components like lipids and fatty acids if the matrix is biological.[3]

• Salts and Buffers: Non-volatile salts can accumulate in the ion source and cause significant ion suppression.[3]

Assessment and Mitigation Strategies

Q3: How can I quantitatively assess the matrix effect for my analytical method? A3: The most widely accepted method is the post-extraction spiking technique.[10] This involves comparing the peak response of an analyte spiked into an extracted blank matrix to the response of the analyte in a neat (clean) solvent. The result is expressed as a Matrix Factor (MF).

• MF < 1: Indicates ion suppression.

• MF > 1: Indicates ion enhancement.

• MF = 1: Indicates no matrix effect.

The detailed protocol for this assessment is provided in the "Experimental Protocols" section below.

Q4: Why is a stable isotope-labeled internal standard (SIL-IS) so highly recommended? A4: A SIL-IS is considered the gold standard for correcting matrix effects because it co-elutes with the target analyte and has nearly identical physicochemical properties.[3][7] This means it experiences the same degree of ion suppression or enhancement as the N-Nitroso Theophylline.[6] By using the ratio of the analyte signal to the SIL-IS signal, the method can compensate for variations in ionization, extraction recovery, and injection volume, leading to significantly improved accuracy and precision.[6][7]

Q5: When is a "dilute-and-shoot" approach appropriate versus a more extensive sample cleanup like SPE? A5: A "dilute-and-shoot" approach, where the sample is simply diluted with a suitable solvent before injection, is only appropriate for relatively clean and simple matrices.[3] For complex matrices, such as final drug products with multiple excipients, this method often fails to remove sufficient interference, leading to significant matrix effects.[8] Extensive cleanup like Solid-Phase Extraction (SPE) is recommended for complex samples to ensure the removal of interfering components and achieve the low detection limits required for nitrosamine analysis.[3][4]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques

Technique	Principle	Pros	Cons	Best For
Dilute-and-Shoot	Sample is diluted with a solvent and injected directly.	Fast, simple, low cost.	Minimal cleanup, high risk of matrix effects, potential for instrument contamination.[3][8]	Simple and clean matrices (e.g., some APIs).
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases.	Good for removing highly polar or non-polar interferences.[4]	Can be labor-intensive, uses large volumes of organic solvents.	Isolating analytes based on polarity differences.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while matrix components are washed away.	Excellent cleanup, high selectivity, can concentrate the analyte.[3][4]	More complex method development, higher cost per sample.	Complex matrices like final drug products; achieving very low detection limits.[3]

Table 2: Key LC-MS/MS Parameters for Optimization

Parameter Category	Specific Parameter	Reason for Optimization
Chromatography	Column Chemistry	Select a column (e.g., C18) that provides good retention and peak shape.
Mobile Phase	Adjust organic modifier and additives (e.g., formic acid) to optimize separation.
Gradient Profile	A shallow gradient can improve resolution between the analyte and interferences.[1]
Mass Spectrometry	Ionization Mode	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). APCI can sometimes be less susceptible to matrix effects.[11][12]
Source Temperature	Optimize for efficient desolvation and ionization.[13]
Gas Flows (Nebulizer, Curtain)	Proper settings are critical to prevent source contamination and ensure stable ionization.[8]
MRM Transitions	Select specific and sensitive precursor-to-product ion transitions for quantification and confirmation.[13]

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for N-Nitroso Theophylline

This is a general protocol and must be optimized for your specific sample matrix and analyte concentration.

• Sample Pre-treatment:

  • Accurately weigh the powdered drug product sample.

  • Dissolve in a suitable solvent (e.g., 1% formic acid in water/methanol). The goal is to fully dissolve the sample while ensuring the analyte is stable.[14]

  • Vortex and/or sonicate to ensure complete dissolution.[4] Note: Use sonication with caution as it can potentially generate heat and lead to artifactual nitrosamine formation.[4]

  • Centrifuge the sample to pellet any insoluble excipients and collect the supernatant.[13]

• SPE Cartridge Conditioning:

  • Select a suitable SPE cartridge (e.g., a mixed-mode cation exchange or a reversed-phase cartridge).

  • Condition the cartridge by passing 1-2 mL of methanol, followed by 1-2 mL of water (or an appropriate equilibration buffer). Do not let the sorbent bed go dry.

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned SPE cartridge at a slow, controlled flow rate (e.g., 1 mL/min).

• Washing:

  • Wash the cartridge with a weak solvent (e.g., 1-2 mL of 5% methanol in water) to remove polar interferences. This step must be optimized to ensure interfering compounds are removed without eluting the analyte.

• Elution:

  • Elute the N-Nitroso Theophylline from the cartridge using a small volume (e.g., 2 x 0.5 mL) of an appropriate elution solvent (e.g., methanol or acetonitrile, potentially with a modifier like ammonia (B1221849) for ion-exchange).

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known, small volume of mobile phase.

  • The sample is now ready for LC-MS/MS analysis.

Protocol 2: Quantitative Assessment of Matrix Effect (Post-Extraction Spike)

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the N-Nitroso Theophylline standard and the SIL-IS into the final reconstitution solvent (e.g., mobile phase) at a known concentration (e.g., the mid-point of your calibration curve).

  • Set B (Post-Spike Matrix): Extract a blank matrix sample (containing no analyte or IS) following your complete sample preparation protocol (e.g., the SPE protocol above). Before the final evaporation step, spike the extract with the N-Nitroso Theophylline standard and SIL-IS to the same final concentration as Set A.

  • Set C (Pre-Spike Matrix): Spike the blank matrix with the N-Nitroso Theophylline standard and SIL-IS before starting the sample preparation procedure. This set is used to determine overall recovery.

• Analyze and Calculate:

  • Analyze all three sets of samples by LC-MS/MS.

  • Calculate the average peak areas for the analyte and IS in each set.

• Calculate Matrix Factor (MF) and Recovery:

  • Matrix Factor (%) = (Peak Area from Set B / Peak Area from Set A) x 100

  • Recovery (%) = (Peak Area from Set C / Peak Area from Set B) x 100

  • Process Efficiency (%) = (Peak Area from Set C / Peak Area from Set A) x 100

  Interpretation: A Matrix Factor between 85% and 115% is often considered acceptable, but this should be defined in your method validation plan according to ICH guidelines.[15]

Visualizations

Caption: Troubleshooting decision tree for low or inconsistent analyte signals.

Caption: General experimental workflow for N-Nitroso Theophylline analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pmda.go.jp [pmda.go.jp]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. ema.europa.eu [ema.europa.eu]

"N-Nitroso Theophylline" peak tailing and resolution issues

Welcome to the technical support center for the analysis of N-Nitroso Theophylline. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address common chromatographic challenges, specifically peak tailing and resolution issues, encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Theophylline and why is its analysis important?

A1: N-Nitroso Theophylline is a nitrosamine (B1359907) impurity that can form from Theophylline, a common pharmaceutical compound.[1][2] Nitrosamines are classified as probable human carcinogens, and regulatory agencies like the FDA and EMA require their levels in pharmaceutical products to be strictly monitored and controlled.[1][3] Therefore, sensitive and accurate analytical methods are essential to ensure drug safety.[4]

Q2: What are the most common chromatographic challenges when analyzing N-Nitroso Theophylline?

A2: The most frequently encountered issues are peak tailing and poor resolution. N-Nitroso Theophylline, being a polar compound with a basic functional group, is prone to secondary interactions with the stationary phase, leading to asymmetrical peaks (tailing).[5][6] Achieving adequate resolution between N-Nitroso Theophylline and the parent drug, Theophylline, or other impurities can also be challenging.

Q3: Why does my N-Nitroso Theophylline peak show significant tailing?

A3: Peak tailing for basic compounds like N-Nitroso Theophylline is primarily caused by strong interactions with acidic residual silanol (B1196071) groups (-Si-OH) on the surface of silica-based HPLC columns.[7][8] At mobile phase pH levels above 3, these silanol groups become ionized (-Si-O⁻) and can interact strongly with the positively charged analyte, causing delayed elution for a portion of the analyte molecules, which results in a tailing peak.[5][9]

Q4: What is the fastest way to reduce peak tailing?

A4: Adjusting the mobile phase pH is often the most effective initial step. Lowering the pH to 3 or below suppresses the ionization of silanol groups, significantly reducing the secondary interactions that cause tailing.[5][10] Using a high-purity, end-capped column is also a critical and highly effective solution.[9][11]

Troubleshooting Guide: Peak Tailing

This guide provides systematic solutions to address peak tailing issues for N-Nitroso Theophylline.

Q: I am observing significant peak tailing for N-Nitroso Theophylline. How can I resolve this?

A: Peak tailing can originate from several factors related to the column, mobile phase, or instrument. Follow the troubleshooting workflow below to diagnose and resolve the issue.

Logical Troubleshooting Workflow for Peak Tailing

Caption: A step-by-step decision tree for troubleshooting peak tailing.

Quantitative Parameters for Peak Tailing Mitigation

The following table summarizes key parameter adjustments to mitigate peak tailing based on common causes.

Parameter	Problematic Condition	Recommended Solution	Rationale
Mobile Phase pH	pH > 4 (Silanols are ionized)	Adjust to pH 2.5 - 3.0	Protonates silanol groups, minimizing secondary ionic interactions with basic analytes.[5][8]
Buffer Concentration	< 10 mM or absent	Increase to 20 - 50 mM	Maintains stable pH and can help mask residual silanol activity.[10][11]
Column Chemistry	Standard, non-end-capped silica	Use high-purity, end-capped or polar-embedded phase columns	End-capping blocks most residual silanols; polar groups shield them.[9]
Sample Concentration	Overloading column capacity	Reduce concentration or injection volume	Prevents saturation of the stationary phase, which can cause peak distortion.[12]
Extra-Column Volume	Long/wide ID tubing (>0.005")	Use tubing with ≤0.005" ID and minimize length	Reduces dispersion of the analyte band after separation.[9]

Troubleshooting Guide: Resolution Issues

This guide provides strategies for improving the separation between N-Nitroso Theophylline and co-eluting species.

Q: I am struggling to resolve N-Nitroso Theophylline from its parent API, Theophylline. What should I do?

A: Poor resolution requires optimizing the three key chromatographic factors: Efficiency (N), Selectivity (α), and Retention Factor (k).[13] Selectivity is the most powerful tool for improving resolution.[14]

Experimental Workflow for Improving Resolution

Caption: A systematic workflow for enhancing chromatographic resolution.

Quantitative Parameters for Improving Resolution

The following table outlines parameters that can be adjusted to improve resolution.

Factor	Parameter to Adjust	Typical Change	Expected Outcome
Selectivity (α)	Stationary Phase	Switch from C18 to a Phenyl-Hexyl or Polar-Embedded phase	Alters π-π and polar interactions, changing elution order and peak spacing.[15][16]
Mobile Phase Solvent	Switch from Acetonitrile to Methanol (or vice-versa)	Changes solvent polarity and specific interactions, affecting selectivity.[9]
Mobile Phase pH	Adjust pH by ±0.5 units around the pKa of analytes	Can drastically alter the retention and selectivity of ionizable compounds.[17][18]
Efficiency (N)	Column Particle Size	Decrease from 5 µm to < 3 µm or sub-2 µm	Smaller particles provide more theoretical plates, leading to sharper peaks and better resolution.[15]
Column Length	Increase from 150 mm to 250 mm	A longer column increases the number of theoretical plates, improving separation.[15]
Retention (k')	Organic Modifier %	Decrease by 5-10%	Increases retention time and interaction with the stationary phase, which can improve resolution for early-eluting peaks.[10]

Experimental Protocols

Protocol 1: Mobile Phase Optimization to Reduce Peak Tailing

This protocol outlines a systematic approach to adjusting the mobile phase to improve the peak shape of N-Nitroso Theophylline.

• Initial Assessment:

  • Prepare the mobile phase and sample as per the existing method.

  • Perform an injection and calculate the USP Tailing Factor (Tf) for the N-Nitroso Theophylline peak. A value > 1.2 indicates significant tailing.[10]

• pH Adjustment (Primary Action):

  • Prepare a series of aqueous mobile phase buffers at different pH values (e.g., pH 3.5, 3.0, 2.5). A phosphate (B84403) or formate (B1220265) buffer is common.

  • Ensure the final mobile phase (aqueous buffer mixed with organic solvent) pH is accurately measured.

  • Sequentially test each mobile phase, starting from the highest pH and moving lower, ensuring the column is fully equilibrated before each run.

  • Analyze the chromatograms for an improvement in the tailing factor.

• Buffer Concentration Adjustment:

  • If tailing persists at the optimal pH, prepare mobile phases with increased buffer concentrations (e.g., 20 mM, 30 mM, 50 mM).

  • Inject the sample using each buffer concentration and evaluate the peak shape. Be mindful of buffer solubility in the organic solvent.

• Evaluation:

  • Compare the tailing factors from all experiments.

  • Select the pH and buffer combination that provides a tailing factor closest to 1.0 without compromising the retention or resolution of other compounds of interest.

Protocol 2: Systematic Troubleshooting of Poor Resolution

This protocol provides steps to improve the resolution (Rs) between N-Nitroso Theophylline and a closely eluting peak. An Rs value ≥ 1.5 is generally desired.

• Baseline Analysis:

  • Run the current method and calculate the resolution (Rs) between N-Nitroso Theophylline and the adjacent peak.

• Optimize Retention Factor (k'):

  • If peaks are eluting very early (k' < 2), decrease the percentage of the organic solvent in the mobile phase by 5-10% to increase retention and potentially improve resolution.[10]

  • Re-inject and assess the resolution. If Rs remains < 1.5, proceed to the next step.

• Modify Selectivity (α):

  • Change Organic Modifier: Prepare a new mobile phase by substituting the current organic solvent (e.g., acetonitrile) with another (e.g., methanol). Maintain the same solvent strength. Equilibrate the column thoroughly and inject the sample.

  • Change pH: If changing the solvent is ineffective, adjust the mobile phase pH by ±0.5 units. This can significantly impact the selectivity between ionizable compounds.[17]

  • Change Column: If mobile phase adjustments fail, switch to a column with a different stationary phase chemistry. For nitrosamines, a phenyl-hexyl column can offer different selectivity compared to a standard C18 due to its ability to engage in π-π interactions.[16]

• Increase Efficiency (N):

  • If selectivity changes provide a partial improvement, a final enhancement can be achieved by increasing efficiency.

  • Switch to a longer column (e.g., 150 mm to 250 mm) or a column with a smaller particle size (e.g., 5 µm to 2.6 µm). Note that smaller particles will significantly increase backpressure and may require a UHPLC system.[15]

• Final Assessment:

  • Evaluate the resolution from the optimized method to confirm it meets the requirement (Rs ≥ 1.5).

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. waters.com [waters.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [de.restek.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. chromtech.com [chromtech.com]
• 10. uhplcs.com [uhplcs.com]
• 11. hplc.eu [hplc.eu]
• 12. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 13. chromtech.com [chromtech.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. mastelf.com [mastelf.com]
• 16. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. chromatographyonline.com [chromatographyonline.com]

"N-Nitroso Theophylline" standard stability and storage issues

This technical support center provides guidance on the stability and storage of N-Nitroso Theophylline, a critical reference standard for researchers, scientists, and drug development professionals. The following information is curated to address common issues and questions that may arise during its experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for N-Nitroso Theophylline?

For optimal stability, it is recommended to store N-Nitroso Theophylline in a cool, dry place. For long-term storage, refrigeration (2-8 °C) is advisable, protected from light and moisture.[1]

Q2: What are the primary factors that can cause the degradation of N-Nitroso Theophylline?

N-Nitroso Theophylline, like many nitrosamine (B1359907) compounds, can be susceptible to degradation from exposure to light (photodegradation), elevated temperatures, and non-neutral pH conditions. Contact with strong oxidizing agents should also be avoided.[2]

Q3: How can I verify the stability of my N-Nitroso Theophylline standard?

Regular purity checks using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC), are recommended. Any significant decrease in the main peak area or the appearance of new impurity peaks may indicate degradation.

Q4: What are the potential degradation products of N-Nitroso Theophylline?

While specific degradation pathways for N-Nitroso Theophylline are not extensively published, potential degradation may involve the cleavage of the N-nitroso group, leading to the formation of the parent compound, theophylline. Other degradation products could arise from the opening of the purine (B94841) ring structure under harsh conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of Purity / Appearance of Extra Peaks in Chromatogram	Improper storage conditions (exposure to light, high temperature).	1. Review storage conditions and ensure the standard is stored at 2-8°C and protected from light. 2. Use a fresh, properly stored standard for comparison. 3. If degradation is suspected, a fresh vial should be used.
Inconsistent Analytical Results	Degradation of the standard in solution.	1. Prepare fresh solutions for each analytical run. 2. Investigate the stability of the standard in the chosen solvent and analytical mobile phase. 3. Ensure the solvent is free of any contaminants that could react with the analyte.
Physical Change in the Standard (e.g., color change)	Significant degradation has occurred.	Do not use the standard. Discard and use a new, unopened vial.

Stability Data Summary

The following tables summarize the expected stability of N-Nitroso Theophylline under various stress conditions. Please note that this data is illustrative and based on general knowledge of nitrosamine compounds, as specific stability studies on N-Nitroso Theophylline are not widely available.

Table 1: Thermal Stability

Temperature	Time	Expected Purity
2-8 °C	12 months	>98%
25 °C	6 months	~95%
40 °C	1 month	<90%

Table 2: Photostability (ICH Q1B)

Condition	Duration	Expected Purity
Cool white fluorescent light	1.2 million lux hours	~92%
Near UV light	200 watt-hours/square meter	~90%

Table 3: pH Stability (Hydrolytic Degradation)

pH	Temperature	Time	Expected Purity
2 (Acidic)	25 °C	24 hours	~94%
7 (Neutral)	25 °C	24 hours	>99%
12 (Basic)	25 °C	24 hours	~96%

Experimental Protocols

Forced Degradation Study Protocol

A forced degradation study can be performed to understand the stability profile of N-Nitroso Theophylline.

• Preparation of Stock Solution: Prepare a stock solution of N-Nitroso Theophylline in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N HCl. Keep at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH. Keep at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid standard to 80°C for 48 hours.

  • Photodegradation: Expose the stock solution to UV light (254 nm) and visible light for a defined period.

• Sample Analysis: After the specified time, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze by a stability-indicating HPLC method.

HPLC Analytical Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min

• Detection: UV at an appropriate wavelength (to be determined by UV scan).

• Injection Volume: 10 µL

• Column Temperature: 30°C

Visualizations

Caption: Potential Degradation Pathways of N-Nitroso Theophylline.

Caption: Troubleshooting Workflow for Inconsistent Analytical Results.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. clearsynth.com [clearsynth.com]

Troubleshooting guide for "N-Nitroso Theophylline" quantification

Welcome to the technical support center for the quantification of N-Nitroso Theophylline. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the analytical quantification of this nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the quantification of N-Nitroso Theophylline?

A1: The most widely accepted and sensitive method for the quantification of N-Nitroso Theophylline is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2][3] This technique offers high selectivity and sensitivity, which is crucial for detecting the trace levels of nitrosamine impurities required by regulatory agencies.[3] High-Performance Liquid Chromatography (HPLC) with UV detection can also be used, but it may lack the required sensitivity and selectivity for confirmation at very low levels.

Q2: I am not detecting any N-Nitroso Theophylline signal. What are the possible causes?

A2: Several factors could lead to a lack of signal:

• Improper Instrument Settings: Verify the mass spectrometer parameters, including the specific MRM (Multiple Reaction Monitoring) transitions for N-Nitroso Theophylline, cone voltage, and collision energy.

• Degradation of the Analyte: N-Nitroso Theophylline may be unstable under certain light or temperature conditions. Ensure proper storage and handling of standards and samples.

• Sample Preparation Issues: Inefficient extraction from the sample matrix can result in the loss of the analyte. Review the extraction protocol and consider alternative methods.

• LC Method Problems: Ensure the chromatographic conditions are suitable for the retention and elution of N-Nitroso Theophylline. Check the mobile phase composition, gradient, and column integrity.

Q3: My results show high variability between injections. What should I check?

A3: High variability can stem from several sources:

• Autosampler Issues: Check for air bubbles in the syringe and ensure the injection volume is consistent.

• Inconsistent Sample Preparation: Variability in extraction efficiency between samples can lead to inconsistent results. Ensure homogenization and consistent execution of the sample preparation steps.

• Column Contamination: Carryover from previous injections can affect subsequent results. Implement a robust column washing procedure between samples.

• System Suitability: Perform a system suitability test to ensure the LC-MS/MS system is performing consistently.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the quantification of N-Nitroso Theophylline.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Recommended Action
Column Overload	Dilute the sample or reduce the injection volume.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to ensure N-Nitroso Theophylline is in a single ionic form.
Column Degradation	Replace the analytical column with a new one of the same type.
Secondary Interactions	Add a competitor compound to the mobile phase (e.g., triethylamine) to block active sites on the stationary phase.

Issue 2: Matrix Effects (Ion Suppression or Enhancement)

Possible Cause	Recommended Action
Co-elution of Matrix Components	Optimize the chromatographic method to separate N-Nitroso Theophylline from interfering matrix components.[4][5]
Inefficient Sample Cleanup	Employ a more rigorous sample preparation technique, such as Solid-Phase Extraction (SPE), to remove matrix interferences.[6]
Ionization Source Contamination	Clean the mass spectrometer's ion source according to the manufacturer's instructions.
Use of an Internal Standard	Utilize a stable isotope-labeled internal standard for N-Nitroso Theophylline to compensate for matrix effects.[7]

Issue 3: Low Recovery During Sample Preparation

Possible Cause	Recommended Action
Incomplete Extraction	Increase the extraction time, use a stronger extraction solvent, or employ an alternative extraction technique (e.g., sonication, vortexing).
Analyte Adsorption	Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption of N-Nitroso Theophylline to surfaces.
pH of Extraction Solvent	Optimize the pH of the extraction solvent to ensure efficient partitioning of N-Nitroso Theophylline.
Evaporation Loss	If using an evaporation step, ensure it is performed at a controlled temperature to prevent loss of the analyte.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the quantification of nitrosamine impurities using LC-MS/MS. These values can serve as a benchmark for your method development and validation.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.05 - 1.0 ng/mL	[8]
Limit of Quantification (LOQ)	0.15 - 3.0 ng/mL	[8]
Recovery	80 - 120%	[9]
Precision (%RSD)	< 15%	[9]
Linearity (r²)	> 0.99	[9]

Experimental Protocols

Protocol 1: Sample Preparation from a Solid Dosage Form

• Sample Weighing: Accurately weigh a portion of the powdered tablets or capsules equivalent to a specific amount of the active pharmaceutical ingredient (API).

• Extraction: Add a suitable extraction solvent (e.g., methanol (B129727), acetonitrile, or a mixture with water) to the sample.

• Homogenization: Vortex and/or sonicate the sample for a defined period to ensure complete extraction of N-Nitroso Theophylline.

• Centrifugation: Centrifuge the sample to pelletize insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.[10]

Protocol 2: LC-MS/MS Analysis

• LC System: UHPLC system

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid

• Gradient: A suitable gradient to separate N-Nitroso Theophylline from the API and other impurities.

• Flow Rate: 0.2 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for N-Nitroso Theophylline for quantification and confirmation.

Visualizations

Caption: A typical experimental workflow for the quantification of N-Nitroso Theophylline.

Caption: A troubleshooting decision tree for common issues in N-Nitroso Theophylline analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ijper.org [ijper.org]
• 9. Development and Validation of RP-HPLC Method for the Detection of N-Nitroso Meglumine in Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Method Robustness Testing for N-Nitroso Theophylline Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of N-Nitroso Theophylline in pharmaceutical products. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Theophylline and why is its analysis important?

A1: N-Nitroso Theophylline (Chemical Name: 1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione) is a potential nitrosamine (B1359907) impurity of Theophylline, a medication used to treat respiratory diseases. Nitrosamines are classified as probable human carcinogens, making it critical to monitor and control their presence in pharmaceutical products to ensure patient safety.

Q2: What are the common analytical techniques for N-Nitroso Theophylline analysis?

A2: Highly sensitive and selective methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) are the preferred techniques for the trace-level detection and quantification of nitrosamine impurities.[1] High-Performance Liquid Chromatography (HPLC) with UV detection may be used for screening purposes but often lacks the required sensitivity and specificity for confirmation at regulatory limits.

Q3: What are the critical parameters to consider during method development and validation for N-Nitroso Theophylline analysis?

A3: Key validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ). For method robustness, it is crucial to evaluate the impact of small, deliberate variations in method parameters on the analytical results.

Q4: Are there different isomers or related N-nitroso impurities of Theophylline?

A4: Yes, besides N-Nitroso Theophylline, there is also "N-Nitroso Theophylline EP Impurity D" (Chemical Name: N-Methyl-5-(methyl(nitroso)amino)-1H-imidazole-4-carboxamide). It is essential to ensure that the analytical method can adequately separate and quantify all potential nitrosamine impurities.

Q5: Where can I obtain reference standards for N-Nitroso Theophylline?

A5: Commercially available reference standards for N-Nitroso Theophylline and N-Nitroso Theophylline EP Impurity D are available from various chemical suppliers. These are crucial for method development, validation, and routine analysis.

Experimental Protocols

A representative LC-MS/MS method for the analysis of N-Nitroso Theophylline is provided below. This method is based on general principles of nitrosamine analysis and should be validated by the user for their specific application.

Representative LC-MS/MS Method for N-Nitroso Theophylline Analysis

Parameter	Condition
Chromatographic System	UHPLC coupled with a triple quadrupole mass spectrometer
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient Elution	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10-10.1 min: 95-5% B; 10.1-12 min: 5% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	N-Nitroso Theophylline: Precursor Ion > Product Ion 1, Product Ion 2
N-Nitroso Theophylline EP Impurity D: Precursor Ion > Product Ion 1, Product Ion 2
Collision Energy	Optimized for each transition
Dwell Time	Optimized for each transition

Method Robustness Testing

The robustness of an analytical method is its capacity to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Table of Robustness Study Parameters and Variations

Parameter	Original Condition	Variation 1	Variation 2
Column Temperature (°C)	40	38	42
Flow Rate (mL/min)	0.3	0.28	0.32
Mobile Phase pH (Aqueous)	~2.7 (0.1% Formic Acid)	+ 0.2 pH units	- 0.2 pH units
Mobile Phase Composition (% Organic)	As per gradient	± 2% absolute	± 2% absolute
Different Column Batch	Batch A	Batch B	Batch C

Acceptance Criteria for Robustness:

• System Suitability: All system suitability parameters (e.g., peak asymmetry, theoretical plates, resolution) must be met.

• Analyte Response: The relative standard deviation (RSD) of the analyte peak area should be ≤ 15%.

• Retention Time: The shift in retention time should be within an acceptable range (e.g., ± 10%).

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No or Low Analyte Signal	1. Incorrect MRM transitions.	1. Verify the precursor and product ions for N-Nitroso Theophylline.
2. Inefficient ionization.	2. Optimize ion source parameters (e.g., capillary voltage, source temperature).
3. Sample degradation.	3. Prepare fresh samples and standards. Protect from light.
Poor Peak Shape (Tailing or Fronting)	1. Column degradation.	1. Use a new column or a guard column.
2. Incompatible sample solvent.	2. Ensure the sample is dissolved in a solvent similar in composition to the initial mobile phase.
3. Column overload.	3. Dilute the sample.
Inconsistent Retention Times	1. Pump malfunction or leaks.	1. Check the HPLC system for pressure fluctuations and leaks.
2. Inadequate column equilibration.	2. Increase the column equilibration time between injections.
3. Changes in mobile phase composition.	3. Prepare fresh mobile phase and ensure proper mixing.
High Background Noise	1. Contaminated mobile phase or system.	1. Use high-purity solvents and flush the system.
2. Matrix effects from the sample.	2. Improve sample preparation (e.g., solid-phase extraction) to remove interfering substances.
Carryover	1. Inadequate needle wash.	1. Optimize the needle wash procedure with a strong solvent.
2. Adsorption of analyte in the system.	2. Flush the system with a strong solvent.

Visualizations

Caption: Experimental workflow for N-Nitroso Theophylline analysis.

Caption: Logical workflow for troubleshooting analytical issues.

References

• 1. ajpaonline.com [ajpaonline.com]

Technical Support Center: Forced Degradation Studies of N-Nitroso Theophylline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in conducting forced degradation studies of N-Nitroso Theophylline (B1681296).

Frequently Asked Questions (FAQs)

Q1: What is the purpose of performing forced degradation studies on N-Nitroso Theophylline?

A1: Forced degradation studies, or stress testing, are crucial for several reasons. They help to:

• Identify potential degradation products and elucidate the degradation pathways of N-Nitroso Theophylline.

• Develop and validate stability-indicating analytical methods that can effectively separate and quantify the intact substance from its degradation products.[1]

• Understand the intrinsic stability of the molecule under various stress conditions such as acid, base, oxidation, heat, and light.

• Ensure the safety and quality of pharmaceutical products by identifying potentially mutagenic or toxic degradants.[2]

Q2: What are the typical stress conditions applied in forced degradation studies of a nitrosamine (B1359907) impurity like N-Nitroso Theophylline?

A2: Typical stress conditions involve exposing a solution of N-Nitroso Theophylline to:

• Acidic Conditions: e.g., 0.1 M HCl at room temperature and elevated temperature.

• Basic Conditions: e.g., 0.1 M NaOH at room temperature and elevated temperature.

• Oxidative Conditions: e.g., 3-30% H₂O₂ at room temperature.

• Thermal Stress: Heating the solid or solution form at temperatures like 60-80°C.

• Photolytic Stress: Exposing the solid or solution to UV and visible light (e.g., ICH Q1B guidelines).

Q3: What analytical techniques are most suitable for analyzing the degradation products of N-Nitroso Theophylline?

A3: Highly sensitive and selective analytical methods are required for the analysis of N-nitrosamine impurities and their degradation products.[2] The most commonly employed techniques include:

• Liquid Chromatography-Mass Spectrometry (LC-MS) and LC-MS/MS: These are powerful for separating, identifying, and quantifying trace levels of impurities.[3][4]

• High-Performance Liquid Chromatography (HPLC) with UV detection: Can be used for quantification if the degradation products have a suitable chromophore.

• Gas Chromatography-Mass Spectrometry (GC-MS): May be applicable depending on the volatility and thermal stability of the degradation products.[3]

Q4: What are the potential degradation pathways for N-Nitroso Theophylline?

A4: While specific degradation pathways for N-Nitroso Theophylline are not extensively published, potential degradation could involve:

• Denitrosation: Cleavage of the N-NO group to regenerate the parent amine, Theophylline.

• Hydrolysis: Degradation of the purine (B94841) ring structure under strong acidic or basic conditions.

• Oxidation: Modification of the theophylline ring system or the nitroso group. The parent compound, theophylline, is known to degrade via N-demethylation and oxidation to form various methylxanthines and methyluric acids.[5][6]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No degradation observed under stress conditions.	Stress conditions are too mild (concentration, temperature, duration).	Increase the strength of the stressor (e.g., higher acid/base concentration, higher temperature, longer exposure time). Ensure proper sample preparation and handling.
Complete degradation of N-Nitroso Theophylline.	Stress conditions are too harsh.	Reduce the strength of the stressor or the duration of exposure to achieve partial degradation (typically 5-20%).
Poor peak shape or resolution in chromatography.	Inappropriate column chemistry or mobile phase composition. Co-elution of degradation products.	Optimize the HPLC/LC-MS method. Screen different columns (e.g., C18, Phenyl-Hexyl), and adjust mobile phase pH, organic modifier, and gradient profile.
Difficulty in identifying degradation products.	Low concentration of degradants. Lack of reference standards.	Use a more sensitive detector like a mass spectrometer (MS). Employ high-resolution MS (HRMS) for accurate mass measurement and elemental composition determination to propose structures.[4]
Inconsistent or non-reproducible results.	Variability in experimental conditions (e.g., temperature fluctuations, light exposure). Instability of degradation products.	Tightly control all experimental parameters. Analyze samples immediately after degradation or store them under conditions that prevent further change.

Experimental Protocols

Protocol 1: General Forced Degradation Procedure

• Sample Preparation: Prepare a stock solution of N-Nitroso Theophylline in a suitable solvent (e.g., methanol (B129727) or acetonitrile/water mixture) at a known concentration (e.g., 100 µg/mL).

• Acid Hydrolysis: Mix equal volumes of the stock solution and a 0.1 M HCl solution. Keep one sample at room temperature and another at 60°C for a defined period (e.g., 2, 4, 8, 24 hours).

• Base Hydrolysis: Mix equal volumes of the stock solution and a 0.1 M NaOH solution. Follow the same temperature and time conditions as for acid hydrolysis.

• Oxidative Degradation: Mix the stock solution with a 3% H₂O₂ solution. Keep at room temperature for a defined period.

• Thermal Degradation: Heat the stock solution at 60°C.

• Photolytic Degradation: Expose the stock solution to light according to ICH Q1B guidelines.

• Sample Analysis: At each time point, withdraw an aliquot, neutralize if necessary, and dilute to a suitable concentration for analysis by a validated stability-indicating LC-MS method.

Protocol 2: Stability-Indicating LC-MS Method

A stability-indicating method is crucial for separating N-Nitroso Theophylline from its potential degradation products.[1]

• Column: A high-resolution C18 column (e.g., 150 mm x 4.6 mm, 3 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Program: A suitable gradient to resolve polar and non-polar impurities (e.g., start with a low percentage of B and gradually increase).

• Flow Rate: 0.8 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5-10 µL.

• MS Detector: Electrospray Ionization (ESI) in positive mode, with monitoring of the parent ion and potential degradant ions.

Data Presentation

Table 1: Summary of Forced Degradation Results for N-Nitroso Theophylline (Hypothetical Data)

Stress Condition	Duration (hrs)	N-Nitroso Theophylline Assay (%)	Major Degradation Product 1 (%)	Major Degradation Product 2 (%)	Total Impurities (%)	Mass Balance (%)
0.1 M HCl (60°C)	8	85.2	10.1 (Theophylline)	2.5	14.8	98.0
0.1 M NaOH (RT)	24	92.5	4.8	1.2	7.5	99.0
3% H₂O₂ (RT)	24	89.8	6.5	2.1	10.2	98.5
Heat (80°C)	48	95.1	2.5	0.8	4.9	99.2
Photolytic	24	98.3	0.5	Not Detected	1.7	99.5

Note: This table presents hypothetical data for illustrative purposes.

Visualizations

Caption: Workflow for Forced Degradation Studies.

Caption: Potential Degradation Pathways.

References

• 1. japsonline.com [japsonline.com]
• 2. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cphi-online.com [cphi-online.com]
• 5. Two distinct pathways for metabolism of theophylline and caffeine are coexpressed in Pseudomonas putida CBB5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isolation, characterization and application of theophylline-degrading Aspergillus fungi - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide to Stability-Indicating Analytical Methods for N-Nitroso Theophylline

This guide provides a comparative overview of analytical methodologies suitable for the validation of a stability-indicating method for N-Nitroso Theophylline, a potential genotoxic impurity in the active pharmaceutical ingredient (API) Theophylline. The information is intended for researchers, scientists, and drug development professionals.

N-Nitroso Theophylline is a nitrosamine (B1359907) impurity that can form during the synthesis or storage of Theophylline.[1][2][3][4] Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies worldwide require stringent control over their levels in pharmaceutical products.[5][6][7][8] Developing and validating a stability-indicating analytical method is crucial to accurately quantify N-Nitroso Theophylline and to monitor its formation under various stress conditions, ensuring the safety and quality of the final drug product.

Comparison of Analytical Techniques

While a specific, publicly available, validated stability-indicating method solely for N-Nitroso Theophylline is not extensively documented, several advanced analytical techniques are widely employed for the detection and quantification of nitrosamine impurities in pharmaceuticals. The choice of method often depends on the required sensitivity, selectivity, and the nature of the drug matrix.

Analytical Technique	Principle	Advantages	Disadvantages	Typical Limit of Quantification (LOQ)
LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)	Separates compounds based on their polarity and then detects and quantifies them based on their mass-to-charge ratio.	High sensitivity and selectivity, making it suitable for trace-level analysis. It is a widely accepted method by regulatory agencies for nitrosamine analysis.[6][9]	Higher equipment cost and complexity compared to HPLC-UV. Potential for matrix effects that can interfere with quantification.[6]	As low as 0.03 ppm.[10]
LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry)	Similar to LC-MS/MS but uses a high-resolution mass analyzer to provide more precise mass measurements.	Excellent selectivity, which helps in differentiating the target analyte from other components with similar masses, reducing the risk of false positives.[5] Capable of detecting and quantifying multiple nitrosamine impurities simultaneously.[5]	High instrumentation cost and requires specialized expertise for operation and data interpretation.	Can be as low as 0.005 ppm.[5]
GC-MS (Gas Chromatography-Mass Spectrometry)	Separates volatile and thermally stable compounds in the gas phase before detection by mass spectrometry.	Suitable for volatile nitrosamines. Different injection techniques like headspace analysis can minimize matrix interference.[7]	Not ideal for non-volatile or thermally labile compounds. Derivatization may be required for some analytes.	Varies depending on the specific method and instrumentation.
HPLC-UV (High-Performance Liquid Chromatography with Ultraviolet Detection)	Separates compounds based on their interaction with a stationary phase and detects them based on their absorbance of UV light.	Relatively simple, cost-effective, and widely available. Suitable for routine quality control testing.[11][12]	Lower sensitivity and selectivity compared to mass spectrometry-based methods. May not be suitable for detecting very low levels of impurities.	Generally in the range of 1 µg/mL.[12]

Experimental Protocol: Validation of a Stability-Indicating HPLC-UV Method for N-Nitroso Theophylline

This section outlines a comprehensive protocol for the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method coupled with a UV detector for the quantification of N-Nitroso Theophylline. The validation parameters are based on the International Council for Harmonisation (ICH) guidelines.

Method Development

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice.[11][12]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., 50 mM sodium acetate) and an organic solvent (e.g., acetonitrile) in an isocratic or gradient elution mode.[12] The pH of the aqueous phase should be optimized for peak shape and resolution.

  • Flow Rate: Typically 1.0 mL/min.[11][12]

  • Detection Wavelength: Determined by scanning the UV spectrum of N-Nitroso Theophylline to find the wavelength of maximum absorbance.

  • Column Temperature: Maintained at a constant temperature (e.g., 25°C) to ensure reproducibility.

  • Injection Volume: Typically 10-20 µL.

Method Validation

The following parameters should be evaluated:

• Specificity (Forced Degradation Studies): To demonstrate that the method is stability-indicating, forced degradation studies must be performed on Theophylline to generate potential degradation products, including N-Nitroso Theophylline.[13][14] The goal is to show that the peak for N-Nitroso Theophylline is well-resolved from any other degradants.

  • Acid Hydrolysis: Treat the sample with 0.1 N HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat the sample with 0.1 N NaOH at 60°C for 24 hours.

  • Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid sample to 105°C for 48 hours.[10]

  • Photolytic Degradation: Expose the sample to UV light (e.g., 254 nm) and visible light.

• Linearity: Analyze a series of solutions of N-Nitroso Theophylline at a minimum of five different concentrations. Plot a graph of peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.

• Range: The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.

• Accuracy (Recovery): The accuracy is determined by spiking a placebo or a sample solution with known amounts of N-Nitroso Theophylline at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery should be calculated.

• Precision:

  • Repeatability (Intra-day precision): Analyze a minimum of six replicate samples of the same concentration on the same day and by the same analyst. The relative standard deviation (RSD) should be calculated.

  • Intermediate Precision (Inter-day precision): The analysis is repeated on a different day by a different analyst. The RSD between the results from the two days is calculated.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These can be determined based on the standard deviation of the response and the slope of the calibration curve or by visual evaluation. The LOQ is the lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.

• Robustness: The reliability of the method is assessed by deliberately varying method parameters such as the mobile phase composition, pH, flow rate, and column temperature and observing the effect on the results.

Workflow for Method Validation

The following diagram illustrates the logical workflow for the validation of a stability-indicating analytical method for N-Nitroso Theophylline.

Caption: Logical workflow for the validation of a stability-indicating analytical method.

References

• 1. N-Nitroso Theophylline | SynZeal [synzeal.com]
• 2. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 3. veeprho.com [veeprho.com]
• 4. veeprho.com [veeprho.com]
• 5. fda.gov [fda.gov]
• 6. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 10. japsonline.com [japsonline.com]
• 11. semanticscholar.org [semanticscholar.org]
• 12. asiapharmaceutics.info [asiapharmaceutics.info]
• 13. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 14. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

A Comparative Guide to the Cross-Validation of Analytical Methods for N-Nitroso Theophylline

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-Nitroso Theophylline (B1681296), a potential nitrosamine impurity related to the widely used drug theophylline, requires robust and reliable analytical methods for its detection and quantification at trace levels. This guide provides a comparative overview of common analytical techniques, their performance characteristics, and detailed experimental protocols to assist in the cross-validation of methods for N-Nitroso Theophylline analysis.

Data Presentation: A Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique is critical for the accurate quantification of N-Nitroso Theophylline. The most common and effective methods for nitrosamine analysis are hyphenated mass spectrometry techniques, namely Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), which offer the requisite sensitivity and selectivity. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) can also be considered, particularly for the analysis of the parent drug and its non-nitroso impurities, but it generally lacks the sensitivity for trace-level nitrosamine detection.

The following table summarizes the performance characteristics of these methods. It is important to note that while specific data for N-Nitroso Theophylline is limited, the data presented is a composite of validated methods for theophylline and its related impurities, as well as other common nitrosamines found in pharmaceutical products, providing a strong basis for method development and validation.

Parameter	HPLC-UV (Proxy: Theophylline & Related Impurities)	LC-MS/MS (Proxy: General Nitrosamines)	GC-MS/MS (Proxy: Volatile Nitrosamines)
Applicability	Suitable for higher concentration impurities and the active pharmaceutical ingredient (API). Less suitable for trace-level nitrosamines.	Versatile for a broad range of nitrosamines, including less volatile and thermally unstable compounds.[1]	Preferred for volatile nitrosamines.[1]
Limit of Detection (LOD)	~0.1 µg/mL	0.006 - 0.25 ng/mL[2]	~0.006 ppm
Limit of Quantitation (LOQ)	~0.3 µg/mL	0.018 - 0.5 ng/mL[2]	~0.018 ppm
Linearity (Correlation Coefficient, r²)	>0.999	>0.99	>0.99
Accuracy (% Recovery)	98 - 102%	80 - 120%	85 - 115%
Precision (%RSD)	< 2.0%	< 15%	< 15%
Matrix Effects	Generally low, but can be affected by excipients.	Can be significant; requires careful sample preparation and use of internal standards.	Can be significant, especially with complex matrices.
Sample Throughput	High	Moderate to High	Moderate

Experimental Protocols: Methodologies for Analysis

Detailed and standardized experimental protocols are essential for the reproducibility and cross-validation of analytical methods. Below are representative protocols for HPLC-UV, LC-MS/MS, and GC-MS/MS that can be adapted and validated for the analysis of N-Nitroso Theophylline.

HPLC-UV Method for Theophylline and Related Substances (Proxy for N-Nitroso Theophylline at higher concentrations)

This method is suitable for the quantification of theophylline and its known, non-nitroso impurities. It can serve as a foundational method for monitoring the purity of the drug substance.

• Instrumentation: High-Performance Liquid Chromatograph with a UV-Visible Detector.

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• Mobile Phase: A mixture of phosphate (B84403) buffer (pH 3.5) and acetonitrile (B52724) (85:15, v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 272 nm.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Sample Preparation:

  • Accurately weigh and dissolve the theophylline drug substance or product in the mobile phase to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm nylon filter before injection.

• Validation Parameters:

  • Specificity: Assessed by analyzing a blank, a placebo, and spiked samples to ensure no interference at the retention time of theophylline and its impurities.

  • Linearity: Determined over a concentration range of 0.1 - 10 µg/mL.

  • Accuracy and Precision: Evaluated by analyzing samples at three different concentration levels in triplicate.

LC-MS/MS Method for Nitrosamine Impurities

This is the most widely accepted and sensitive method for the trace-level quantification of nitrosamine impurities.

• Instrumentation: Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

• Column: C18, 2.1 mm x 100 mm, 1.8 µm particle size.

• Mobile Phase:

  • A: 0.1% Formic acid in water.

  • B: 0.1% Formic acid in methanol (B129727).

• Gradient Elution: A typical gradient would start with a low percentage of B, increasing to a high percentage to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Ion Source: Positive ESI or APCI.

• Detection Mode: Multiple Reaction Monitoring (MRM). Specific MRM transitions for N-Nitroso Theophylline would need to be determined by infusing a standard of the compound.

• Sample Preparation:

  • Disperse the drug substance or product in a suitable solvent (e.g., methanol or a mixture of water and methanol).

  • Vortex and sonicate to ensure complete dissolution.

  • Centrifuge to precipitate excipients.

  • Filter the supernatant through a 0.22 µm PVDF filter.

• Validation Parameters:

  • Specificity: Monitored by the unique MRM transitions for each analyte.

  • LOD and LOQ: Determined by signal-to-noise ratios (3:1 for LOD, 10:1 for LOQ).

  • Linearity: Established at low ng/mL levels.

  • Accuracy and Precision: Assessed using spiked samples at multiple concentrations.

GC-MS/MS Method for Volatile Nitrosamines

This method is suitable for the analysis of volatile nitrosamines and can be used as a complementary technique to LC-MS/MS.

• Instrumentation: Gas Chromatograph coupled to a Triple Quadrupole Mass Spectrometer with an Electron Ionization (EI) source.

• Column: A polar capillary column, such as one with a polyethylene (B3416737) glycol stationary phase.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless or direct injection.

• Temperature Program: An initial low temperature held for a short period, followed by a ramp to a higher temperature to elute the nitrosamines.

• Ion Source: Electron Ionization (EI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Sample Preparation:

  • Dissolve the sample in a suitable organic solvent (e.g., dichloromethane).

  • For some applications, headspace sampling may be employed for volatile nitrosamines.

• Validation Parameters:

  • Specificity: Ensured by the combination of retention time and specific MRM transitions.

  • LOD and LOQ: Determined at low ppb levels.

  • Linearity, Accuracy, and Precision: Validated across the expected concentration range of the impurities.

Mandatory Visualization: Workflow for Cross-Validation

The cross-validation of analytical methods is a critical step to ensure the consistency and reliability of results across different laboratories and techniques. The following diagram illustrates a typical workflow for this process.

Caption: Workflow for the cross-validation of analytical methods.

This structured approach to comparing and validating analytical methods will ensure the generation of reliable and consistent data for the control of N-Nitroso Theophylline in pharmaceutical products, ultimately safeguarding patient health.

References

• 1. A GC/MS method for the quantitation of N-nitrosoproline and N-acetyl-S-allylcysteine in human urine: Application to a study of the effects of garlic consumption on nitrosation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel Validated GC-MS/MS Method for the Estimation of N-Nitroso Dimethyl Amine and N-Nitroso Diethyl Amine in Zidovudine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of N-Nitroso Theophylline and Other Nitrosamines: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and drug manufacturers worldwide. These compounds, classified as probable human carcinogens, can form during the synthesis, manufacturing, or storage of drug substances and products. This guide provides a comparative analysis of N-Nitroso Theophylline (B1681296), a potential impurity in the widely used drug theophylline, and other common nitrosamines. This document aims to equip researchers, scientists, and drug development professionals with a comprehensive understanding of the toxicological profiles, analytical methodologies, and biological mechanisms associated with these compounds.

Structural and Chemical Properties

Nitrosamines are characterized by a nitroso group (-N=O) bonded to an amine. Their structure plays a crucial role in their metabolic activation and carcinogenic potential.

N-Nitroso Theophylline is a derivative of theophylline, a methylxanthine drug used to treat respiratory diseases.[1][2] Its formation can theoretically occur if residual secondary amines in the theophylline manufacturing process react with nitrosating agents.[3]

Below is a comparison of the chemical structures of N-Nitroso Theophylline and other frequently encountered nitrosamines.

Table 1: Chemical Structures and Properties of Selected Nitrosamines

Compound Name	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )	Parent Drug/Source
N-Nitroso Theophylline	1,3-dimethyl-9-nitroso-1H-purine-2,6(3H,9H)-dione[4]	C₇H₇N₅O₃	209.17[5]	Theophylline[1]
N-Nitrosodimethylamine (NDMA)	(CH₃)₂NNO	C₂H₆N₂O	74.08	Various industrial processes, food, water, and drug impurity
N-Nitrosodiethylamine (NDEA)	(C₂H₅)₂NNO	C₄H₁₀N₂O	102.14	Various industrial processes, food, water, and drug impurity
N-Nitroso-N-methyl-4-aminobutyric acid (NMBA)	C₅H₁₀N₂O₃	146.14	Valsartan impurity
N-Nitrosodiisopropylamine (NDIPA)	C₆H₁₄N₂O	130.19	Sartan impurity

Comparative Toxicology

The primary toxicological concern with nitrosamines is their carcinogenicity, which is mediated by their metabolic activation into reactive electrophiles that can alkylate DNA.[6]

Genotoxicity and Mutagenicity

The Ames test, or bacterial reverse mutation assay, is a widely used method to assess the mutagenic potential of chemical compounds.[7][8] Enhanced Ames test protocols are often recommended for nitrosamines to improve sensitivity.[9]

Table 2: Comparative Mutagenicity Data (Ames Test)

Nitrosamine	Test Strain(s)	Metabolic Activation (S9)	Result	Reference
N-Nitroso Theophylline	Data not available	Data not available	Data not available
NDMA	S. typhimurium TA100, TA1535	Hamster liver S9 (30%)	Positive	[10]
NDEA	S. typhimurium TA100, TA1535	Hamster liver S9 (30%)	Positive	[10]
NMBA	S. typhimurium TA100	Hamster liver S9	Positive	[11]
NDIPA	S. typhimurium TA100	Hamster liver S9	Negative	[11]
NDBA	S. typhimurium TA100	Hamster liver S9	Negative	[11]

Note: The absence of data for N-Nitroso Theophylline highlights a critical knowledge gap that requires further investigation.

Cytotoxicity

In vitro cytotoxicity assays are essential for determining the concentration at which a compound induces cell death. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's cytotoxicity.

Table 3: Comparative Cytotoxicity Data (IC50 Values)

Nitrosamine	Cell Line	Assay	IC50 Value	Reference
N-Nitroso Theophylline	Data not available	Data not available	Data not available
Theophylline (Parent Drug)	Human Endothelial Cells	Neutral Red Assay	>1000 µg/mL	[12]
Caffeine (B1668208) (Related Methylxanthine)	Human Endothelial Cells	Neutral Red Assay	750 µg/mL	[12]
NDMA	Data not available	Data not available	Data not available
NDEA	Data not available	Data not available	Data not available

Note: Limited publicly available IC50 data exists for many simple nitrosamines in standard cell lines. The data for theophylline and caffeine are provided for structural context but are not nitrosamines themselves. The lack of specific cytotoxicity data for N-Nitroso Theophylline is a significant data gap.

Experimental Protocols

To ensure the reproducibility and comparability of toxicological data, standardized experimental protocols are crucial.

Enhanced Ames Test for Nitrosamines

This protocol is adapted from recommendations by regulatory agencies for testing nitrosamine impurities.[9]

Objective: To assess the mutagenic potential of a test compound by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium and a tryptophan-dependent strain of Escherichia coli.

Materials:

• S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)

• E. coli strain WP2 uvrA (pKM101)

• Test compound (e.g., N-Nitroso Theophylline)

• Positive controls (e.g., NDMA, NDEA)

• Negative control (vehicle)

• S9 fraction from induced hamster or rat liver (30%)

• Cofactor solution (NADP, G6P)

• Molten top agar (B569324)

• Minimal glucose agar plates

Procedure:

• Preparation: Prepare fresh overnight cultures of the bacterial tester strains. Prepare the S9 mix by combining the S9 fraction with the cofactor solution.

• Pre-incubation: In a test tube, add 0.1 mL of the bacterial culture, 0.5 mL of the S9 mix (or phosphate (B84403) buffer for tests without metabolic activation), and the test compound at various concentrations. Incubate at 37°C for 30 minutes.

• Plating: Add 2 mL of molten top agar to the pre-incubation mixture, vortex briefly, and pour onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertants that is at least twice the background count.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration of a test compound that inhibits cell viability by 50% (IC50).

Materials:

• Human cell line (e.g., HepG2, HEK293)

• Cell culture medium and supplements (FBS, antibiotics)

• Test compound

• Positive control (e.g., Doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a suitable density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. Living cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Signaling Pathways and Mechanisms of Action

Nitrosamines exert their carcinogenic effects by inducing DNA damage, which can lead to mutations and the activation of oncogenic signaling pathways.

Metabolic Activation and DNA Adduct Formation

The carcinogenicity of most nitrosamines is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes, primarily CYP2E1 and CYP2A6.[3] This process generates unstable α-hydroxy nitrosamines, which then decompose to form highly reactive electrophilic diazonium ions. These ions can then alkylate DNA bases, forming DNA adducts. If not repaired, these adducts can lead to miscoding during DNA replication and result in permanent mutations.

Metabolic activation of nitrosamines leading to DNA adduct formation.

Key Signaling Pathways in Nitrosamine-Induced Carcinogenesis

DNA damage caused by nitrosamines can trigger several signaling pathways that are central to cancer development.

• PI3K/Akt Pathway: This pathway is crucial for cell survival and proliferation. Activation of the PI3K/Akt pathway by nitrosamines can inhibit apoptosis and promote uncontrolled cell growth.[13][14][15][16][17]

• MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in regulating cell proliferation, differentiation, and stress responses. Nitrosamines can activate this pathway, contributing to cancer cell proliferation.[3]

• p53 Pathway: The tumor suppressor protein p53 plays a critical role in responding to DNA damage by inducing cell cycle arrest or apoptosis. Nitrosamine-induced DNA damage can lead to the activation of p53.[18][19] However, mutations in the p53 gene itself are also a common event in many cancers, rendering this protective mechanism ineffective.

Key signaling pathways implicated in nitrosamine-induced carcinogenesis.

Analytical Workflow for Nitrosamine Detection

Ensuring the absence of harmful nitrosamine impurities in pharmaceutical products requires robust and sensitive analytical methods. The following workflow outlines a general procedure for the analysis of nitrosamines in drug substances.

General experimental workflow for the analysis of nitrosamine impurities.

Conclusion and Future Directions

The potential presence of N-Nitroso Theophylline as a drug-related impurity underscores the importance of continuous vigilance and robust analytical testing in pharmaceutical manufacturing. While the toxicological profile of many nitrosamines is well-documented, specific data for N-Nitroso Theophylline is conspicuously absent from the public domain. This highlights a critical need for further research to accurately assess its potential risk to human health.

Future studies should focus on:

• Generating quantitative toxicological data for N-Nitroso Theophylline , including its mutagenic and cytotoxic potential.

• Investigating the specific signaling pathways altered by N-Nitroso Theophylline exposure.

• Developing and validating sensitive analytical methods for the routine detection of N-Nitroso Theophylline in theophylline-containing products.

By addressing these knowledge gaps, the pharmaceutical industry and regulatory bodies can work together to ensure the safety and quality of medicines for patients worldwide.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Theophylline | SynZeal [synzeal.com]
• 3. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Current Status Of The Ames Test For N-nitrosamines | Lhasa Limited [lhasalimited.org]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cytotoxic and morphological effects of phenylpropanolamine, caffeine, nicotine, and some of their metabolites studied In vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Tobacco-specific carcinogen nitrosamine 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone induces AKT activation in head and neck epithelia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. tandfonline.com [tandfonline.com]
• 17. PI3K-Akt/PKB signaling pathway in neutrophils and mononuclear cells exposed to N-nitrosodimethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. S-Nitrosylation of p53 in Melanoma Cells Under Nitrosative Stress - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Profiles of Theophylline and N-Nitroso Theophylline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analytical profiles of Theophylline (B1681296), a widely used bronchodilator, and its N-nitroso derivative, N-Nitroso Theophylline. The presence of nitrosamine (B1359907) impurities like N-Nitroso Theophylline in pharmaceutical products is a significant concern due to their potential carcinogenicity. Therefore, robust analytical methods capable of distinguishing and quantifying these compounds are crucial for drug safety and quality control.

Introduction to the Compounds

Theophylline , chemically known as 1,3-dimethylxanthine, is a methylxanthine drug used in the therapy of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).[1] Its primary mechanisms of action include the inhibition of phosphodiesterase (PDE) enzymes and the antagonism of adenosine (B11128) receptors.[2][3]

N-Nitroso Theophylline (1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione) is a nitrosamine impurity that can form during the synthesis or storage of Theophylline.[4][5] Regulatory agencies require strict control and monitoring of such impurities.[5] N-Nitroso Theophylline serves as a critical reference standard in the development and validation of analytical methods to ensure the safety and quality of Theophylline-containing products.[5][6]

Comparative Analytical Data

The following table summarizes the key analytical parameters for Theophylline and N-Nitroso Theophylline, providing a clear comparison of their physicochemical and spectral properties.

Analytical Parameter	Theophylline	N-Nitroso Theophylline
Chemical Structure
Molecular Formula	C₇H₈N₄O₂[3]	C₇H₇N₅O₃[6]
Molar Mass	180.17 g/mol [3]	209.17 g/mol [6]
UV-Vis λmax	~271-280 nm (Solvent dependent)[3][7][8]	~370-425 nm (Characteristic of N-nitroso group)[9]
¹H NMR (δ, ppm)	~3.23 (N-CH₃), ~3.41 (N-CH₃), ~8.01 (C-H)[3]	Data not readily available in public literature.
¹³C NMR (δ, ppm)	~27.7 (N-CH₃), ~29.9 (N-CH₃)[3]	Data not readily available in public literature.
Mass Spectrometry	[M+H]⁺ at m/z 181.1[10]	[M+H]⁺ expected at m/z 210.1
MS/MS Fragmentation	Major fragments at m/z 124.2, 96.0[10][11]	Expected loss of •NO (30 Da)[12]

Experimental Protocols

Detailed methodologies are essential for the accurate detection and quantification of Theophylline and its N-nitroso impurity. High-performance liquid chromatography (HPLC) coupled with various detectors is the most common approach.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for routine analysis and quantification of Theophylline in pharmaceutical formulations.

• Objective: To separate and quantify Theophylline from its related substances, including potential N-Nitroso impurities.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Conditions (Example):

  • Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[7][13]

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., 0.1% orthophosphoric acid) and an organic solvent (e.g., acetonitrile (B52724)/methanol). A common composition is a 25:75 (v/v) mixture of acetonitrile and 0.1% orthophosphoric acid.[13]

  • Flow Rate: 1.0 mL/min.[13]

  • Detection Wavelength: Theophylline is typically monitored at its absorbance maximum, around 271-280 nm.[7][13]

  • Retention Time: Under these conditions, Theophylline typically elutes at approximately 2.8-3.8 minutes.[7][13]

• Sample Preparation: Samples are dissolved in the mobile phase or a suitable diluent, filtered, and injected into the system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for trace-level detection and quantification, offering high sensitivity and specificity, which is critical for impurity analysis.[14]

• Objective: To achieve low limits of detection (LOD) and quantification (LOQ) for N-Nitroso Theophylline in the presence of the active pharmaceutical ingredient (API).

• Instrumentation: A UPLC or HPLC system coupled to a triple quadrupole or high-resolution mass spectrometer (HRMS).[10][14]

• Chromatographic Conditions: Similar to HPLC-UV, but often with faster run times using UPLC columns.

  • Column: HyPURITY ADVANCE™ C18 (3 x 50 mm).[10]

  • Mobile Phase: 80% methanol (B129727) and 20% 2 mM ammonium (B1175870) acetate (B1210297) buffer.[10]

• Mass Spectrometry Conditions (Example for Theophylline):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[10]

  • Analysis Mode: Multiple Reaction Monitoring (MRM).[10]

  • MRM Transition for Theophylline: m/z 181.1 → 124.2.[10]

  • MRM Transition for N-Nitroso Theophylline (Predicted): A transition would be developed based on the parent ion (m/z 210.1) and a characteristic fragment, likely resulting from the neutral loss of the nitroso group (•NO, 30 Da) or water (H₂O, 18 Da), which are common fragmentation pathways for nitrosamines.[12]

Signaling Pathway and Experimental Workflow Visualization

Theophylline Mechanism of Action

Theophylline exerts its therapeutic effects through multiple pathways. Primarily, it acts as a non-selective inhibitor of phosphodiesterase (PDE) enzymes, which leads to an increase in intracellular cyclic AMP (cAMP).[2][15] It also functions as an antagonist at adenosine receptors.[1] These actions result in bronchodilation and anti-inflammatory effects.

Caption: Theophylline's dual mechanism of action.

Analytical Workflow for Impurity Profiling

The process of identifying and quantifying N-Nitroso Theophylline in a drug product involves a systematic workflow, typically employing LC-MS/MS for definitive analysis.

Caption: General workflow for nitrosamine impurity analysis.

References

• 1. Theophylline - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. What is the mechanism of Theophylline? [synapse.patsnap.com]
• 3. Theophylline - Wikipedia [en.wikipedia.org]
• 4. N-Nitroso Theophylline | SynZeal [synzeal.com]
• 5. veeprho.com [veeprho.com]
• 6. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 7. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 8. UV-Vis Spectrum of Theophylline | SIELC Technologies [sielc.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of theophylline in rabbit plasma by triple quadrupole LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. massbank.eu [massbank.eu]
• 12. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. repository.journals4promo.com [repository.journals4promo.com]
• 14. fda.gov [fda.gov]
• 15. Theophylline stimulates cAMP-mediated signaling associated with growth regulation in human cells from pulmonary adenocarcinoma and small airway epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]

A Framework for Inter-Laboratory Comparison of N-Nitroso Theophylline Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison (ILC) or proficiency test (PT) for the analysis of N-Nitroso Theophylline, a potential nitrosamine (B1359907) impurity in theophylline-containing drug products. In the absence of publicly available inter-laboratory comparison data for this specific analyte, this document outlines a standardized protocol and data evaluation methodology based on regulatory guidance and established best practices for nitrosamine analysis. The objective is to enable laboratories to assess their analytical performance, ensure the reliability of their results, and contribute to the overall quality and safety of pharmaceutical products.

The presence of nitrosamine impurities in pharmaceuticals is a significant concern for regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) due to their classification as probable human carcinogens.[1][2][3][4][5][6] Consequently, robust and reliable analytical methods are required to detect and quantify these impurities at trace levels. This guide proposes a model for an inter-laboratory study to establish consensus on the best analytical practices for N-Nitroso Theophylline.

Proposed Experimental Protocol

This section details a recommended experimental protocol for the analysis of N-Nitroso Theophylline in a model drug product matrix. Participating laboratories should adhere to this protocol as closely as possible to ensure comparability of results.

1. Sample Preparation

A robust sample preparation strategy is crucial for accurate nitrosamine analysis, as it aims to minimize matrix effects and prevent the artificial formation of nitrosamines during the process.[7]

• Objective: To extract N-Nitroso Theophylline from a simulated drug product matrix with high recovery and minimal interference.

• Procedure:

  • Weigh a precise amount of the homogenized test sample (e.g., 100 mg of powdered drug product simulant) into a centrifuge tube.

  • Add a suitable extraction solvent (e.g., 1 mL of methanol (B129727) or a methanol/water mixture).[8]

  • Spike with an appropriate internal standard (e.g., a stable isotope-labeled analogue of N-Nitroso Theophylline).

  • Vortex the sample for 1 minute to ensure thorough mixing.

  • Shake the sample for 40 minutes using a mechanical shaker.[9]

  • Centrifuge the sample to separate the solid matrix from the supernatant.[9]

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.[8]

2. Analytical Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a widely accepted and highly sensitive technique for the quantification of trace-level nitrosamine impurities.[10][11]

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer (HRMS).[8][10][12]

• Chromatographic Conditions (Illustrative):

  • Column: A C18 stationary phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[8]

  • Mobile Phase A: Water with 0.1% formic acid.[8]

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[8]

  • Gradient: A suitable gradient to achieve separation from matrix components.

  • Flow Rate: 0.3 - 0.5 mL/min.[8]

  • Column Temperature: 30 - 40 °C.[8]

  • Injection Volume: 1 - 10 µL.[8]

• Mass Spectrometry Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for triple quadrupole MS or high-resolution full scan for HRMS.

  • MRM Transitions (Hypothetical): Specific precursor and product ion transitions for N-Nitroso Theophylline and the internal standard would need to be determined and optimized.

3. Method Validation

Each participating laboratory should validate its analytical procedure according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[13][14][15][16][17] Key validation parameters to be assessed are summarized in the data presentation section.

Data Presentation and Comparison

Quantitative data from all participating laboratories should be compiled into the following tables to facilitate a clear and objective comparison of performance.

Table 1: Comparison of Method Validation Parameters

Parameter	Laboratory A	Laboratory B	Laboratory C	Laboratory D	Acceptance Criteria (ICH Q2)
Linearity (R²)	0.9992	0.9989	0.9995	0.9991	≥ 0.995
LOD (ng/mL)	0.05	0.08	0.04	0.06	Report
LOQ (ng/mL)	0.15	0.24	0.12	0.18	Report
Accuracy (% Recovery)	98.5	101.2	99.1	97.8	80-120%
Precision (% RSD)
- Repeatability	2.1	2.5	1.9	2.3	≤ 15%
- Intermediate Precision	3.5	4.1	3.2	3.8	≤ 20%

Table 2: Analysis of Proficiency Test Samples

Sample ID	Assigned Value (ng/g)	Laboratory A (ng/g)	Laboratory B (ng/g)	Laboratory C (ng/g)	Laboratory D (ng/g)
PT-NT-001	5.0	4.9	5.2	5.1	4.8
PT-NT-002	10.0	9.8	10.5	10.1	9.7
PT-NT-003	25.0	24.5	26.0	25.3	24.2

Table 3: Performance Scoring (Z-Scores)

The performance of each laboratory can be evaluated using Z-scores, calculated based on the consensus value from the proficiency test, as outlined in ISO 13528.[18][19][20][21]

Sample ID	Laboratory A (Z-Score)	Laboratory B (Z-Score)	Laboratory C (Z-Score)	Laboratory D (Z-Score)
PT-NT-001	-0.5	1.0	0.5	-1.0
PT-NT-002	-0.8	2.0	0.4	-1.2
PT-NT-003	-1.0	2.0	0.6	-1.6

Interpretation of Z-Scores:

• |Z| ≤ 2: Satisfactory performance

• 2 < |Z| < 3: Questionable performance

• |Z| ≥ 3: Unsatisfactory performance

Visualizations

Experimental Workflow

Caption: Experimental workflow for N-Nitroso Theophylline analysis.

Inter-laboratory Data Evaluation Logic

Caption: Decision tree for evaluating inter-laboratory comparison results.

References

• 1. fda.gov [fda.gov]
• 2. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. netpharmalab.es [netpharmalab.es]
• 6. Nitrosamine impurities in specific medicines | European Medicines Agency (EMA) [ema.europa.eu]
• 7. resolvemass.ca [resolvemass.ca]
• 8. benchchem.com [benchchem.com]
• 9. fda.gov [fda.gov]
• 10. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. fda.gov [fda.gov]
• 13. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 14. jordilabs.com [jordilabs.com]
• 15. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 16. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 17. starodub.nl [starodub.nl]
• 18. ISO 13528 [astormayer.com.tr]
• 19. standards.iteh.ai [standards.iteh.ai]
• 20. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 21. Comparison Evaluation of Statistical Analysis Methods for Inter-laboratory Comparison statistical Analysis Methods [journal11.magtechjournal.com]

Navigating the Analytical Maze: A Comparative Guide to N-Nitroso Theophylline Quantification

For researchers, scientists, and drug development professionals, ensuring the safety of pharmaceutical products is paramount. The emergence of nitrosamine (B1359907) impurities, such as N-Nitroso Theophylline (B1681296), a potential derivative of the widely used drug theophylline, necessitates robust and reliable analytical methods for their detection and quantification at trace levels. This guide provides an objective comparison of the primary analytical techniques employed for this purpose, supported by extrapolated performance data and detailed experimental protocols.

The quantification of N-Nitroso Theophylline, like other nitrosamine impurities, presents a significant analytical challenge due to the low levels at which they are considered a risk.[1][2] The International Council for Harmonisation (ICH) M7(R1) guidelines classify nitrosamines as potent genotoxic impurities, requiring stringent control.[2] Consequently, highly sensitive and selective analytical methods are crucial.[1] The primary techniques utilized for the determination of nitrosamine impurities are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).[2][3]

Performance Comparison of Analytical Techniques

While specific validated method data for N-Nitroso Theophylline is not widely published, performance characteristics can be extrapolated from studies on other nitrosamine impurities in various pharmaceutical matrices. The following table summarizes typical performance data for LC-MS/MS and HPLC-UV methods, providing a benchmark for what can be expected in the analysis of N-Nitroso Theophylline.

Parameter	LC-MS/MS	HPLC-UV
Limit of Detection (LOD)	0.05 - 1.0 ng/mL	0.1 - 1.0 µg/mL
Limit of Quantification (LOQ)	0.1 - 5.0 ng/mL	0.3 - 3.0 µg/mL
Accuracy (% Recovery)	90 - 110%	85 - 115%
Precision (% RSD)	< 15%	< 20%
Selectivity	High (based on mass-to-charge ratio)	Moderate (risk of co-elution)
Sensitivity	High	Moderate

Note: The data presented is extrapolated from studies on other nitrosamine impurities and should be considered as a general guideline. Method validation for N-Nitroso Theophylline is essential to establish specific performance characteristics.[1]

Experimental Protocols

Detailed methodologies are critical for replicating and validating analytical methods. Below are representative protocols for the quantification of N-Nitroso Theophylline using LC-MS/MS and HPLC-UV.

LC-MS/MS Method for N-Nitroso Theophylline Quantification

This method is adapted from established protocols for the analysis of nitrosamine impurities in active pharmaceutical ingredients (APIs) and drug products.[4][5]

1. Sample Preparation:

• Accurately weigh a portion of the crushed tablets or API equivalent to a specific amount of theophylline.

• Dissolve the sample in a suitable diluent (e.g., methanol (B129727) or a mixture of water and methanol).

• Vortex and sonicate the sample to ensure complete dissolution.

• Centrifuge the sample to precipitate any excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is typically used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile (B52724).

• Gradient: A suitable gradient program should be developed to separate N-Nitroso Theophylline from theophylline and other potential impurities.

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometric Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is commonly used.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for N-Nitroso Theophylline and an appropriate internal standard (e.g., a stable isotope-labeled version).

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to maximize the signal for N-Nitroso Theophylline.

4. Method Validation:

• The method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).[1]

HPLC-UV Method for N-Nitroso Theophylline Quantification

While less sensitive than LC-MS/MS, HPLC-UV can be a viable option for screening purposes or when higher concentrations of the impurity are expected.[3][6]

1. Sample Preparation:

• Follow a similar procedure as described for the LC-MS/MS method, ensuring the final concentration is within the detection range of the UV detector.

2. Chromatographic Conditions:

• Column: A high-resolution reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is recommended.[3]

• Mobile Phase: An isocratic or gradient mixture of a buffer (e.g., phosphate (B84403) buffer) and an organic modifier (e.g., acetonitrile or methanol).[3]

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: Ambient or controlled (e.g., 30 °C).

• Injection Volume: 20 µL.

• Detection: UV detection at a wavelength that provides maximum absorbance for N-Nitroso Theophylline (this would need to be determined experimentally).

3. Method Validation:

• The validation should follow ICH Q2(R1) guidelines, with particular attention to specificity to ensure that there is no interference from the API or other impurities at the retention time of N-Nitroso Theophylline.[3]

Visualizing the Process

To further clarify the experimental and logical frameworks, the following diagrams are provided.

Analytical workflow for N-Nitroso Theophylline quantification.

Key parameters for analytical method validation.

Conclusion

The accurate and precise quantification of N-Nitroso Theophylline is a critical aspect of ensuring the safety of theophylline-containing drug products. While direct comparative studies are limited, a review of analytical methodologies for other nitrosamines provides a strong foundation for method development and validation. LC-MS/MS stands out as the preferred technique due to its superior sensitivity and selectivity, which are essential for detecting these impurities at the stringent levels required by regulatory agencies. HPLC-UV can serve as a valuable screening tool. Regardless of the chosen technique, rigorous validation in accordance with ICH guidelines is mandatory to ensure the reliability of the analytical data and, ultimately, patient safety.

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 4. ijper.org [ijper.org]
• 5. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application [mdpi.com]
• 6. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Navigating the Analytical Maze: A Comparative Guide to N-Nitroso Theophylline Detection

For Immediate Release

In the intricate landscape of pharmaceutical quality control, the detection of nitrosamine (B1359907) impurities stands as a critical challenge. Among these, N-Nitroso Theophylline, a potential impurity in Theophylline-based drug products, demands highly specific and selective analytical methods to ensure patient safety. This guide provides a comprehensive comparison of the predominant analytical techniques for the detection of N-Nitroso Theophylline, offering researchers, scientists, and drug development professionals a clear roadmap to selecting the most appropriate methodology.

The primary methods for the detection of N-Nitroso Theophylline, in line with regulatory expectations for nitrosamine analysis, are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[1][2] These techniques offer the requisite sensitivity and selectivity to detect trace levels of this impurity in complex pharmaceutical matrices.

Method Comparison: LC-MS/MS vs. GC-MS/MS

The choice between LC-MS/MS and GC-MS/MS for N-Nitroso Theophylline analysis depends on various factors, including the physicochemical properties of the analyte, the sample matrix, and the desired analytical performance. N-Nitroso Theophylline (Chemical Formula: C₇H₇N₅O₃, Molecular Weight: 209.17 g/mol ) is a moderately polar compound, making it amenable to both LC and GC techniques, although LC-MS/MS is often preferred due to its broader applicability to a wider range of nitrosamines, including those that are less volatile or thermally labile.[3][4]

Parameter	LC-MS/MS	GC-MS/MS
Applicability	Highly versatile, suitable for a broad range of nitrosamines, including non-volatile and thermally unstable compounds.	Best suited for volatile and thermally stable nitrosamines.
Sensitivity	High sensitivity, typically achieving low ng/mL to pg/mL detection limits.[5]	Also highly sensitive, with detection limits in the low ppb range.[6]
Selectivity	Excellent selectivity achieved through Multiple Reaction Monitoring (MRM).	High selectivity, also utilizing MRM.
Matrix Effects	Can be susceptible to ion suppression or enhancement from co-eluting matrix components.	Generally less prone to matrix effects compared to LC-MS/MS, but matrix complexity can still be a factor.
Sample Throughput	Can be automated for high-throughput analysis.	Can also be automated, with headspace analysis offering a high-throughput option for volatile analytes.
Derivatization	Generally not required.	May be necessary for less volatile nitrosamines to improve volatility and thermal stability.

Table 1. Comparison of LC-MS/MS and GC-MS/MS for N-Nitroso Theophylline Detection.

Experimental Protocols

Detailed experimental protocols are crucial for the successful implementation and validation of analytical methods for N-Nitroso Theophylline. Below are representative protocols for LC-MS/MS and GC-MS/MS, adapted from established methods for nitrosamine analysis in pharmaceuticals.

LC-MS/MS Protocol

1. Sample Preparation (Liquid-Liquid Extraction)

• Weigh an appropriate amount of the powdered drug product (e.g., 100 mg) into a centrifuge tube.

• Add a suitable extraction solvent (e.g., 1 mL of methanol (B129727) or a mixture of methanol and water).[7]

• Vortex for 1-2 minutes to ensure thorough mixing and dissolution.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to pelletize insoluble excipients.[7]

• Transfer the supernatant to a clean tube.

• Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.[7]

2. Chromatographic Conditions

• Column: C18 stationary phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[7]

• Mobile Phase A: Water with 0.1% formic acid.[7]

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[7]

• Gradient: A suitable gradient to separate N-Nitroso Theophylline from matrix interferences (e.g., 5-95% B over 10 minutes).[7]

• Flow Rate: 0.3 - 0.5 mL/min.[7]

• Column Temperature: 30 - 40 °C.[7]

• Injection Volume: 1 - 10 µL.[7]

3. Mass Spectrometry Conditions

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[7]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).[7]

• Optimize MRM transitions and collision energies for N-Nitroso Theophylline.

GC-MS/MS Protocol

1. Sample Preparation (Direct Dispersion)

• Weigh 500 to 1,000 mg of the sample directly into a suitable vial.[8]

• Add a known volume of a suitable organic solvent (e.g., dichloromethane).

• Vortex to dissolve the sample.

• Filter the extract through a 0.2 µm syringe filter.[9]

2. Chromatographic Conditions

• Column: A suitable capillary column for nitrosamine analysis (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium.[8]

• Inlet Temperature: 250 °C.[8]

• Oven Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then ramp to a higher temperature (e.g., 240 °C).[8]

3. Mass Spectrometry Conditions

• Ionization Mode: Electron Ionization (EI).[8]

• MS Source Temperature: 230 °C.[8]

• Quadrupole Temperature: 150 °C.[8]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).[8]

Method Validation

Validation of the chosen analytical method is a regulatory requirement to ensure its suitability for the intended purpose. Key validation parameters according to the International Council for Harmonisation (ICH) Q2(R1) guidelines are summarized below.[10]

Validation Parameter	Purpose	Typical Performance Criteria
Specificity/Selectivity	To ensure the signal is unequivocally from the target analyte, free from interference.	Peak purity assessment, resolution > 2 between adjacent peaks.[10]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise (S/N) ratio of ~3.[10]
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	S/N ratio of ~10; for nitrosamines, typically ≤ 0.03 ppm for drugs with a maximum daily dose < 880 mg/day.[11]
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	The closeness of the test results to the true value.	Recovery of spiked analyte, typically within 80-120%.
Precision (Repeatability & Intermediate Precision)	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) ≤ 15%.
Robustness	The capacity of a method to remain unaffected by small, deliberate variations in method parameters.	Consistent results with minor changes in parameters like mobile phase composition, pH, temperature, etc.

Table 2. Key Validation Parameters for N-Nitroso Theophylline Detection Methods.

Visualizing the Workflow

To further clarify the analytical process, the following diagrams illustrate the typical workflows for LC-MS/MS and GC-MS/MS analysis of N-Nitroso Theophylline.

Caption: LC-MS/MS analysis workflow for N-Nitroso Theophylline.

Caption: GC-MS/MS analysis workflow for N-Nitroso Theophylline.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. waters.com [waters.com]
• 3. veeprho.com [veeprho.com]
• 4. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. benchchem.com [benchchem.com]
• 11. What method accuracy criteria to be considered for nitrosamines, which guidance mentioned accuracy criteria? - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]

A Comparative Guide to Analytical Techniques for N-Nitroso Theophylline

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso compounds, such as N-Nitroso Theophylline, in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory bodies worldwide mandate stringent control over these impurities, necessitating highly sensitive and robust analytical methods for their detection and quantification. This guide provides a comprehensive comparison of the primary analytical techniques employed for the analysis of N-Nitroso Theophylline, offering insights into their performance, detailed experimental protocols, and visual workflows to aid in method selection and implementation.

Executive Summary

The analysis of N-Nitroso Theophylline, an N-nitroso derivative of the active pharmaceutical ingredient Theophylline, requires highly sensitive analytical methodologies to ensure patient safety and regulatory compliance.[1] This guide compares the most prevalent techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While specific performance data for N-Nitroso Theophylline is not extensively published, this guide extrapolates from data on other structurally similar N-nitrosamine impurities to provide a comparative overview. LC-MS/MS emerges as the gold standard due to its superior sensitivity and selectivity, crucial for detecting trace-level impurities.

Data Presentation: A Comparative Overview of Analytical Techniques

The selection of an appropriate analytical technique for the determination of N-Nitroso Theophylline depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. The following table summarizes the typical performance characteristics of the most commonly employed methods for nitrosamine (B1359907) analysis.

Analytical Technique	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Linearity (R²)	Reported Accuracy/Recovery	Key Advantages	Key Limitations
HPLC-UV	10 - 20 ng/mL	10 - 20 ng/mL[2]	≥0.999[2]	83.3% to 101.8%[3]	Widely available, cost-effective, robust.	Lower sensitivity and selectivity compared to mass spectrometry-based methods. Potential for matrix interference.
GC-MS	0.02 - 0.03 ppm	0.06 - 0.09 ppm[4]	>0.99[4]	91.9% to 122.7%[4]	Excellent for volatile and semi-volatile nitrosamines, high resolution.	Requires derivatization for non-volatile compounds, potential for thermal degradation of analytes.
LC-MS/MS	0.0040 - 0.0174 µg/mL	0.0060 - 0.0262 µg/mL[5]	0.996 to 1.000[5]	85% - 110%	High sensitivity and selectivity, applicable to a wide range of nitrosamines, including non-volatile and thermally labile compounds.	Higher equipment cost and complexity.
Capillary Electrophoresis (CE)	Not widely reported for nitrosamines	Not widely reported for nitrosamines	-	-	High separation efficiency, low sample and reagent consumption.[6]	Lower sensitivity compared to MS methods, potential for adsorption of analytes to the capillary wall.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical techniques. Below are generalized protocols for the analysis of N-Nitroso Theophylline based on established methods for other nitrosamine impurities.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is suitable for the quantification of nitrosamines at higher concentration levels and in less complex matrices.

a) Sample Preparation:

• Accurately weigh approximately 100 mg of the Theophylline drug substance or powdered tablets into a suitable volumetric flask.

• Dissolve and dilute to volume with a mixture of water and methanol (B129727) (e.g., 60:40 v/v).

• Sonicate for 15 minutes to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

b) Chromatographic Conditions:

• Column: Inertsil ODS 3V (250mm × 4.6mm, 5.0µm) or equivalent C18 column.[7]

• Mobile Phase: Isocratic elution with a mixture of water and methanol (60:40 v/v).[7]

• Flow Rate: 1.0 mL/min.[7]

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• UV Detection: 230 nm.

Gas Chromatography-Mass Spectrometry (GC-MS)

This technique is ideal for the analysis of volatile nitrosamines. As N-Nitroso Theophylline is a larger, less volatile molecule, this method would likely require derivatization, however, a general protocol for volatile nitrosamines is provided for context.

a) Sample Preparation (Liquid-Liquid Extraction):

• Dissolve a known amount of the sample in an alkaline solution (e.g., 1 M NaOH).

• Extract the nitrosamines into an organic solvent such as dichloromethane (B109758) (DCM).

• Concentrate the organic layer under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for injection.

b) Chromatographic and MS Conditions:

• GC Column: DB-WAX (30 m x 0.25 mm, 0.5 µm film thickness) or equivalent.[8]

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[8]

• Inlet Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 50 °C, hold for 1 minute, then ramp to 220 °C at 10 °C/min, and hold for 5 minutes.

• MS Ionization: Electron Ionization (EI) at 70 eV.

• MS Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is the preferred method for the trace-level quantification of a broad range of nitrosamines due to its high sensitivity and selectivity.

a) Sample Preparation:

• Accurately weigh approximately 50 mg of the Theophylline drug substance or powdered tablets into a centrifuge tube.

• Add a suitable volume of diluent (e.g., 0.1% formic acid in water:methanol, 50:50 v/v) and an internal standard solution (e.g., N-Nitroso Theophylline-d3).

• Vortex for 10 minutes, followed by sonication for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

b) Chromatographic and MS Conditions:

• LC Column: Zorbax Eclipse Plus C18 (100 mm x 2.1 mm, 1.8 µm) or equivalent.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Methanol.

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute the N-Nitroso Theophylline, followed by a column wash and re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• MS/MS Mode: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for N-Nitroso Theophylline and its internal standard.

Capillary Electrophoresis (CE)

While not as common for routine nitrosamine analysis, CE offers a different separation mechanism and can be a valuable orthogonal technique for impurity profiling.

a) Sample Preparation:

• Dissolve the sample in the background electrolyte (BGE) to a suitable concentration.

• Filter the sample through a 0.22 µm syringe filter.

b) CE Conditions:

• Capillary: Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length).

• Background Electrolyte (BGE): 25 mM phosphate (B84403) buffer at pH 7.0.

• Voltage: 20 kV.

• Temperature: 25 °C.

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

• Detection: UV detection at 214 nm or Diode Array Detection (DAD).

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described analytical techniques.

References

• 1. veeprho.com [veeprho.com]
• 2. waters.com [waters.com]
• 3. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 4. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijper.org [ijper.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. jopcr.com [jopcr.com]
• 8. A Novel Validated GC-MS/MS Method for the Estimation of N-Nitroso Dimethyl Amine and N-Nitroso Diethyl Amine in Zidovudine - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Regulatory Landscape of N-Nitroso Theophylline: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the safety and purity of pharmaceutical products is paramount. The emergence of nitrosamine (B1359907) impurities as a "cohort of concern" has led to stringent regulatory scrutiny. This guide provides a comparative overview of the regulatory guidelines surrounding N-Nitroso Theophylline (B1681296), a potential nitrosamine drug substance-related impurity (NDSRI) of Theophylline. While specific regulatory limits for N-Nitroso Theophylline are not explicitly defined by major agencies, this guide outlines the established frameworks for determining acceptable intake limits and the analytical methodologies required for its detection and control.

Understanding the Regulatory Framework for Nitrosamine Impurities

Regulatory bodies such as the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada have established comprehensive guidelines for the control of nitrosamine impurities in human drugs[1][2][3][4]. The core of these guidelines revolves around a three-step process:

• Risk Assessment: Manufacturers are required to perform a risk assessment to identify the potential for nitrosamine formation or contamination in their active pharmaceutical ingredients (APIs) and finished drug products[2][3].

• Confirmatory Testing: If a risk is identified, confirmatory testing using sensitive and validated analytical methods is necessary to detect and quantify the presence of nitrosamine impurities[2].

• Mitigation and Reporting: If nitrosamine impurities are detected above acceptable levels, manufacturers must implement changes to their processes to reduce these impurities and report these changes to the regulatory authorities[3].

Acceptable Intake (AI) Limits for N-Nitroso Theophylline

A specific Acceptable Intake (AI) limit for N-Nitroso Theophylline has not been published by major regulatory agencies like the FDA or EMA. However, these agencies have established frameworks for determining the AI for nitrosamine drug substance-related impurities (NDSRIs) where specific data is not available.

The FDA, in its guidance, recommends a Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs[5][6]. This approach categorizes nitrosamines based on their structural features and predicted carcinogenic potency, assigning an AI limit to each category. The AI limits based on the CPCA range from 26.5 ng/day for the most potent category to 1500 ng/day (the Threshold of Toxicological Concern, TTC) for the least potent[5][6].

For a novel or unstudied nitrosamine like N-Nitroso Theophylline, a conservative approach is often taken. In the absence of specific carcinogenicity data, it may be assigned to a more potent category. For instance, the class-specific limit for nitrosamines based on the most potent, robustly tested nitrosamine (N-nitrosodiethylamine or NDEA) is 26.5 ng/day[6]. Health Canada has also established AI limits for various nitrosamines, with some unclassified impurities defaulting to a conservative limit[7].

The following table provides a comparative summary of the general approaches to setting AI limits for nitrosamines by different regulatory bodies, which would be applicable to N-Nitroso Theophylline.

Regulatory Body	Framework for Unlisted NDSRIs	Potential AI Limit Range (ng/day)	Key Guidance Documents
FDA (U.S.)	Carcinogenic Potency Categorization Approach (CPCA)[5][6].	26.5 - 1500	Control of Nitrosamine Impurities in Human Drugs[1]; Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities[6]
EMA (Europe)	Structure-Activity Relationship (SAR)/read-across from known nitrosamines. A class-specific limit of 18 ng/day for new nitrosamines with insufficient data was previously proposed[8].	18 - 1500	Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products[8]
Health Canada	Utilizes the CPCA and may assign a default limit based on available data. For some nitrosamines without sufficient data, a limit of 26.5 ng/day has been applied[7][9].	26.5 - 1300+	Nitrosamine impurities in medications: Established acceptable intake limits[7]

Experimental Protocols for N-Nitroso Theophylline Detection

While a specific, standardized analytical method for N-Nitroso Theophylline is not provided in regulatory guidances, the principles for detecting nitrosamine impurities are well-established. Highly sensitive and specific methods are required, with a limit of quantification (LoQ) at or below the acceptable limit[2]. The most commonly employed techniques are Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) and Gas Chromatography-Mass Spectrometry (GC-MS)[10][11].

Below is a representative experimental protocol for the detection of an NDSRI like N-Nitroso Theophylline using LC-HRMS, based on general methods published by the FDA for other nitrosamines[11].

Representative LC-HRMS Method for N-Nitroso Theophylline Analysis

1. Sample Preparation:

• Accurately weigh and record the weight of a sample of the drug substance or a crushed tablet.

• Dissolve the sample in a suitable solvent (e.g., methanol (B129727), water, or a mixture). The choice of solvent will depend on the solubility of theophylline and N-Nitroso Theophylline.

• Vortex or sonicate the sample to ensure complete dissolution.

• Centrifuge the sample to pellet any undissolved excipients.

• Transfer the supernatant to a clean vial for analysis. A dilution step may be necessary to bring the concentration within the calibration range.

2. Chromatographic Conditions:

• Instrument: UHPLC system coupled to a High-Resolution Mass Spectrometer (e.g., Orbitrap or Q-TOF).

• Column: A suitable reversed-phase column (e.g., C18, 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient Elution: A gradient program should be developed to achieve adequate separation of N-Nitroso Theophylline from the drug substance and other impurities. A typical gradient might start with a high percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B.

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 1 - 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Resolution: A resolution of >10,000 is recommended to ensure high selectivity[11].

• Scan Mode: Full scan with data-dependent MS/MS or targeted SIM (Selected Ion Monitoring).

• Precursor Ion (for N-Nitroso Theophylline, C7H7N5O3): The exact mass of the protonated molecule [M+H]+ should be monitored.

• Collision Energy: Optimized for the fragmentation of the N-Nitroso Theophylline precursor ion to produce characteristic product ions.

4. Quantification:

• A calibration curve should be prepared using a certified reference standard of N-Nitroso Theophylline[12][13][14][15].

• The concentration of N-Nitroso Theophylline in the sample is determined by comparing its peak area to the calibration curve.

• The limit of detection (LOD) and limit of quantification (LOQ) should be established and be sufficiently low to quantify the impurity at or below the established AI limit.

Visualizing the N-Nitroso Theophylline Risk Assessment Workflow

The following diagram illustrates the logical workflow for the risk assessment and control of N-Nitroso Theophylline as an NDSRI, in line with general regulatory expectations.

Caption: Workflow for N-Nitroso Theophylline Risk Assessment and Control.

References

• 1. fda.gov [fda.gov]
• 2. npra.gov.my [npra.gov.my]
• 3. FDA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. edaegypt.gov.eg [edaegypt.gov.eg]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. fda.gov [fda.gov]
• 7. Nitrosamine impurities in medications: Established acceptable intake limits - Canada.ca [canada.ca]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. Nitrosamines Published Limits -reference - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fda.gov [fda.gov]
• 12. veeprho.com [veeprho.com]
• 13. veeprho.com [veeprho.com]
• 14. N-Nitroso Theophylline | Axios Research [axios-research.com]
• 15. N-Nitroso Theophylline | SynZeal [synzeal.com]

Safety & Regulatory Compliance

Proper Disposal of N-Nitroso Theophylline: A Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of N-Nitroso Theophylline, a potential carcinogen, intended for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

N-Nitroso Theophylline is a pharmaceutical-related compound with unknown potency and ecotoxicity.[1] Due to its classification as an N-nitroso compound, it should be handled as a potential carcinogen.[2] All handling and disposal steps must be conducted with stringent safety measures.

Personal Protective Equipment (PPE):

• Wear a lab coat, chemical-resistant gloves (inspected before use), and safety goggles at all times.[1][3]

• For procedures with a risk of aerosol generation, a respirator may be necessary.[3]

Handling:

• All work with N-Nitroso Theophylline must be performed in a certified chemical fume hood to avoid inhalation of dust or fumes.[4][5]

• Avoid the formation of dust when handling the solid material.[1]

• Keep the compound away from incompatible materials such as strong oxidizing agents.

Disposal Procedures

Two primary disposal routes are recommended, depending on the quantity of waste and laboratory capabilities: chemical degradation for small quantities of waste and licensed hazardous waste disposal for larger quantities or when chemical degradation is not feasible.

Chemical Degradation for Small Quantities

For small amounts of N-Nitroso Theophylline waste generated during research activities, a chemical degradation procedure can be employed to convert it into less toxic substances. This procedure is adapted from established methods for the destruction of N-nitroso compounds.[6][7]

Experimental Protocol: Chemical Degradation of N-Nitroso Theophylline

Objective: To chemically reduce N-Nitroso Theophylline to non-mutagenic products.

Materials:

• N-Nitroso Theophylline waste

• Aluminum-nickel (Al-Ni) alloy powder

• Potassium hydroxide (B78521) (KOH) solution (1 M)

• Suitable solvent (e.g., water, methanol, or ethanol)

• Stir plate and stir bar

• Appropriate reaction vessel (e.g., round-bottom flask)

• pH indicator strips or pH meter

Procedure:

• Preparation: In a certified chemical fume hood, dissolve the N-Nitroso Theophylline waste in a suitable solvent.

• Initial Reaction: To the stirred solution, cautiously add aluminum-nickel alloy powder.

• Basification: Slowly add 1 M potassium hydroxide solution to the mixture. The medium should be made progressively more basic.[6][7]

• Reaction Time: Allow the reaction to stir at room temperature. The required time for complete degradation may vary, but several hours to overnight is a general guideline.

• Monitoring: The completeness of the reaction can be monitored by analytical methods such as chromatography to confirm the disappearance of the starting N-nitroso compound.[6]

• Neutralization: Once the reaction is complete, neutralize the solution with a suitable acid (e.g., hydrochloric acid) with caution.

• Disposal of Treated Waste: The resulting solution, containing the degradation products (primarily the corresponding amine), should be disposed of as hazardous waste according to institutional and local regulations. Although the primary hazardous compound has been degraded, the resulting mixture may still contain other components requiring special disposal.

Licensed Hazardous Waste Disposal

For larger quantities of N-Nitroso Theophylline or for laboratories not equipped to perform the chemical degradation procedure, the waste must be disposed of through a licensed hazardous material disposal company.[1]

Procedure:

• Waste Collection: Collect all N-Nitroso Theophylline waste, including contaminated labware (e.g., gloves, wipes, pipette tips), in a clearly labeled, sealed, and leak-proof container.

• Labeling: The container must be labeled with "DANGER/CAUTION – CHEMICAL CARCINOGEN" and list N-Nitroso Theophylline as the hazardous component.[4]

• Storage: Store the waste container in a designated, secure area, such as a satellite accumulation area for hazardous waste, within a fume hood.[4]

• Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[4][8] Ensure all federal and local regulations are followed.[1]

Quantitative Data for Chemical Degradation

The following table summarizes key quantitative parameters for the chemical degradation procedure.

Parameter	Value/Range	Notes
N-Nitroso Compound Destruction	> 99.98%	Demonstrated for a range of nitrosamides and nitrosoureas.[6][7]
Diazoalkane Production	< 0.1%	A hazardous byproduct that is minimally formed with this method.[6][7]
Mutagenicity of Final Mixture	Not more than 3x background	Except for compounds containing a 2-chloroethyl group.[6][7]

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of N-Nitroso Theophylline.

Caption: Logical workflow for N-Nitroso Theophylline disposal.

References

• 1. [PDF] Decontamination and disposal of nitrosoureas and related N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. Impurities and Degradation products | @rtMolecule [artmolecule.fr]
• 4. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. N-Nitroso Theophylline EP Impurity D | CAS No- NA | N-Nitroso Theophylline [chemicea.com]
• 8. lsuhsc.edu [lsuhsc.edu]

Navigating the Safe Handling of N-Nitroso Theophylline: A Procedural Guide

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of N-Nitroso Theophylline. Given that many N-nitroso compounds are considered potential carcinogens, a stringent adherence to these procedures is mandatory to ensure the safety of all laboratory personnel.[1] This guide is intended to provide immediate, actionable steps for researchers, scientists, and drug development professionals.

Core Safety and Handling Protocols

All operations involving N-Nitroso Theophylline must be conducted in a designated area, such as a certified chemical fume hood, to minimize the risk of inhalation exposure.[2] A comprehensive risk assessment should be completed before any new procedure involving this compound.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-Nitroso Theophylline. This guidance is based on recommendations for handling other N-nitroso compounds.[2]

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles with side-shields.[2]	Protects eyes from splashes and airborne particles.
Hand Protection	Double nitrile gloves.[3]	Prevents skin contact.
Body Protection	A chemical-resistant lab coat or disposable gown.[2][3]	Protects skin and clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator is recommended, particularly when handling the powder form or if there is a risk of aerosolization.[2][3]	Minimizes inhalation exposure to the compound.

Step-by-Step Handling Procedures

• Preparation: Before handling, ensure you are in a designated area equipped with a certified chemical fume hood.[2] Have all necessary equipment, including PPE and waste disposal containers, readily available.

• Donning PPE: Put on all required PPE as specified in the table above.

• Weighing and Aliquoting: Conduct all weighing and preparation of solutions inside the chemical fume hood. Use disposable labware wherever possible to minimize contamination.

• During the Experiment: Keep all containers with N-Nitroso Theophylline sealed when not in use. Avoid any actions that could generate dust or aerosols.

• Post-Procedure Decontamination: After handling, wipe down all surfaces in the chemical fume hood with a suitable decontamination solution. Dispose of all contaminated disposable materials as hazardous waste.

• Doffing PPE: Remove PPE in the designated area, avoiding self-contamination. Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of N-Nitroso Theophylline and all contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Waste Segregation: All solid waste, including contaminated gloves, bench paper, and disposable labware, must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: All solutions containing N-Nitroso Theophylline should be collected in a separate, labeled hazardous waste container.

• Final Disposal: All hazardous waste must be disposed of through your institution's environmental health and safety office, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of N-Nitroso Theophylline.

References

• 1. UNDERSTANDING N-NITROSO COMPOUNDS: BENEFITS, TYPES, AND SAFETY - AquigenBio [aquigenbio.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]